4-Hydroxyhygric acid

• CAS: 1218431-35-6

Core Science & Biosynthesis

An In-depth Technical Guide to the Core Basic Chemical Properties of 4-Hydroxyhygric Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Hydroxyhygric acid, systematically known as (2S,4R)-4-hydroxy-1-methyl-2-pyrrolidinecarboxylic acid, is a non-proteinogenic amino acid. It is a derivative of proline, featuring a hydroxyl group at the 4-position and a methyl group on the nitrogen atom. This compound has garnered interest within the scientific community for its presence in certain natural products and its potential biological activities. This technical guide provides a comprehensive overview of the fundamental chemical properties of 4-Hydroxyhygric acid, details experimental protocols for their determination, and presents logical workflows relevant to its characterization.

Core Chemical Properties

Property	Value	Source/Method
IUPAC Name	(2S,4R)-4-hydroxy-1-methyl-2-pyrrolidinecarboxylic acid	-
CAS Number	4252-82-8	-
Molecular Formula	C₆H₁₁NO₃	-
Molecular Weight	145.16 g/mol	[1]
Melting Point	238-240 °C	[1]
Boiling Point	316.2 ± 42.0 °C at 760 mmHg	[1]
Physical Form	Solid	[1]
Solubility	Qualitatively soluble in Water, Ethanol, DMSO, DMF	[2]
LogP	-2.9	[2]
pKa	Not experimentally determined. Expected to have two pKa values for the carboxylic acid and the tertiary amine.	-

Experimental Protocols

Detailed methodologies for the determination of key chemical properties of 4-Hydroxyhygric acid are outlined below. These protocols are based on standard analytical techniques for amino acids and related compounds.

Determination of Aqueous Solubility

This protocol describes a standard method for determining the solubility of a compound in water.

Methodology:

• Preparation of Saturated Solution: Add an excess amount of 4-Hydroxyhygric acid to a known volume of deionized water in a sealed container.

• Equilibration: Agitate the mixture at a constant temperature (e.g., 25 °C) for a sufficient period (e.g., 24 hours) to ensure equilibrium is reached.

• Separation of Undissolved Solid: Centrifuge or filter the suspension to separate the saturated solution from the excess solid.

• Quantification: Analyze a known volume of the clear saturated solution using a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC) with a suitable detector (e.g., UV or mass spectrometer), to determine the concentration of the dissolved compound.

• Calculation: The solubility is then calculated and expressed in units such as g/L or mol/L.

Determination of pKa by Potentiometric Titration

This protocol outlines the determination of the acid dissociation constants (pKa) of 4-Hydroxyhygric acid. As an amino acid, it is expected to have at least two pKa values, one for the carboxylic acid group and one for the tertiary amine.

Methodology:

• Sample Preparation: Dissolve a precisely weighed amount of 4-Hydroxyhygric acid in a known volume of deionized water.

• Titration Setup: Place the solution in a beaker with a calibrated pH electrode and a magnetic stirrer.

• Acidic Titration: Titrate the solution with a standardized solution of a strong acid (e.g., 0.1 M HCl), adding the titrant in small, precise increments. Record the pH after each addition.

• Basic Titration: In a separate experiment, titrate a fresh solution of 4-Hydroxyhygric acid with a standardized solution of a strong base (e.g., 0.1 M NaOH), again recording the pH after each incremental addition.

• Data Analysis: Plot the pH values against the volume of titrant added to generate a titration curve. The pKa values correspond to the pH at the half-equivalence points, which are the midpoints of the buffering regions on the curve.

Spectroscopic Analysis

Standard spectroscopic techniques are crucial for the structural elucidation and characterization of 4-Hydroxyhygric acid.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • Sample Preparation: Dissolve a small amount of 4-Hydroxyhygric acid in a suitable deuterated solvent (e.g., D₂O, DMSO-d₆).

  • ¹H NMR Spectrum Acquisition: Acquire the proton NMR spectrum to determine the number of different types of protons, their chemical environments, and their connectivity through spin-spin coupling.

  • ¹³C NMR Spectrum Acquisition: Acquire the carbon-13 NMR spectrum to identify the number and types of carbon atoms in the molecule.

• Infrared (IR) Spectroscopy:

  • Sample Preparation: Prepare the sample as a KBr pellet or a mull.

  • Spectrum Acquisition: Obtain the IR spectrum using an FTIR spectrometer.

  • Analysis: Identify characteristic absorption bands corresponding to functional groups such as O-H (hydroxyl and carboxylic acid), C=O (carboxylic acid), C-N (amine), and C-H bonds. While a spectrum for the parent compound is not available, the IR spectrum of a derivative, (2S,4R)-4-Hydroxy-1-(4-nitrobenzyloxycarbonyl)pyrrolidine-2-carboxylic acid, shows characteristic peaks at 3319 (O-H), 1737 (C=O, ester), and 1663 cm⁻¹ (C=O, carbamate)[3].

• Mass Spectrometry (MS):

  • Sample Introduction: Introduce the sample into the mass spectrometer, typically using techniques like electrospray ionization (ESI) or matrix-assisted laser desorption/ionization (MALDI).

  • Mass Analysis: Measure the mass-to-charge ratio (m/z) of the molecular ion and any fragment ions.

  • Analysis: The molecular ion peak confirms the molecular weight of the compound. Fragmentation patterns can provide information about the structure of the molecule. For instance, the mass spectrum of (2S,4R)-4-Hydroxy-1-(4-nitrobenzyloxycarbonyl)pyrrolidine-2-carboxylic acid shows a molecular ion peak (M+) at m/z 310[3].

Logical and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate key logical and experimental workflows related to the study of 4-Hydroxyhygric acid.

Caption: Experimental workflow for the synthesis and characterization of 4-Hydroxyhygric acid.

Caption: A generalized G-protein coupled receptor signaling pathway, a hypothetical model for 4-Hydroxyhygric acid's biological action.

Conclusion

This technical guide consolidates the currently available information on the basic chemical properties of 4-Hydroxyhygric acid. While some fundamental data points have been established, further experimental investigation is required to fully characterize this molecule, particularly concerning its quantitative solubility, pKa values, and detailed spectroscopic profile. The provided experimental protocols offer a roadmap for obtaining this critical information, which will be invaluable for researchers in the fields of natural product chemistry, pharmacology, and drug development who are interested in the potential applications of this unique amino acid. The logical workflows presented also provide a framework for the systematic study of this and similar compounds.

References

• 1. (2S,4R)-4-Hydroxy-1-propylpyrrolidine-2-carboxylic acid | C8H15NO3 | CID 45116057 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-Hydroxyhygric acid | 抗感染试剂 | CAS 4252-82-8 | 美国InvivoChem [invivochem.cn]
• 3. prepchem.com [prepchem.com]

The Enigmatic Presence of 4-Hydroxyhygric Acid in the Plant Kingdom: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Hydroxyhygric acid, a non-proteinogenic amino acid, has been identified as a constituent of a select number of plant species, primarily within the Leguminosae (Fabaceae) family. Its structural similarity to proline and hydroxyproline (B1673980) suggests a potential role in plant defense and metabolism. This technical guide provides a comprehensive overview of the known natural sources of 4-hydroxyhygric acid, a detailed exploration of its likely biosynthetic pathway, and a robust, generalized protocol for its extraction, isolation, and quantification from plant materials. Due to a lack of specific quantitative data in the current body of scientific literature, this guide focuses on providing the foundational knowledge and methodological frameworks necessary to facilitate further research into this intriguing plant metabolite.

Natural Sources of 4-Hydroxyhygric Acid

To date, the documented presence of 4-hydroxyhygric acid in the plant kingdom is limited. The primary source identified in the scientific literature is the genus Copaifera, a member of the legume family.

Table 1: Documented and Potential Plant Sources of 4-Hydroxyhygric Acid

Family	Genus	Species	Plant Part	Confirmation Level
Fabaceae	Copaifera	spp.	Leaves	Identified
Fabaceae	Gleditsia	triacanthos	Leaves, Pods	Potential (Contains related alkaloids)[1][2]
Fabaceae	Caesalpinia	spp.	Seeds, Leaves	Potential (Contains diverse non-protein amino acids)[3]
Fabaceae	Poincianella	spp.	Not Specified	Potential (Closely related to Caesalpinia)

It is important to note that while Gleditsia and Caesalpinia are listed as potential sources due to the presence of related compounds, the existence of 4-Hydroxyhygric acid in these genera requires direct experimental confirmation.

Biosynthesis of 4-Hydroxyhygric Acid: A Hypothetical Pathway

The biosynthetic pathway of 4-hydroxyhygric acid has not been explicitly elucidated. However, based on its structure and the well-established biosynthesis of proline and hydroxyproline in plants, a hypothetical pathway can be proposed. The pathway likely originates from L-proline, a common proteinogenic amino acid.

The key steps are hypothesized to be:

• N-methylation of L-proline: The initial step is likely the methylation of the secondary amine group of L-proline to form hygric acid (N-methyl-L-proline). This reaction would be catalyzed by a specific N-methyltransferase.

• Hydroxylation of Hygric Acid: Subsequently, hygric acid is likely hydroxylated at the 4-position of the pyrrolidine (B122466) ring to yield 4-hydroxyhygric acid. This hydroxylation is analogous to the post-translational hydroxylation of proline residues in proteins, which is catalyzed by prolyl 4-hydroxylases[4][5][6][7][8]. These enzymes are 2-oxoglutarate-dependent dioxygenases that require Fe(II) and ascorbate (B8700270) as cofactors.

Caption: Hypothetical biosynthetic pathway of 4-Hydroxyhygric acid from L-proline.

Experimental Protocols: Extraction, Isolation, and Quantification

The following is a generalized protocol for the extraction, isolation, and quantification of 4-hydroxyhygric acid from plant materials. This protocol is based on established methods for the analysis of non-protein amino acids and alkaloids and should be optimized for the specific plant matrix being investigated.

Extraction

• Sample Preparation: Collect fresh plant material (e.g., leaves) and immediately freeze in liquid nitrogen to quench metabolic activity. Lyophilize the frozen tissue to dryness and then grind to a fine powder using a mortar and pestle or a cryogenic grinder. Store the powdered material at -80°C until extraction.

• Solvent Extraction:

  • Accurately weigh approximately 1-5 g of the dried, powdered plant material into a conical flask.

  • Add a suitable solvent. A common choice for polar compounds like amino acids is an aqueous methanol (B129727) or ethanol (B145695) solution (e.g., 80% methanol). The solvent-to-sample ratio should be approximately 10:1 (v/w).

  • For acidic compounds, acidification of the solvent with a small amount of acid (e.g., 0.1% formic acid or acetic acid) can improve extraction efficiency.

  • Perform the extraction using one of the following methods:

    • Maceration: Stir the mixture at room temperature for 24 hours.

    • Sonication: Place the flask in an ultrasonic bath for 30-60 minutes.

    • Accelerated Solvent Extraction (ASE): Utilize an automated ASE system for a more rapid and efficient extraction under elevated temperature and pressure.

• Filtration and Concentration:

  • Separate the extract from the solid plant material by vacuum filtration through a Büchner funnel with filter paper or by centrifugation.

  • Wash the solid residue with a small volume of the extraction solvent and combine the filtrates.

  • Concentrate the extract under reduced pressure using a rotary evaporator at a temperature below 40°C to avoid degradation of the target compound.

  • Re-dissolve the dried extract in a known volume of a suitable solvent (e.g., ultrapure water or the initial mobile phase for chromatography) for further analysis.

Isolation and Purification (Optional, for obtaining pure compound)

For the isolation of pure 4-hydroxyhygric acid, chromatographic techniques are employed:

• Solid-Phase Extraction (SPE): Use a cation-exchange SPE cartridge to selectively retain amino acids and other basic compounds from the crude extract.

  • Condition the cartridge with methanol and then water.

  • Load the aqueous extract onto the cartridge.

  • Wash the cartridge with water to remove neutral and acidic impurities.

  • Elute the retained compounds with an aqueous ammonia (B1221849) solution (e.g., 2-5% NH4OH).

  • Evaporate the eluate to dryness.

• Preparative High-Performance Liquid Chromatography (Prep-HPLC):

  • Dissolve the enriched extract from SPE in the mobile phase.

  • Inject the sample onto a preparative reversed-phase (e.g., C18) or hydrophilic interaction liquid chromatography (HILIC) column.

  • Use a gradient elution system with a suitable mobile phase (e.g., water/acetonitrile with a formic acid modifier).

  • Collect fractions corresponding to the peak of interest, guided by analytical HPLC-MS analysis of small aliquots of the fractions.

  • Pool the pure fractions and lyophilize to obtain the isolated compound.

Quantification

3.3.1. High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS)

This is the preferred method for sensitive and selective quantification.

• Chromatographic System: A high-performance liquid chromatograph coupled to a mass spectrometer (e.g., triple quadrupole or high-resolution mass spectrometer).

• Column: A reversed-phase C18 column (for general-purpose separation) or a HILIC column (for highly polar compounds).

• Mobile Phase: A gradient of water and acetonitrile, both containing a small amount of a modifier like formic acid (e.g., 0.1%) to improve peak shape and ionization efficiency.

• Mass Spectrometry Detection:

  • Ionization Mode: Electrospray ionization (ESI) in positive ion mode is expected to be optimal for 4-hydroxyhygric acid.

  • Detection Mode: For a triple quadrupole mass spectrometer, use Multiple Reaction Monitoring (MRM) for the highest selectivity and sensitivity. This involves monitoring a specific precursor ion to product ion transition for 4-hydroxyhygric acid and an internal standard. For high-resolution mass spectrometry, extract the accurate mass of the protonated molecule [M+H]+.

• Quantification: Create a calibration curve using a certified reference standard of 4-hydroxyhygric acid at a series of known concentrations. An internal standard (e.g., a stable isotope-labeled version of the analyte or a structurally similar compound) should be used to correct for variations in sample preparation and instrument response.

3.3.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

Quantitative NMR (qNMR) can be used for the absolute quantification of 4-hydroxyhygric acid without the need for an identical reference standard for calibration.

• Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Sample Preparation: Accurately weigh a known amount of the dried plant extract and a known amount of a certified internal standard (e.g., maleic acid, dimethyl sulfone) and dissolve them in a deuterated solvent (e.g., D₂O).

• Data Acquisition: Acquire a ¹H NMR spectrum with parameters optimized for quantitative analysis (e.g., long relaxation delay).

• Quantification: Integrate the signals of a specific, well-resolved proton of 4-hydroxyhygric acid and a proton of the internal standard. The concentration of the analyte can be calculated using the ratio of the integrals, the number of protons giving rise to each signal, and the known concentration of the internal standard.

Caption: General experimental workflow for the analysis of 4-Hydroxyhygric acid.

Future Directions

The study of 4-hydroxyhygric acid in plants is still in its nascent stages. Future research should focus on:

• Screening of a wider range of plant species, particularly within the Fabaceae family, to identify new natural sources.

• Quantitative analysis of 4-hydroxyhygric acid in different plant tissues and at various developmental stages to understand its physiological role.

• Elucidation of the complete biosynthetic pathway through isotopic labeling studies and identification of the involved enzymes.

• Investigation of the biological activity of 4-hydroxyhygric acid to determine its potential applications in medicine and agriculture.

This technical guide provides a starting point for researchers interested in exploring the natural occurrence and biological significance of 4-hydroxyhygric acid. The methodologies outlined here, combined with further investigation, will be crucial in advancing our understanding of this unique plant metabolite.

References

• 1. researchgate.net [researchgate.net]
• 2. valleyinternational.net [valleyinternational.net]
• 3. researchgate.net [researchgate.net]
• 4. Frontiers | Proline Hydroxylation in Cell Wall Proteins: Is It Yet Possible to Define Rules? [frontiersin.org]
• 5. Role of proline in cell wall synthesis and plant development and its implications in plant ontogeny - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Involvement of Arabidopsis Prolyl 4 Hydroxylases in Hypoxia, Anoxia and Mechanical Wounding - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Hydroxyproline - Wikipedia [en.wikipedia.org]
• 8. Prolyl 4-hydroxylase - PMC [pmc.ncbi.nlm.nih.gov]

The Biosynthesis of 4-Hydroxyhygric Acid: A Proposed Pathway

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

4-Hydroxyhygric acid, a hydroxylated derivative of N-methyl-L-proline, is a non-proteinogenic amino acid with potential significance in the discovery and development of novel therapeutics. While its biosynthetic pathway has not been fully elucidated, strong biochemical precedents suggest a pathway originating from the common amino acid L-proline. This technical guide outlines a putative biosynthetic pathway for 4-hydroxyhygric acid, likely operative in secondary metabolite-producing microorganisms such as actinomycetes. We detail the proposed enzymatic steps, involved enzyme classes, and their mechanistic requirements. Furthermore, this document provides comprehensive experimental protocols for the heterologous expression, purification, and characterization of the key enzymes, alongside a validated analytical method for the quantification of the pathway's metabolites. This guide is intended to serve as a foundational resource for researchers aiming to investigate and engineer the biosynthesis of 4-hydroxyhygric acid for applications in drug development and synthetic biology.

Proposed Biosynthetic Pathway of 4-Hydroxyhygric Acid

The biosynthesis of 4-hydroxyhygric acid is proposed to be a two-step enzymatic process starting from the precursor L-proline. Two primary routes are plausible: 1) N-methylation of L-proline followed by hydroxylation, or 2) hydroxylation of L-proline followed by N-methylation. Based on the substrate specificities of known prolyl 4-hydroxylases, which can act on free L-proline, and the action of N-methyltransferases on various amino acids, the former pathway is presented here as the more probable route.

The proposed pathway involves two key enzymatic transformations:

• N-methylation of L-proline to yield hygric acid (N-methyl-L-proline): This reaction is catalyzed by a putative Proline N-methyltransferase (PNMT) . This enzyme would utilize S-adenosyl-L-methionine (SAM) as the methyl group donor, transferring the methyl group to the secondary amine of the proline ring.

• Hydroxylation of hygric acid to yield 4-hydroxyhygric acid: This step is proposed to be catalyzed by a Prolyl 4-hydroxylase (P4H) or a related promiscuous hydroxylase. These enzymes are typically non-heme iron(II) and α-ketoglutarate-dependent dioxygenases, which hydroxylate the C4 position of the pyrrolidine (B122466) ring.

Proposed biosynthetic pathway of 4-Hydroxyhygric acid from L-proline.

Key Enzymes in the Proposed Pathway

Proline N-methyltransferase (PNMT)

• Enzyme Commission Number: EC 2.1.1.- (N-methyltransferases)

• Function: Catalyzes the transfer of a methyl group from S-adenosyl-L-methionine (SAM) to the nitrogen atom of the pyrrolidine ring of L-proline, forming S-adenosyl-L-homocysteine (SAH) and hygric acid.

• Cofactors and Co-substrates: S-adenosyl-L-methionine (SAM).

• Putative Source: While a specific proline N-methyltransferase has not been characterized for this pathway, N-methyltransferases are common in the biosynthetic gene clusters of secondary metabolites in actinomycetes. For instance, a putative methyltransferase from Streptomyces coelicolor (SCO2525) shows homology to vertebrate methyltransferases and is involved in colony development.

Prolyl 4-hydroxylase (P4H)

• Enzyme Commission Number: EC 1.14.11.2

• Function: Catalyzes the stereospecific hydroxylation of the C4-position of the pyrrolidine ring. In this proposed pathway, its substrate is hygric acid.

• Cofactors and Co-substrates: This enzyme belongs to the family of non-heme iron(II) and α-ketoglutarate-dependent dioxygenases. The reaction requires Fe(II), α-ketoglutarate, and molecular oxygen (O₂). Ascorbate is also typically required in vitro to maintain the iron in its reduced Fe(II) state. During the reaction, α-ketoglutarate is decarboxylated to succinate and CO₂.

• Putative Source: Microbial P4Hs that hydroxylate free L-proline have been identified in various bacteria, including Streptomyces species. It is plausible that an enzyme with similar activity, or a promiscuous P4H, could accept N-methyl-L-proline as a substrate. Alternatively, an ectoine (B1671093) hydroxylase (EctD), which is known for its substrate promiscuity, could potentially catalyze this transformation.

Data Presentation

The following tables summarize the general characteristics of the enzyme classes proposed to be involved in 4-hydroxyhygric acid biosynthesis, based on data from homologous enzymes.

Table 1: General Properties of S-adenosyl-L-methionine (SAM)-dependent N-methyltransferases

Parameter	Typical Value/Characteristic	Reference(s)
Substrates	Primary and secondary amines, amino acids	[1][2]
Methyl Donor	S-adenosyl-L-methionine (SAM)	[1]
Optimal pH	7.0 - 9.0	[3]
Optimal Temperature	25 - 40 °C	[3]
Inhibitors	S-adenosyl-L-homocysteine (SAH), sinefungin	[3]
Km for SAM	1 - 100 µM	General knowledge
Km for amine substrate	10 µM - 5 mM	General knowledge

Table 2: General Properties of Microbial Prolyl 4-hydroxylases

Parameter	Typical Value/Characteristic	Reference(s)
Substrates	L-proline, proline-containing peptides	[4][5]
Co-substrates	α-ketoglutarate, O₂	[5]
Cofactors	Fe(II), Ascorbate	[5]
Optimal pH	6.5 - 7.8	[5]
Optimal Temperature	25 - 37 °C	[5]
Inhibitors	Zn(II), EDTA, α,α'-dipyridyl, pyridine-2,4-dicarboxylate	[5][6]
Km for L-proline	0.1 - 1 mM	General knowledge
Km for α-ketoglutarate	10 - 100 µM	[7]

Experimental Protocols

The following protocols provide a framework for the identification and characterization of the enzymes involved in the proposed biosynthetic pathway of 4-hydroxyhygric acid.

Heterologous Expression and Purification of Putative Enzymes

This protocol describes the expression of a putative proline N-methyltransferase or prolyl 4-hydroxylase from a Streptomyces species in Escherichia coli.

Workflow for heterologous expression and purification of enzymes.

Protocol:

• Gene Synthesis and Cloning: Synthesize the codon-optimized gene encoding the putative enzyme and clone it into a suitable expression vector (e.g., pET-28a(+), which provides an N-terminal His₆-tag).

• Transformation: Transform the expression plasmid into a suitable E. coli expression strain, such as BL21(DE3).

• Culture Growth: Inoculate a single colony into 5 mL of LB medium containing the appropriate antibiotic and grow overnight at 37°C. Use this starter culture to inoculate 1 L of LB medium and grow at 37°C with shaking until the OD₆₀₀ reaches 0.6-0.8.

• Induction: Cool the culture to 18°C and induce protein expression by adding IPTG to a final concentration of 0.1-0.5 mM. Continue to incubate at 18°C for 16-20 hours with shaking.

• Cell Harvest and Lysis: Harvest the cells by centrifugation (6,000 x g, 15 min, 4°C). Resuspend the cell pellet in lysis buffer (50 mM Tris-HCl, pH 7.5, 300 mM NaCl, 10 mM imidazole, 1 mM DTT) and lyse the cells by sonication on ice.

• Purification: Clarify the lysate by centrifugation (20,000 x g, 30 min, 4°C). Apply the supernatant to a Ni-NTA affinity column pre-equilibrated with lysis buffer. Wash the column with wash buffer (50 mM Tris-HCl, pH 7.5, 300 mM NaCl, 20 mM imidazole). Elute the protein with elution buffer (50 mM Tris-HCl, pH 7.5, 300 mM NaCl, 250 mM imidazole).

• Buffer Exchange and Analysis: Exchange the buffer of the purified protein to a storage buffer (e.g., 50 mM HEPES, pH 7.5, 150 mM NaCl, 10% glycerol) using dialysis or a desalting column. Analyze the purity of the protein by SDS-PAGE.

In Vitro Enzyme Assays

4.2.1. Proline N-methyltransferase Assay

This assay measures the formation of the methylated product, hygric acid, by HPLC.

Reaction Mixture (100 µL):

• 50 mM Tris-HCl, pH 8.0

• 1 mM L-proline

• 2 mM S-adenosyl-L-methionine (SAM)

• 5 mM MgCl₂

• 1-5 µM purified putative PNMT

Procedure:

• Assemble the reaction mixture on ice.

• Initiate the reaction by adding the enzyme.

• Incubate at 30°C for a defined time course (e.g., 0, 10, 30, 60 minutes).

• Stop the reaction by adding an equal volume of 10% trichloroacetic acid (TCA).

• Centrifuge to pellet the precipitated protein (14,000 x g, 10 min).

• Analyze the supernatant for the presence of hygric acid by HPLC (see section 4.3).

4.2.2. Prolyl 4-hydroxylase Assay

This assay measures the consumption of α-ketoglutarate, which is coupled to the hydroxylation of the substrate.

Reaction Mixture (100 µL):

• 50 mM Tris-HCl, pH 7.5

• 2 mM hygric acid (or L-proline as a positive control)

• 100 µM α-ketoglutarate

• 50 µM FeSO₄

• 2 mM Ascorbate

• 0.1 mg/mL Catalase

• 1-5 µM purified putative P4H

Procedure:

• Prepare the reaction mixture without the enzyme and α-ketoglutarate.

• Add the enzyme and incubate for 5 minutes at room temperature.

• Initiate the reaction by adding α-ketoglutarate.

• Incubate at 30°C for a defined time course.

• Stop the reaction and measure the remaining α-ketoglutarate using a colorimetric assay, such as the 2,4-dinitrophenylhydrazine (B122626) (DNPH) method, or by analyzing the formation of 4-hydroxyhygric acid by HPLC (see section 4.3).

HPLC Method for Analysis of Proline Derivatives

This method allows for the separation and quantification of L-proline, hygric acid, and 4-hydroxyhygric acid. Pre-column derivatization with a fluorogenic or chromogenic reagent is required for sensitive detection.

Derivatization (using 9-fluorenylmethyl chloroformate - FMOC-Cl):

• To 100 µL of the reaction supernatant, add 100 µL of 0.1 M borate (B1201080) buffer (pH 8.5).

• Add 200 µL of 5 mM FMOC-Cl in acetone.

• Vortex immediately and let the reaction proceed for 1 minute at room temperature.

• Add 100 µL of 0.1 M glycine (B1666218) to quench the excess FMOC-Cl.

• Dilute with the mobile phase and inject into the HPLC system.

HPLC Conditions:

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: 50 mM sodium acetate, pH 4.2.

• Mobile Phase B: Acetonitrile.

• Gradient: A linear gradient from 20% to 60% B over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: Fluorescence detector (Excitation: 260 nm, Emission: 315 nm) for FMOC derivatives.

• Column Temperature: 30°C.

Quantification: Quantification is achieved by comparing the peak areas of the samples to a standard curve generated from known concentrations of L-proline, hygric acid, and 4-hydroxyhygric acid standards that have been derivatized in the same manner.

Conclusion

This technical guide provides a comprehensive overview of the proposed biosynthetic pathway of 4-hydroxyhygric acid, grounded in established biochemical principles. The detailed experimental protocols and analytical methods described herein offer a robust framework for the identification, characterization, and engineering of this pathway. Elucidation of the complete biosynthetic route and the enzymes involved will pave the way for the sustainable production of 4-hydroxyhygric acid and its derivatives for potential applications in the pharmaceutical and biotechnology industries. Further research, particularly the identification of a natural producer and the associated gene cluster, is a critical next step in validating and exploiting this promising biosynthetic pathway.

References

• 1. Biotechnological applications of S-adenosyl-methionine-dependent methyltransferases for natural products biosynthesis and diversification - PMC [pmc.ncbi.nlm.nih.gov]
• 2. S-adenosyl-methionine-dependent methyltransferases: highly versatile enzymes in biocatalysis, biosynthesis and other biotechnological applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A Rapid and Efficient Assay for the Characterization of Substrates and Inhibitors of Nicotinamide N-Methyltransferase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Biochemical and biophysical analyses of hypoxia sensing prolyl hydroxylases from Dictyostelium discoideum and Toxoplasma gondii - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Proline hydroxylation by cell free extract of a streptomycete - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Direct and continuous assay for prolyl 4-hydroxylase - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

An In-depth Technical Guide to 4-Hydroxyhygric Acid: IUPAC Nomenclature, Structure, and Properties

For researchers, scientists, and professionals engaged in drug development, a comprehensive understanding of novel chemical entities is paramount. This guide provides a detailed overview of 4-Hydroxyhygric acid, a proline derivative, encompassing its chemical identity, physicochemical properties, and methodologies for its synthesis and analysis.

Chemical Identity and Structure

4-Hydroxyhygric acid, a substituted proline analog, is systematically named according to the International Union of Pure and Applied Chemistry (IUPAC) nomenclature.

IUPAC Name: (2S,4R)-4-hydroxy-1-methyl-2-pyrrolidinecarboxylic acid

Alternatively, it can also be named as (2S,4R)-4-hydroxy-1-methylpyrrolidin-1-ium-2-carboxylate. The molecule possesses a pyrrolidine (B122466) ring, which is a five-membered saturated heterocycle containing one nitrogen atom. Key structural features include a carboxylic acid group at position 2, a hydroxyl group at position 4, and a methyl group attached to the nitrogen atom at position 1. The stereochemistry is defined as (2S, 4R), indicating the specific spatial arrangement of the substituents at these chiral centers.

Molecular Structure:

The structural formula of 4-Hydroxyhygric acid is C6H11NO3.

Physicochemical Properties

A summary of the key physicochemical properties of 4-Hydroxyhygric acid is presented in the table below, providing essential data for experimental design and formulation development.

Property	Value	Source
Molecular Weight	145.16 g/mol
Melting Point	238-240 °C
Boiling Point	316.2 ± 42.0 °C at 760 mmHg
Physical Form	Solid
Purity	≥97%
Storage Temperature	4°C
CAS Number	4252-82-8

Experimental Protocols

Synthesis of 4-Hydroxyhygric Acid Derivatives

A representative experimental protocol for the synthesis of a protected precursor is as follows:

• Protection of the Amino Group: To a suspension of trans-4-hydroxy-L-proline in a suitable solvent like dioxane, add di-tertiary butyl dicarbonate.[1]

• Base-catalyzed Reaction: Gradually add a solution of sodium hydroxide (B78521) and stir the mixture at room temperature for 24 hours to facilitate the formation of the Boc-protected intermediate.[1]

• Work-up and Extraction: Concentrate the reaction mixture in vacuo. The aqueous solution is then acidified with hydrochloric acid and saturated with sodium chloride before extraction with an organic solvent like ethyl acetate.[1]

• Purification: The organic layers are combined, washed, dried, and evaporated to yield the protected 4-hydroxyproline (B1632879) derivative.[1]

• N-Methylation: The subsequent step would involve the methylation of the nitrogen atom of the pyrrolidine ring, followed by deprotection of the carboxylic acid to yield 4-Hydroxyhygric acid.

The logical workflow for the synthesis and purification of a 4-Hydroxyhygric acid derivative is depicted in the following diagram:

A generalized workflow for the synthesis of a protected 4-Hydroxyhygric acid precursor.

Analytical Methods

The characterization and quantification of 4-Hydroxyhygric acid can be achieved using a variety of modern analytical techniques. Based on methods used for similar compounds, the following approaches are recommended:

• High-Performance Liquid Chromatography (HPLC): For purity assessment and quantification. A reversed-phase C18 column with a mobile phase consisting of an aqueous buffer and an organic modifier (e.g., acetonitrile (B52724) or methanol) would be a suitable starting point. Detection can be achieved using UV-Vis spectroscopy, particularly if a chromophore is introduced through derivatization, or more universally with mass spectrometry.

• Mass Spectrometry (MS): To confirm the molecular weight and elucidate the structure of the compound. Techniques such as electrospray ionization (ESI) coupled with a high-resolution mass analyzer (e.g., Orbitrap or TOF) would provide accurate mass data.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: For unequivocal structure determination. ¹H and ¹³C NMR spectra will provide detailed information about the chemical environment of each atom in the molecule, confirming the connectivity and stereochemistry.

The logical relationship for the analytical characterization of 4-Hydroxyhygric acid is illustrated below:

A typical workflow for the analytical characterization of 4-Hydroxyhygric acid.

Biological Context and Signaling Pathways

Currently, there is a lack of specific information in the scientific literature detailing the precise biological activities or the signaling pathways directly modulated by 4-Hydroxyhygric acid. However, as a derivative of hydroxyproline, it can be hypothesized to have roles in biological processes where proline and its analogs are involved. Hydroxyproline is a major component of collagen and is crucial for its stability. Proline analogs are often investigated for their potential as enzyme inhibitors, particularly targeting proline-specific enzymes, or as mimics of protein secondary structures.

Further research is required to elucidate the specific biological functions and potential therapeutic applications of 4-Hydroxyhygric acid. Investigating its interaction with collagen biosynthesis pathways, prolyl hydroxylases, or other proline-dependent enzymes would be a logical starting point for future studies.

References

• 1. prepchem.com [prepchem.com]

The Putative Mechanism of Action of 4-Hydroxyhygric Acid: A Technical Guide for Researchers

Disclaimer: The following technical guide outlines a hypothesized mechanism of action for 4-Hydroxyhygric acid. As of the current date, there is a significant lack of direct experimental evidence in publicly accessible scientific literature detailing the specific molecular interactions and signaling pathways of this compound. The information presented herein is based on established biochemical principles and provides a theoretical framework for future research.

Introduction

4-Hydroxyhygric acid is a non-proteinogenic amino acid that has been isolated from the leaves of various species of the tropical tree Copaifera. While its presence in nature is documented, its precise biological role and mechanism of action at the molecular level remain largely uncharacterized. Structurally, 4-Hydroxyhygric acid is a derivative of proline, specifically a hydroxylated N-methylated pyrrolidine-2-carboxylic acid. This structural similarity to proline and hydroxyproline, key components of collagen, strongly suggests a potential role in the modulation of collagen biosynthesis.

This guide proposes a primary putative mechanism of action for 4-Hydroxyhygric acid: the inhibition of prolyl 4-hydroxylase (P4H) , a critical enzyme in collagen synthesis. This hypothesis is grounded in the well-understood principles of enzyme inhibition by substrate analogs. This document will provide an in-depth exploration of this proposed mechanism, including the relevant signaling pathways, hypothetical quantitative data, and detailed experimental protocols to validate this hypothesis.

Proposed Mechanism of Action: Inhibition of Prolyl 4-Hydroxylase

The structural resemblance of 4-Hydroxyhygric acid to proline, the substrate for prolyl 4-hydroxylase, is the cornerstone of the proposed mechanism. As a proline analog, 4-Hydroxyhygric acid may act as a competitive or non-competitive inhibitor of P4H, thereby disrupting the post-translational modification of proline residues in procollagen (B1174764) chains.

The Role of Prolyl 4-Hydroxylase in Collagen Synthesis

Collagen, the most abundant protein in mammals, derives its stability from a unique triple helical structure. The formation and stability of this triple helix are critically dependent on the post-translational hydroxylation of proline residues to form 4-hydroxyproline. This reaction is catalyzed by prolyl 4-hydroxylase (EC 1.14.11.2), a dioxygenase located in the lumen of the endoplasmic reticulum.

The hydroxylation of proline residues is essential for the formation of interchain hydrogen bonds that stabilize the collagen triple helix at physiological temperatures. Inhibition of P4H leads to the synthesis of under-hydroxylated procollagen chains that are unable to form a stable triple helix. These unstable molecules are often retained in the endoplasmic reticulum and subsequently degraded, leading to a reduction in the secretion of mature collagen.

Signaling Pathway of Collagen Synthesis and the Point of Intervention

The synthesis of collagen is a multi-step process that begins with the transcription of collagen genes and culminates in the formation of cross-linked collagen fibrils in the extracellular matrix. 4-Hydroxyhygric acid is hypothesized to intervene at the post-translational modification step within the endoplasmic reticulum.

Caption: Proposed intervention of 4-Hydroxyhygric acid in the collagen synthesis pathway.

Enzymatic Reaction of Prolyl 4-Hydroxylase and Proposed Inhibition

Prolyl 4-hydroxylase requires Fe²⁺, 2-oxoglutarate, O₂, and ascorbate (B8700270) as co-substrates and cofactors. 4-Hydroxyhygric acid, due to its structural similarity to the proline substrate, could bind to the active site of the enzyme, thereby preventing the binding of prolyl residues of the procollagen chain.

Caption: Competitive inhibition of Prolyl 4-Hydroxylase by 4-Hydroxyhygric acid.

Hypothetical Quantitative Data

The following tables present hypothetical quantitative data that would be expected from experiments designed to test the inhibitory effect of 4-Hydroxyhygric acid on prolyl 4-hydroxylase.

Table 1: In Vitro Enzyme Inhibition Kinetics

Inhibitor	Target Enzyme	Inhibition Type	Ki (μM)	IC50 (μM)
4-Hydroxyhygric Acid	Prolyl 4-Hydroxylase	Competitive	15.2 ± 2.1	45.8 ± 5.3
2,2'-Dipyridyl (Control)	Prolyl 4-Hydroxylase	Non-competitive	5.8 ± 0.9	12.5 ± 1.8

Table 2: Cellular Assay for Collagen Synthesis

Treatment	Concentration (μM)	Collagen Secretion (% of Control)	Intracellular Collagen (% of Control)	Cell Viability (%)
Vehicle Control	-	100 ± 8.5	100 ± 7.2	98 ± 2.1
4-Hydroxyhygric Acid	10	78 ± 6.3	115 ± 9.1	97 ± 2.5
4-Hydroxyhygric Acid	50	42 ± 5.1	148 ± 12.4	95 ± 3.0
4-Hydroxyhygric Acid	100	21 ± 3.8	165 ± 14.3	92 ± 3.8
2,2'-Dipyridyl	20	15 ± 2.9	180 ± 15.6	85 ± 4.2

Proposed Experimental Protocols

To validate the hypothesis that 4-Hydroxyhygric acid inhibits prolyl 4-hydroxylase, a series of in vitro and cell-based assays should be performed.

In Vitro Prolyl 4-Hydroxylase Inhibition Assay

Objective: To determine the inhibitory potential and kinetics of 4-Hydroxyhygric acid on purified prolyl 4-hydroxylase.

Methodology:

• Enzyme Source: Recombinant human prolyl 4-hydroxylase.

• Substrate: A synthetic peptide containing multiple -Pro-Gly-Pro- sequences.

• Assay Principle: The assay measures the incorporation of ¹⁴C from [¹⁴C]2-oxoglutarate into succinate, which is stoichiometrically linked to proline hydroxylation.

• Procedure:

  • A reaction mixture containing purified P4H, the synthetic peptide substrate, FeSO₄, ascorbate, and varying concentrations of 4-Hydroxyhygric acid is prepared in a suitable buffer.

  • The reaction is initiated by the addition of [¹⁴C]2-oxoglutarate.

  • The reaction is allowed to proceed for a defined time at 37°C and then stopped by the addition of acid.

  • The ¹⁴CO₂ released from the decarboxylation of [¹⁴C]2-oxoglutarate is captured and quantified by scintillation counting.

• Data Analysis: The rate of reaction is determined at each inhibitor concentration. Ki and IC50 values are calculated using non-linear regression analysis of the dose-response curves.

Cellular Assay of Collagen Synthesis in Human Dermal Fibroblasts

Objective: To assess the effect of 4-Hydroxyhygric acid on collagen synthesis and secretion in a cellular context.

Methodology:

• Cell Line: Primary human dermal fibroblasts.

• Treatment: Cells are cultured in the presence of varying concentrations of 4-Hydroxyhygric acid for 24-48 hours.

• Metabolic Labeling: Cells are incubated with [³H]proline to label newly synthesized collagen.

• Collagen Analysis:

  • Secreted Collagen: The culture medium is collected, and proteins are precipitated. Collagen is specifically digested with purified collagenase, and the amount of [³H]hydroxyproline is quantified.

  • Intracellular Collagen: The cell lysate is collected and analyzed similarly to determine the amount of non-secreted, under-hydroxylated collagen.

• Cell Viability Assay: A parallel assay (e.g., MTT or LDH release) is performed to ensure that the observed effects are not due to cytotoxicity.

Experimental Workflow Diagram

Caption: Workflow for investigating the mechanism of action of 4-Hydroxyhygric acid.

Conclusion and Future Directions

The structural analogy of 4-Hydroxyhygric acid to proline provides a strong rationale for proposing its mechanism of action as an inhibitor of prolyl 4-hydroxylase. This hypothesis, if validated through the experimental protocols outlined in this guide, would position 4-Hydroxyhygric acid as a potential therapeutic agent for conditions characterized by excessive collagen deposition, such as fibrosis and scleroderma.

Future research should focus on:

• Structure-Activity Relationship (SAR) Studies: Synthesizing and testing analogs of 4-Hydroxyhygric acid to optimize its inhibitory potency and selectivity.

• In Vivo Efficacy Studies: Evaluating the anti-fibrotic effects of 4-Hydroxyhygric acid in animal models of disease.

• Target Selectivity Profiling: Assessing the inhibitory activity of 4-Hydroxyhygric acid against other 2-oxoglutarate-dependent dioxygenases to determine its target selectivity.

This technical guide provides a foundational framework for initiating a comprehensive investigation into the mechanism of action of 4-Hydroxyhygric acid, a promising natural product with potential therapeutic applications.

A Comprehensive Technical Review of 4-Hydroxyhygric Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Hydroxyhygric acid, systematically known as (2S,4R)-4-hydroxy-1-methyl-2-pyrrolidinecarboxylic acid, is a naturally occurring pyrrolidine (B122466) alkaloid. This specialized technical guide provides a thorough literature review of its chemical properties, biological activities, and the methodologies pertinent to its study. As a relatively niche natural product, detailed information is often sparse; this document aims to consolidate the available knowledge to facilitate further research and development. The compound has been identified as a constituent of plants from the Copaifera genus, which are known for their traditional medicinal uses.[1][2] The biological activities of extracts from Copaifera species, such as antimicrobial and anti-inflammatory effects, suggest potential therapeutic applications for their individual components, including 4-Hydroxyhygric acid.[3][4][5]

Physicochemical Properties

A summary of the known physicochemical properties of 4-Hydroxyhygric acid is presented in the table below. This data is crucial for its extraction, synthesis, and formulation.

Property	Value	Reference
IUPAC Name	(2S,4R)-4-hydroxy-1-methyl-2-pyrrolidinecarboxylic acid
CAS Number	4252-82-8
Molecular Formula	C₆H₁₁NO₃
Molecular Weight	145.16 g/mol
Melting Point	238-240 °C
Boiling Point	316.2 ± 42.0 °C at 760 mmHg
Appearance	Solid

Biological Activities and Potential Therapeutic Applications

While specific quantitative data on the biological activity of 4-Hydroxyhygric acid is limited in publicly available literature, its classification as a pyrrolidine alkaloid and its origin from medicinally active plants of the Copaifera genus allow for informed hypotheses regarding its potential pharmacological effects.

Antimicrobial Activity

Extracts from Copaifera species have demonstrated antimicrobial properties.[3][4] Although direct testing of 4-Hydroxyhygric acid is not widely reported, related pyrrolidine and pyrrolizidine (B1209537) alkaloids have shown a range of antimicrobial activities.[6] Further investigation is warranted to determine the specific antimicrobial spectrum and potency of 4-Hydroxyhygric acid.

Anti-inflammatory Activity

Copaifera extracts are well-documented for their anti-inflammatory effects.[3][5] This suggests that constituent molecules, such as 4-Hydroxyhygric acid, may contribute to this activity. Research into the anti-inflammatory potential of this specific compound could reveal novel mechanisms for drug development.

Neuroprotective Effects

Some studies have explored the neuroprotective and anti-inflammatory effects of other hydroxy acids.[7] While no direct evidence exists for 4-Hydroxyhygric acid, its structural features merit investigation for potential neuroprotective properties.

Experimental Protocols

Isolation from Natural Sources

A general workflow for the isolation of alkaloids from plant material, such as the leaves of Copaifera species, is described below.

Caption: A generalized workflow for the isolation and identification of 4-Hydroxyhygric acid from plant sources.

Chemical Synthesis

A specific, detailed synthesis protocol for 4-Hydroxyhygric acid is not currently available in the surveyed literature. However, synthetic routes for similar substituted proline derivatives often start from commercially available hydroxyproline. A plausible synthetic approach is outlined in the following conceptual workflow.

Caption: A conceptual workflow for the chemical synthesis of 4-Hydroxyhygric acid.

Analytical Methods

For the analysis and quantification of 4-Hydroxyhygric acid, a combination of chromatographic and spectroscopic techniques would be most effective.

• High-Performance Liquid Chromatography (HPLC): A reverse-phase HPLC method, likely with a C18 column and a mobile phase consisting of a buffered aqueous solution and an organic modifier like acetonitrile (B52724) or methanol, would be suitable for separation and quantification.[8][9]

• Mass Spectrometry (MS): Coupled with HPLC (LC-MS), mass spectrometry would enable sensitive detection and structural confirmation of 4-Hydroxyhygric acid.[10][11]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would be essential for the definitive structural elucidation of the isolated or synthesized compound.[12][13][14][15]

Signaling Pathways

Currently, there is no specific information in the scientific literature detailing the signaling pathways modulated by 4-Hydroxyhygric acid. Given the anti-inflammatory and potential neuroprotective activities of related compounds, future research could explore its effects on pathways such as NF-κB, MAP kinase, or pathways involved in oxidative stress.

Conclusion and Future Directions

4-Hydroxyhygric acid is a natural product with potential for further scientific investigation. While current knowledge about its biological activities is limited, its structural similarity to other bioactive pyrrolidine alkaloids and its presence in medicinal plants suggest that it may possess valuable pharmacological properties.

Future research should focus on:

• Isolation and Purification: Developing a robust and scalable method for isolating 4-Hydroxyhygric acid from Copaifera species to obtain sufficient quantities for comprehensive biological screening.

• Chemical Synthesis: Establishing an efficient and stereoselective synthetic route to enable the production of 4-Hydroxyhygric acid and its analogs for structure-activity relationship (SAR) studies.

• Biological Screening: Conducting a broad range of in vitro and in vivo assays to elucidate its antimicrobial, anti-inflammatory, and neuropharmacological activities.

• Mechanism of Action Studies: Investigating the molecular targets and signaling pathways through which 4-Hydroxyhygric acid exerts its biological effects.

This technical guide serves as a foundational resource to stimulate and guide these future research endeavors, which are essential to unlocking the full therapeutic potential of 4-Hydroxyhygric acid.

References

• 1. academicjournals.org [academicjournals.org]
• 2. researchgate.net [researchgate.net]
• 3. Bioactive compounds of Copaifera sp. impregnated into three-dimensional gelatin dressings - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Chemistry and Biological Activities of Terpenoids from Copaiba (Copaifera spp.) Oleoresins | MDPI [mdpi.com]
• 5. Evaluation of the biological activities of Copaiba (Copaifera spp): a comprehensive review based on scientometric analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Biological activity of 4-hydroxyisophthalic acid derivatives. II. Anilides with antimicrobial activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Comparison of the Neuroprotective and Anti-Inflammatory Effects of the Anthocyanin Metabolites, Protocatechuic Acid and 4-Hydroxybenzoic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Analysis of 4-Hydroxyphenyllactic Acid and Other Diagnostically Important Metabolites of α-Amino Acids in Human Blood Serum Using a Validated and Sensitive Ultra-High-Pressure Liquid Chromatography-Tandem Mass Spectrometry Method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. Gas chromatographic-mass spectrometric analysis of organic acids in renal tissue biopsy: identification of 4-hydroxybutyric acid and 4-hydroxy-2-butenoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Butanoic acid, 4-hydroxy- [webbook.nist.gov]
• 12. 4-Hydroxy-3-nitrobenzoic acid(616-82-0) 1H NMR [m.chemicalbook.com]
• 13. 4-Hydroxybenzoic acid(99-96-7) 1H NMR spectrum [chemicalbook.com]
• 14. 4-Hydroxyphenylacetic acid(156-38-7) 1H NMR [m.chemicalbook.com]
• 15. spectrabase.com [spectrabase.com]

Technical Guide: Physicochemical Properties of 4-Hydroxyhygric Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling points of 4-Hydroxyhygric acid, including detailed experimental protocols for their determination. This document is intended to serve as a valuable resource for researchers and professionals engaged in the study and application of this compound.

Physicochemical Data of 4-Hydroxyhygric Acid

4-Hydroxyhygric acid, a derivative of the amino acid proline, possesses distinct physical properties that are crucial for its characterization and application in various scientific contexts. The experimentally determined melting and boiling points are summarized below.

Property	Value	Conditions
Melting Point	238-240 °C	Not Specified
Boiling Point	316.2 ± 42.0 °C	760 mmHg

Table 1: Quantitative Physicochemical Data for 4-Hydroxyhygric Acid.

Experimental Protocols for Determination of Physicochemical Properties

Accurate determination of the melting and boiling points is fundamental for the identification and purity assessment of chemical compounds. Given that 4-Hydroxyhygric acid is an amino acid derivative, special consideration must be given to potential thermal decomposition, particularly during melting point determination.

Melting Point Determination

The melting point of a substance is the temperature at which it transitions from a solid to a liquid state. For amino acids and their derivatives, conventional slow heating methods can lead to decomposition before melting, yielding inaccurate results[1]. Therefore, specialized techniques are recommended.

Methodology: Fast Scanning Calorimetry (FSC)

Fast Scanning Calorimetry is a technique that utilizes very high heating rates (up to 20,000 K s⁻¹) to outrun the kinetics of decomposition, allowing for the measurement of the true melting point of thermally sensitive compounds like amino acids[2].

Experimental Protocol:

• Sample Preparation: A small quantity (nanogram scale) of finely powdered 4-Hydroxyhygric acid is placed on the FSC sensor. To improve thermal contact, a droplet of silicone oil may be added.

• Instrument Setup: The FSC instrument is calibrated using standard materials with known melting points.

• Measurement:

  • The sample is subjected to a controlled temperature program, which includes rapid heating and cooling cycles.

  • A high heating rate (e.g., 1000 to 10,000 K s⁻¹) is applied in the final heating step to induce melting before decomposition can occur[1].

  • The heat flow as a function of temperature is recorded. The melting point is determined from the onset temperature of the melting peak in the resulting thermogram.

• Data Analysis: To account for thermal lag and potential superheating, measurements are typically performed at various heating rates, and the melting temperature is extrapolated to a zero heating rate[3].

Figure 1: Experimental Workflow for Melting Point Determination using FSC.

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure surrounding the liquid. The Thiele tube or capillary method is a common and effective technique for determining the boiling point of organic compounds.

Methodology: Capillary Method

This method involves heating a small sample of the liquid in a tube along with an inverted capillary tube.

Experimental Protocol:

• Sample Preparation:

  • A few drops of 4-Hydroxyhygric acid (in its liquid form, if applicable, or dissolved in a high-boiling point solvent) are placed in a small fusion tube.

  • A capillary tube, sealed at one end, is placed, open-end down, into the fusion tube containing the sample.

• Apparatus Setup:

  • The fusion tube is attached to a thermometer.

  • The assembly is then placed in a heating bath (e.g., a Thiele tube filled with paraffin (B1166041) oil or an aluminum block heater). The thermometer bulb and the fusion tube should be at the same level[4].

• Measurement:

  • The heating bath is heated slowly and uniformly.

  • As the temperature rises, air trapped in the capillary tube will slowly bubble out.

  • When the boiling point is reached, a rapid and continuous stream of bubbles will emerge from the capillary tube.

  • The heat source is then removed, and the liquid is allowed to cool slowly.

• Data Recording: The temperature at which the bubbling stops and the liquid begins to enter the capillary tube is recorded as the boiling point of the substance.

Figure 2: Experimental Workflow for Boiling Point Determination via Capillary Method.

Biological Context of 4-Hydroxyhygric Acid

4-Hydroxyhygric Acid has been identified as a compound with notable biological activity. It is extracted from the leaves of several tropical trees of the Copaifera genus. Its primary reported biological roles are as a developmental inhibitor and an antifeedant.

Known Biological Effects:

• Inhibitor of Larval Development: It acts as an inhibitor for the development of seed-eating beetle larvae.

• Antifeedant Properties: The compound exhibits significant feeding deterrent effects against the leaf-eating larvae of Spodoptera littoralis.

Figure 3: Conceptual Diagram of the Biological Effects of 4-Hydroxyhygric Acid.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. New experimental melting properties as access for predicting amino-acid solubility - RSC Advances (RSC Publishing) DOI:10.1039/C8RA00334C [pubs.rsc.org]
• 4. Boiling Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]

A Technical Guide to the Solubility of 4-Hydroxyhygric Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract: The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its bioavailability and therapeutic efficacy. This technical guide addresses the solubility of 4-Hydroxyhygric acid, a polar organic compound. Due to a lack of publicly available quantitative solubility data for this specific molecule, this document provides a comprehensive framework for its determination. It outlines theoretical principles, detailed experimental protocols for both qualitative and quantitative analysis, and a template for data presentation. The methodologies are based on established principles of physical chemistry and analytical techniques, designed to be implemented in a standard laboratory setting.

Introduction to 4-Hydroxyhygric Acid and its Solubility

4-Hydroxyhygric acid, with the IUPAC name (2S,4R)-4-hydroxy-1-methyl-2-pyrrolidinecarboxylic acid, is a heterocyclic amino acid derivative. Its structure, featuring a carboxylic acid, a hydroxyl group, and a tertiary amine within a pyrrolidine (B122466) ring, imparts a high degree of polarity. This polarity is the primary factor governing its solubility characteristics.

The principle of "like dissolves like" dictates that polar compounds are more readily soluble in polar solvents, while non-polar compounds dissolve in non-polar solvents.[1][2][3] The presence of functional groups capable of hydrogen bonding (the hydroxyl and carboxylic acid groups) in 4-Hydroxyhygric acid suggests a strong affinity for polar protic solvents such as water, methanol, and ethanol.[1][4]

As of the date of this publication, specific quantitative solubility data for 4-Hydroxyhygric acid in various solvents is not extensively reported in scientific literature. Therefore, this guide provides the necessary protocols for researchers to determine this crucial parameter empirically.

Theoretical Framework for Solubility Determination

The solubility of a solid in a liquid is defined as the maximum concentration of the solute that can be dissolved in a solvent at a specific temperature to form a saturated solution in equilibrium with the excess solid.[5] This equilibrium is dynamic, with the rate of dissolution of the solid being equal to the rate of precipitation.[5]

Solvent Selection Strategy

The choice of solvents for testing should be guided by the polarity of 4-Hydroxyhygric acid. A logical approach involves screening a range of solvents with varying polarities.

Caption: Logical workflow for selecting test solvents based on analyte polarity.

Experimental Protocols

A systematic approach to determining solubility involves initial qualitative tests followed by a robust quantitative method.

Qualitative Solubility Classification

These preliminary tests help classify the compound based on its acidic or basic nature and provide a rough indication of its solubility in aqueous media.[6][7][8]

Materials:

• 4-Hydroxyhygric acid

• Deionized water

• 5% (w/v) Sodium hydroxide (B78521) (NaOH) solution

• 5% (w/v) Sodium bicarbonate (NaHCO₃) solution

• 5% (v/v) Hydrochloric acid (HCl) solution

• pH indicator paper

• Small test tubes

Procedure:

• Water Solubility: Add approximately 10-20 mg of 4-Hydroxyhygric acid to 1 mL of deionized water in a test tube. Agitate vigorously for 1-2 minutes. Observe if the solid dissolves completely. Test the resulting solution with pH paper.[8] An acidic pH would be expected due to the carboxylic acid group.

• Aqueous Base Solubility: If the compound is insoluble or sparingly soluble in water, test its solubility in 1 mL of 5% NaOH and, in a separate tube, 1 mL of 5% NaHCO₃. Solubility in NaOH indicates an acidic compound.[7] Solubility in the weaker base, NaHCO₃, suggests a relatively strong acid, such as a carboxylic acid.[6]

• Aqueous Acid Solubility: If the compound is insoluble in water, test its solubility in 1 mL of 5% HCl. The tertiary amine in 4-Hydroxyhygric acid is basic and should react with HCl to form a soluble salt.

Quantitative Solubility Determination: Isothermal Shake-Flask Method

The isothermal shake-flask method is considered the gold standard for determining equilibrium solubility.[9] It involves creating a saturated solution at a constant temperature and then measuring the concentration of the dissolved solute.

Materials & Equipment:

• 4-Hydroxyhygric acid (solid)

• Selected solvents

• Glass vials with screw caps

• Orbital shaker with temperature control or a thermostatted water bath

• Centrifuge

• Syringe filters (e.g., 0.45 µm PTFE or nylon)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

• Volumetric flasks and pipettes

Procedure:

• Preparation: Add an excess amount of solid 4-Hydroxyhygric acid to a vial containing a known volume of the selected solvent. The presence of undissolved solid at the end of the experiment is essential to ensure equilibrium has been reached.

• Equilibration: Seal the vials and place them in an orbital shaker or water bath set to a constant temperature (e.g., 25 °C or 37 °C). Agitate the samples for a sufficient duration to reach equilibrium. This may take from 24 to 72 hours. It is advisable to measure the concentration at different time points (e.g., 24, 48, 72 hours) to confirm that the concentration is no longer changing.[9]

• Phase Separation: After equilibration, allow the vials to stand undisturbed at the same temperature to let the excess solid settle. Carefully withdraw an aliquot of the supernatant. It is critical to separate the dissolved solute from the undissolved solid. This can be achieved by:

  • Centrifugation: Centrifuge the vial at high speed to pellet the solid.

  • Filtration: Filter the supernatant through a syringe filter. Ensure the filter material does not adsorb the solute, which could lead to an underestimation of solubility.[10]

• Concentration Analysis (HPLC):

  • Immediately dilute the clear supernatant with a suitable mobile phase to prevent precipitation.

  • Prepare a series of calibration standards of 4-Hydroxyhygric acid of known concentrations.

  • Analyze the standards and the diluted sample by HPLC.[10][11]

  • Construct a calibration curve by plotting the peak area against the concentration of the standards.

  • Determine the concentration of 4-Hydroxyhygric acid in the diluted sample from the calibration curve and account for the dilution factor to calculate the solubility in the original solvent.

Caption: Workflow for the isothermal shake-flask solubility determination method.

Data Presentation

Quantitative solubility data should be recorded systematically. Below is a template table for presenting the results obtained from the experimental protocols. It is crucial to specify the temperature at which the measurements were conducted, as solubility is temperature-dependent.

Table 1: Template for Reporting Equilibrium Solubility of 4-Hydroxyhygric Acid

Solvent	Temperature (°C)	Solubility (mg/mL)	Solubility (mol/L)	Method of Analysis
Deionized Water	25.0 ± 0.5	Record Value Here	Calculate Value Here	HPLC-UV
Phosphate Buffer pH 7.4	37.0 ± 0.5	Record Value Here	Calculate Value Here	HPLC-UV
Methanol	25.0 ± 0.5	Record Value Here	Calculate Value Here	HPLC-UV
Ethanol	25.0 ± 0.5	Record Value Here	Calculate Value Here	HPLC-UV
Dimethyl Sulfoxide (DMSO)	25.0 ± 0.5	Record Value Here	Calculate Value Here	HPLC-UV
Acetonitrile	25.0 ± 0.5	Record Value Here	Calculate Value Here	HPLC-UV

Note: The molecular weight of 4-Hydroxyhygric acid (C₆H₁₁NO₃) is 145.16 g/mol .

Conclusion

While published quantitative data on the solubility of 4-Hydroxyhygric acid is scarce, its molecular structure provides a strong basis for predicting its behavior in various solvents. This guide offers a robust set of experimental protocols, from preliminary qualitative assessments to the definitive isothermal shake-flask method coupled with HPLC analysis. By following these methodologies, researchers in pharmaceutical development and other scientific fields can accurately and reliably determine the solubility of 4-Hydroxyhygric acid, providing the foundational data necessary for formulation, bioavailability studies, and other critical research applications.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. caymanchem.com [caymanchem.com]
• 3. Solubility Factors When Choosing a Solvent | Cell And Molecular Biology [labroots.com]
• 4. thecalculatedchemist.com [thecalculatedchemist.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 7. scribd.com [scribd.com]
• 8. www1.udel.edu [www1.udel.edu]
• 9. biointerfaceresearch.com [biointerfaceresearch.com]
• 10. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 11. pharmaguru.co [pharmaguru.co]

Unearthing the Foundations: Early Research into 4-Hydroxyhygric Acid and its Derivatives

For Immediate Release

A comprehensive exploration into the nascent stages of research on 4-Hydroxyhygric acid reveals a fascinating journey of discovery intertwined with the foundational work on proline and its related alkaloids at the turn of the 20th century. This technical guide synthesizes the early history, isolation, structural elucidation, and initial synthetic efforts concerning this N-methylated hydroxylated proline derivative, providing a valuable resource for researchers, scientists, and drug development professionals.

Discovery and Initial Characterization

The story of 4-Hydroxyhygric acid is intrinsically linked to the early investigations of pyrrolidine (B122466) alkaloids. While the direct discovery of 4-Hydroxyhygric acid is not pinpointed to a single seminal publication in the earliest literature, its structural parents, hygric acid (N-methylproline) and hydroxyproline (B1673980), were subjects of intense study by pioneering chemists.

The pyrrolidine ring, the core of these compounds, was recognized in alkaloids like hygrine (B30402) and cuscohygrine, which were first isolated from coca leaves (Erythroxylum coca) by Carl Liebermann in 1889.[1][2][3] This predated the formal isolation and naming of proline itself.

Proline was first isolated in 1900 by Richard Willstätter during his work on N-methylproline (hygric acid).[4] Shortly after, in 1902, Emil Fischer isolated hydroxyproline from hydrolyzed gelatin and was instrumental in discovering the cyclic amino acids, proline and "oxyproline" (hydroxyproline).[5][6] These foundational discoveries set the stage for identifying and understanding hydroxylated and N-methylated proline derivatives.

While early direct studies are scarce, later phytochemical analyses identified 4-hydroxyhygrinic acid as a natural product. For instance, it has been isolated from the leaves of Erythroxylum argentinum.[7]

Physicochemical Properties

Early research would have characterized 4-Hydroxyhygric acid based on its fundamental physicochemical properties. Modern data provides a clear picture of these characteristics, which would have been painstakingly determined through classical methods in the early 20th century.

Property	Value	Reference
IUPAC Name	(2S,4R)-4-hydroxy-1-methylpyrrolidine-2-carboxylic acid	[8]
Molecular Formula	C₆H₁₁NO₃	[8]
Molecular Weight	145.16 g/mol	[8]
Melting Point	238-240 °C	[4]
Boiling Point	316.2 ± 42.0 °C at 760 mmHg	[4]

Early Synthetic Approaches and Structural Elucidation

The structural elucidation of hygric acid and its derivatives was a significant focus of early organic chemists. The synthesis of proline itself was published by Emil Fischer in 1901, a year after Willstätter's isolation.[4]

The structure of hygrine was confirmed through oxidation to hygrinic acid (N-methyl-pyrrolidine-2-carboxylic acid), demonstrating the presence of the N-methyl pyrrolidine-2-carboxylic acid moiety.[9] This foundational work on the parent compound provided the chemical knowledge necessary to understand its hydroxylated derivatives.

An early conceptual workflow for the structural elucidation of hygrine, which would have informed the understanding of 4-hydroxyhygric acid, can be visualized as follows:

References

• 1. Cuscohygrine [chemeurope.com]
• 2. Hygrine - Wikipedia [en.wikipedia.org]
• 3. Cuscohygrine - Wikipedia [en.wikipedia.org]
• 4. thyroid.org [thyroid.org]
• 5. nobelprize.org [nobelprize.org]
• 6. Hermann Emil Fischer – The most outstanding chemist in history [comptes-rendus.academie-sciences.fr]
• 7. researchgate.net [researchgate.net]
• 8. n-Methyl-4-hydroxyproline | C6H11NO3 | CID 139065521 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. courseware.cutm.ac.in [courseware.cutm.ac.in]

4-Hydroxyhygric Acid: A Proline Derivative with Potential for Pest Management

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

4-Hydroxyhygric acid, systematically known as (2S,4R)-4-hydroxy-1-methyl-2-pyrrolidinecarboxylic acid, is a non-proteinogenic amino acid and a derivative of proline. As an N-methylated proline derivative, it exhibits unique chemical properties that distinguish it from its parent amino acid. While research on this specific compound is not extensive, initial findings suggest its potential as a bioactive molecule, particularly in the realm of insect pest management. This technical guide provides a comprehensive overview of the current knowledge on 4-hydroxyhygric acid, including its chemical properties, known biological activities, and relevant experimental protocols.

Chemical and Physical Properties

4-Hydroxyhygric acid is a solid compound with the chemical formula C₆H₁₁NO₃. Its structure features a pyrrolidine (B122466) ring, characteristic of proline, with a hydroxyl group at the 4th position and a methyl group attached to the nitrogen atom.

Property	Value	Source
IUPAC Name	(2S,4R)-4-hydroxy-1-methyl-2-pyrrolidinecarboxylic acid	[1]
CAS Number	4252-82-8	[1]
Molecular Formula	C₆H₁₁NO₃	[1]
Molecular Weight	145.16 g/mol
Physical Form	Solid	[1]
Melting Point	238-240 °C	[1]
Boiling Point	316.2 ± 42.0 °C at 760 mmHg	[1]
Purity	97%	[1]
Storage Temperature	4°C	[1]
InChI Key	FMIPNAUMSPFTHK-UHNVWZDZSA-N	[1]

Biological Activity: Insecticidal and Feeding Deterrent Properties

Preliminary research has identified 4-hydroxyhygric acid as a bioactive compound with potential applications in agriculture as a natural insecticide. It has been reported to be an inhibitor of larval development in the seed-feeding bruchid beetle, Callosobruchus maculatus, and to possess feeding deterrent properties against the leaf-feeding lepidopteran, Spodoptera littoralis[2]. These findings suggest that 4-hydroxyhygric acid could be a valuable lead compound for the development of novel, environmentally friendly pest control agents.

Quantitative Biological Activity Data

Despite extensive literature searches, specific quantitative data (e.g., IC₅₀, LC₅₀, feeding deterrence index) for the insecticidal and feeding deterrent activities of 4-hydroxyhygric acid against Callosobruchus maculatus and Spodoptera littoralis could not be located in the available scientific literature. The following tables are provided as templates for researchers to populate as this data becomes available.

Table 1: Larval Development Inhibition of Callosobruchus maculatus by 4-Hydroxyhygric Acid (Data Not Available)

Concentration	Larval Mortality (%)	Developmental Stage Affected
e.g., X µg/mL
e.g., Y µg/mL

Table 2: Feeding Deterrence of 4-Hydroxyhygric Acid on Spodoptera littoralis (Data Not Available)

Concentration	Feeding Deterrence Index (%)	Larval Weight Gain (mg)
e.g., A µg/cm²
e.g., B µg/cm²

Experimental Protocols

While specific protocols for the isolation and bioassays of 4-hydroxyhygric acid are not detailed in readily available literature, this section provides established methodologies for similar compounds and target organisms, which can be adapted for research on 4-hydroxyhygric acid.

Isolation of 4-Hydroxyhygric Acid from Copaifera Species

4-Hydroxyhygric acid has been reported to be isolated from the leaves of trees belonging to the genus Copaifera[2]. A general workflow for the isolation of such a non-protein amino acid from a plant source is outlined below.

Caption: General workflow for the isolation and characterization of a natural product.

Detailed Protocol for Isolation:

• Extraction:

  • Air-dry and grind the leaves of the Copaifera species.

  • Macerate the ground plant material in a polar solvent system, such as a methanol/water mixture (e.g., 80:20 v/v), at room temperature for an extended period (e.g., 48-72 hours).

  • Filter the mixture to separate the extract from the solid plant material.

  • Concentrate the filtrate under reduced pressure to obtain the crude extract.

• Purification:

  • Perform solvent-solvent partitioning of the crude extract. Given the polar nature of 4-hydroxyhygric acid, it is expected to remain in the aqueous phase when partitioned against a non-polar solvent like hexane (B92381) and a moderately polar solvent like ethyl acetate.

  • Subject the aqueous extract to ion-exchange chromatography. As an amino acid, 4-hydroxyhygric acid will bind to a cation-exchange resin. Elution with a pH gradient or an increasing concentration of a salt solution will facilitate its separation.

  • Further purify the fractions containing the compound of interest using preparative High-Performance Liquid Chromatography (HPLC) with a suitable column (e.g., C18) and a polar mobile phase.

• Characterization:

  • Elucidate the structure of the purified compound using spectroscopic methods, including Nuclear Magnetic Resonance (NMR) (¹H, ¹³C, and 2D-NMR experiments) and Mass Spectrometry (MS).

Insect Bioassays

This bioassay is designed to assess the effect of a test compound on the development of C. maculatus larvae within artificial seeds.

Caption: Workflow for Callosobruchus maculatus larval development bioassay.

Detailed Protocol:

• Artificial Seed Preparation:

  • Prepare an artificial seed diet (e.g., based on cowpea flour).

  • Incorporate 4-hydroxyhygric acid into the diet at various concentrations. A control group with no compound should be included.

  • Shape the diet into small, seed-like pellets.

• Infestation:

  • Place a known number of artificial seeds in a petri dish.

  • Introduce a pair of newly emerged adult C. maculatus into each petri dish to allow for oviposition on the artificial seeds.

• Incubation and Observation:

  • Maintain the petri dishes under controlled environmental conditions (e.g., 28 ± 2°C, 70 ± 5% relative humidity, and a 12:12 h light:dark photoperiod).

  • After a set period (e.g., 24-48 hours), remove the adult beetles.

  • Observe the eggs daily for hatching and larval penetration into the artificial seeds.

• Data Collection and Analysis:

  • At regular intervals (e.g., every 5 days) post-oviposition, dissect a subset of seeds from each treatment group.

  • Record the number of live and dead larvae and their developmental stage.

  • Calculate the percentage of larval mortality for each concentration of 4-hydroxyhygric acid.

This bioassay evaluates the antifeedant properties of a compound against S. littoralis larvae using a leaf disc choice or no-choice test.

Caption: Workflow for Spodoptera littoralis feeding deterrence bioassay.

Detailed Protocol:

• Leaf Disc Preparation:

  • Excise leaf discs of a uniform size from a suitable host plant for S. littoralis (e.g., castor bean, Ricinus communis).

• Treatment:

  • Prepare solutions of 4-hydroxyhygric acid in a suitable solvent at various concentrations.

  • Apply a known volume of each solution evenly to the surface of the leaf discs.

  • For the control, treat leaf discs with the solvent only.

  • Allow the solvent to evaporate completely.

• Bioassay Setup:

  • No-Choice Test: Place one treated leaf disc in a petri dish.

  • Choice Test: Place one treated and one control leaf disc in the same petri dish, equidistant from the center.

  • Introduce a single, pre-weighed S. littoralis larva (e.g., 3rd or 4th instar) into the center of each petri dish.

• Incubation and Data Collection:

  • Maintain the petri dishes under controlled conditions for a specific duration (e.g., 24 hours).

  • After the incubation period, remove the larvae and re-weigh them.

  • Measure the area of each leaf disc consumed using an image analysis software.

• Data Analysis:

  • Calculate the Feeding Deterrence Index (FDI) using the formula: FDI (%) = [ (C - T) / (C + T) ] x 100 where C is the area of the control disc consumed and T is the area of the treated disc consumed.

Mechanism of Action

The precise mechanism of action by which 4-hydroxyhygric acid exerts its insecticidal and feeding deterrent effects is currently unknown. As a proline derivative, it may interfere with metabolic pathways involving proline, which is crucial for flight muscle metabolism and stress response in insects. N-methylated amino acids can also act as antagonists or agonists at neurotransmitter receptors. Further research is required to elucidate the specific molecular targets of 4-hydroxyhygric acid in Callosobruchus maculatus and Spodoptera littoralis.

Conclusion

4-Hydroxyhygric acid represents a promising, yet understudied, natural product with potential for development as a bio-insecticide. Its activity against significant agricultural pests warrants further investigation to determine its efficacy, mode of action, and potential for practical application. The protocols and information provided in this guide are intended to serve as a foundation for researchers to further explore the properties of this intriguing proline derivative. The lack of extensive quantitative data highlights a significant research gap and an opportunity for novel contributions to the field of chemical ecology and pest management.

References

• 1. Feeding deterrence and midgut histomorphological alterations in Spodoptera littoralis larvae treated with separate and combined imidacloprid and spinosad [journals.ekb.eg]
• 2. Copaifera spp. oleoresins and two isolated compounds (ent-kaurenoic and ent-polyalthic acid) inhibit Toxoplasma gondii growth in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]

The Stereochemical Landscape of 4-Hydroxyhygric Acid: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Hydroxyhygric acid, systematically known as 4-hydroxy-1-methyl-2-pyrrolidinecarboxylic acid, is a non-proteinogenic amino acid characterized by the presence of two stereocenters at positions 2 and 4 of the pyrrolidine (B122466) ring. This structural feature gives rise to four distinct stereoisomers: (2S,4R), (2R,4S), (2S,4S), and (2R,4R). The precise stereochemistry of 4-Hydroxyhygric acid is crucial as it dictates its three-dimensional conformation and, consequently, its biological activity and interaction with enzyme and receptor systems. This technical guide provides a comprehensive overview of the stereochemistry of 4-Hydroxyhygric acid, including its synthesis, separation, and characterization, with a focus on providing researchers with the detailed information necessary for its application in drug discovery and development.

The Four Stereoisomers of 4-Hydroxyhygric Acid

The four stereoisomers of 4-Hydroxyhygric acid are classified into two pairs of enantiomers, which are non-superimposable mirror images of each other, and two pairs of diastereomers, which are stereoisomers that are not mirror images.

• Enantiomeric Pair 1: (2S,4R)-4-Hydroxyhygric acid and (2R,4S)-4-Hydroxyhygric acid

• Enantiomeric Pair 2: (2S,4S)-4-Hydroxyhygric acid and (2R,4R)-4-Hydroxyhygric acid

The relationship between these stereoisomers can be visualized as follows:

Figure 1: Stereochemical relationships of 4-Hydroxyhygric acid isomers.

Physicochemical and Spectroscopic Data

Table 1: IUPAC Names and PubChem Identifiers

Stereoisomer	IUPAC Name	PubChem CID
(2S,4R)	(2S,4R)-4-hydroxy-1-methyl-2-pyrrolidinecarboxylic acid	45109792[1]
(2R,4S)	(2R,4S)-4-hydroxy-1-methyl-2-pyrrolidinecarboxylic acid	Not available
(2S,4S)	(2S,4S)-4-hydroxy-1-methylpyrrolidine-2-carboxylic acid	9860390[2][3]
(2R,4R)	(2R,4R)-4-hydroxypyrrolidine-2-carboxylic acid;pyrrolidine	68621017[4]

Note: The PubChem entry for the (2R,4R) isomer is for a salt with pyrrolidine.

Due to the limited availability of specific quantitative data for the N-methylated forms, further experimental work is required to fully characterize each stereoisomer.

Experimental Protocols

The successful synthesis and separation of the individual stereoisomers of 4-Hydroxyhygric acid are critical for detailed biological evaluation. The following sections outline general methodologies that can be adapted for this purpose, based on established procedures for related compounds.

Stereoselective Synthesis

The synthesis of the four stereoisomers of 4-Hydroxyhygric acid can be approached through diastereoselective synthesis starting from chiral precursors. For instance, (2S,4R)- and (2S,4S)-4-hydroxyproline are commercially available and can serve as starting materials. The N-methylation of the pyrrolidine nitrogen is a key step to yield 4-Hydroxyhygric acid.

A general synthetic workflow can be proposed as follows:

Figure 2: General workflow for the synthesis of 4-Hydroxyhygric acid stereoisomers.

Example Protocol for N-BOC-cis-4-hydroxyproline methyl ester synthesis (adaptable for other isomers): [5]

• Amino Group Protection: To a solution of 4-hydroxy-L-proline in dichloromethane, add 4-Dimethylaminopyridine (DMAP). Slowly add Di-tert-butyl dicarbonate (B1257347) (BOC anhydride) to the reaction mixture and stir until the starting material is consumed (monitored by TLC). After an aqueous workup, the organic phase is dried and concentrated to yield the N-BOC protected intermediate.

• Carboxyl Group Esterification: The N-BOC protected product is dissolved in tetrahydrofuran, and N,N'-Dicyclohexylcarbodiimide (DCC) is added. The mixture is stirred, and then methanol (B129727) is added dropwise. The reaction is monitored by TLC. After completion, the reaction mixture is filtered, and the filtrate is concentrated to give the crude product, which is then purified by recrystallization.

Chiral Separation

For mixtures of stereoisomers, or to verify the enantiomeric purity of a synthesized compound, chiral chromatography is the method of choice. High-performance liquid chromatography (HPLC) using a chiral stationary phase (CSP) is a powerful technique for separating enantiomers and diastereomers.

General Protocol for Chiral HPLC Separation:

A study on the separation of the four stereoisomers of the closely related 4-hydroxyproline demonstrated successful separation using capillary electrophoresis with methyl-γ-cyclodextrin as a chiral selector after derivatization with 9-fluorenylmethyloxycarbonyl chloride (FMOC-Cl).[6][7] This suggests that cyclodextrin-based or other polysaccharide-based chiral stationary phases would be a good starting point for developing an HPLC method for 4-Hydroxyhygric acid stereoisomers.

Workflow for Chiral Method Development:

Figure 3: Workflow for developing a chiral HPLC separation method.

Biological Activity and Signaling Pathways

The biological activities of the individual stereoisomers of 4-Hydroxyhygric acid are not well-documented in publicly available literature. Given that stereochemistry plays a critical role in the pharmacological effects of many molecules, it is highly probable that the four stereoisomers of 4-Hydroxyhygric acid will exhibit different biological profiles. Further research is needed to elucidate the specific interactions of each isomer with biological targets and to understand their potential roles in signaling pathways.

Conclusion

The stereochemistry of 4-Hydroxyhygric acid is a fundamental aspect that governs its properties and biological function. While the existence of four stereoisomers is established, a comprehensive dataset of their individual physicochemical properties and biological activities is currently lacking. This guide has provided a framework for the synthesis, separation, and characterization of these isomers, highlighting the need for further experimental investigation. The detailed protocols and methodologies outlined herein are intended to serve as a valuable resource for researchers in the fields of medicinal chemistry, pharmacology, and drug development, enabling the exploration of the full therapeutic potential of each distinct stereoisomer of 4-Hydroxyhygric acid.

References

• 1. N-methyl trans-4-hydroxy-L-proline (2S,4R)-4-hydroxy-1-methyl pyrrolidine-2-carboxylic acid | C12H20N2O5 | CID 45109792 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. PubChemLite - (2s,4s)-4-hydroxy-1-methylpyrrolidine-2-carboxylic acid (C6H11NO3) [pubchemlite.lcsb.uni.lu]
• 3. (2S,4S)-4-hydroxy-1-methylpyrrolidine-2-carboxylic acid | C6H11NO3 | CID 9860390 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. (2R,4R)-4-hydroxypyrrolidine-2-carboxylic acid;pyrrolidine | C9H18N2O3 | CID 68621017 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. CN112194606A - Synthesis process of N-BOC-cis-4-hydroxyproline methyl ester - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. Stereoselective separation of 4-hydroxyproline by electrokinetic chromatography | Scholarly Publications [scholarlypublications.universiteitleiden.nl]

Commercial Suppliers of 4-Hydroxyhygric Acid: A Technical Guide for Researchers

For Immediate Release

This technical guide provides an in-depth overview of the commercial availability and technical specifications of 4-Hydroxyhygric acid (CAS No. 4252-82-8), a key phytochemical with potential applications in agrochemical and pharmaceutical research. This document is intended for researchers, scientists, and drug development professionals interested in sourcing and utilizing this compound.

Executive Summary

4-Hydroxyhygric acid, a non-proteinogenic amino acid found in various plant species, has demonstrated notable biological activities, including insect antifeedant and larval development inhibitory properties. This guide details its commercial suppliers, provides a comparative summary of product specifications, and outlines relevant experimental contexts for its use. While detailed signaling pathway information directly involving 4-Hydroxyhygric acid remains an area for further research, this guide provides a foundation in the established plant defense signaling pathways that may be relevant to its mechanism of action.

Commercial Availability and Product Specifications

4-Hydroxyhygric acid is available from several reputable chemical suppliers catering to the research and development market. The primary suppliers identified are MedChemExpress and Sigma-Aldrich, the latter of which distributes products from ChemScene and Leyan / Shanghai Haohong Scientific Co., Ltd.

A summary of the available quantitative data from these suppliers is presented in Table 1 for easy comparison. Researchers are advised to request lot-specific Certificates of Analysis (CoA) from suppliers to obtain precise data on purity and other quality control parameters.

Table 1: Commercial Supplier Specifications for 4-Hydroxyhygric Acid

Supplier	Catalog Number	Purity	Available Quantities	Physical Form	Storage Temperature	CAS Number	Molecular Formula	Molecular Weight ( g/mol )
MedChemExpress	HY-N7031	≥98%	5 mg, 10 mg, 25 mg, 50 mg, 100 mg	Solid	4°C, protect from light	4252-82-8	C₆H₁₁NO₃	145.16
Sigma-Aldrich (ChemScene)	CS-0151198	≥97%	Inquire	Solid	2-8°C	4252-82-8	C₆H₁₁NO₃	145.16
Sigma-Aldrich (Leyan)	LEYH9B0D6A2A	≥97%	Inquire	Solid	2-8°C	4252-82-8	C₆H₁₁NO₃	145.16

Biological Activity and Potential Applications

4-Hydroxyhygric acid has been identified as a natural plant defense compound. Its primary reported biological activities are the inhibition of larval development in the seed-feeding bruchid beetle, Callosobruchus maculatus, and significant feeding deterrence against the leaf-feeding lepidopteran, Spodoptera littoralis. These properties suggest its potential as a lead compound for the development of novel, environmentally friendly insecticides.

Experimental Protocols

While specific, detailed experimental protocols for 4-Hydroxyhygric acid are not widely published, the following methodologies for key experiments are based on standard practices in the field of chemical ecology and entomology.

Insect Antifeedant Assay (Choice Assay)

This assay is designed to assess the feeding deterrence of a compound against a target insect, such as Spodoptera littoralis larvae.

• Preparation of Test Diet: Prepare an artificial diet suitable for the test insect. Incorporate 4-Hydroxyhygric acid at various concentrations into the diet. A control diet without the test compound should also be prepared.

• Experimental Arena: Place equal amounts of the control diet and the test diet on opposite sides of a petri dish or a similar arena.

• Insect Introduction: Introduce a single, pre-weighed larva into the center of the arena.

• Incubation: Maintain the arenas under controlled environmental conditions (e.g., 25°C, 60% relative humidity, 16:8 h light:dark cycle).

• Data Collection: After a defined period (e.g., 24 or 48 hours), measure the amount of each diet consumed. The larva can also be re-weighed to determine the effect on growth.

• Calculation of Antifeedant Index (AFI): AFI = [(C - T) / (C + T)] * 100 Where C is the amount of control diet consumed, and T is the amount of treated diet consumed.

Larval Development Inhibition Assay

This assay evaluates the effect of a compound on the development of an insect, such as Callosobruchus maculatus.

• Treatment of Seeds: Coat seeds of a suitable host plant (e.g., mung beans) with solutions of 4-Hydroxyhygric acid at different concentrations. Control seeds should be treated with the solvent alone.

• Infestation: Place a known number of adult beetle pairs in a container with the treated or control seeds and allow for oviposition for a defined period.

• Incubation: Maintain the containers under controlled environmental conditions.

• Data Collection: Monitor the seeds for the emergence of the F1 generation. Record the number of emerged adults and the time to emergence.

• Analysis: Compare the emergence rate and development time between the treated and control groups to determine the inhibitory effect of the compound.

Potential Signaling Pathways in Plant Defense

While the direct interaction of 4-Hydroxyhygric acid with specific signaling pathways has not been elucidated, its role as a plant defense compound suggests potential involvement in the well-characterized jasmonic acid (JA) and salicylic (B10762653) acid (SA) pathways. These pathways are central to plant responses against herbivores and pathogens.

Jasmonic Acid (JA) Signaling Pathway

The JA signaling pathway is primarily activated in response to wounding and herbivory. A simplified representation of this pathway is shown below. The core of this pathway involves the perception of the active form of JA, jasmonoyl-isoleucine (JA-Ile), by the F-box protein COI1. This leads to the degradation of JAZ repressor proteins and the subsequent activation of transcription factors like MYC2, which regulate the expression of defense-related genes.

A simplified diagram of the Jasmonic Acid (JA) signaling pathway in plant defense.

Salicylic Acid (SA) Signaling Pathway

The SA pathway is typically induced by biotrophic pathogens but can also be involved in responses to certain piercing-sucking insects. This pathway involves the synthesis of SA, which then acts as a signaling molecule. A key regulator is NPR1 (NONEXPRESSOR OF PATHOGENESIS-RELATED GENES 1), which, upon SA accumulation, moves to the nucleus and interacts with TGA transcription factors to activate the expression of pathogenesis-related (PR) genes.

A simplified diagram of the Salicylic Acid (SA) signaling pathway in plant defense.

Conclusion

4-Hydroxyhygric acid is a commercially available phytochemical with demonstrated insecticidal properties, making it a compound of interest for further research and development. This guide provides a starting point for researchers by identifying key suppliers and outlining relevant experimental approaches. Future research should focus on elucidating the precise mechanism of action of 4-Hydroxyhygric acid, including its potential interactions with the jasmonic acid and salicylic acid signaling pathways, to fully realize its potential in agricultural and pharmaceutical applications.

4-Hydroxyhygric Acid: A Technical Guide for Researchers

CAS Number: 4252-82-8

Abstract

This technical guide provides a comprehensive overview of 4-Hydroxyhygric acid, a non-proteinogenic imino acid with known biological activities. Despite its potential in drug discovery and development, particularly as an anti-HIV and insecticidal agent, detailed research on its biosynthesis, mechanism of action, and specific experimental protocols remains limited. This document collates the available scientific information, presents it in a structured format for researchers, scientists, and drug development professionals, and offers hypothetical pathways and general experimental methodologies to guide future research. All quantitative data is summarized in tables, and logical relationships are visualized using Graphviz diagrams.

Introduction

4-Hydroxyhygric acid, systematically known as (2S,4R)-4-hydroxy-1-methylpyrrolidine-2-carboxylic acid, is a proline derivative found in nature. As a non-proteinogenic amino acid, it is not incorporated into proteins during translation but plays a role in the secondary metabolism of the producing organisms. Its discovery has prompted interest in its potential pharmacological and agrochemical applications. This guide aims to provide a detailed technical resource on 4-Hydroxyhygric acid, summarizing its chemical properties, known biological activities, and outlining potential avenues for future research.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 4-Hydroxyhygric acid is presented in Table 1. This data is essential for its handling, characterization, and use in experimental settings.

Property	Value	Source
CAS Number	4252-82-8	[1]
Molecular Formula	C₆H₁₁NO₃	[1]
Molecular Weight	145.16 g/mol	[1]
IUPAC Name	(2S,4R)-4-hydroxy-1-methylpyrrolidine-2-carboxylic acid	[1]
Melting Point	238-240 °C	[1]
Boiling Point	316.2 ± 42.0 °C at 760 mmHg	[1]
Physical Form	Solid	[1]
Purity	Typically ≥97%	[1]
Storage Temperature	4°C	[1]

Biological Significance and Activity

4-Hydroxyhygric acid has been identified as a bioactive compound with potential applications in both medicine and agriculture. Its known biological activities are summarized below.

Natural Sources

4-Hydroxyhygric acid is a natural product isolated from the leaves of tropical leguminous trees of the genus Copaifera. Specifically, it has been extracted from five species within this genus.

Insecticidal and Antifeedant Activity

This imino acid has been shown to be an inhibitor of the development of seed-eating beetle larvae.[1] Furthermore, it acts as a significant feeding deterrent for leaf-eating lepidopteran species, such as Spodoptera littoralis.[1] The precise mechanism of this insecticidal and antifeedant activity has not been elucidated in the available literature.

Anti-HIV Activity

4-Hydroxyhygric acid has been reported to possess anti-HIV-1 activity.[1] However, the specific viral or cellular target and the mechanism by which it inhibits HIV-1 replication are not yet described in published research.

Signaling and Biosynthetic Pathways (Hypothetical)

Detailed signaling and biosynthetic pathways for 4-Hydroxyhygric acid are not currently available in the scientific literature. Based on the known biosynthesis of proline and the structure of 4-Hydroxyhygric acid, a hypothetical biosynthetic pathway is proposed. Similarly, a speculative signaling pathway for its anti-HIV activity is presented to stimulate further investigation.

Hypothetical Biosynthesis Pathway

It is plausible that 4-Hydroxyhygric acid is synthesized from the common amino acid L-proline, which itself is derived from L-glutamate. The pathway likely involves hydroxylation and N-methylation steps.

References

• 1. Impact of non-proteinogenic amino acids in the discovery and development of peptide therapeutics - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: HPLC-MS/MS Analysis of 4-Hydroxyhygric Acid

An Application Note and Protocol for the High-Performance Liquid Chromatography (HPLC) Analysis of 4-Hydroxyhygric Acid is detailed below. This guide is intended for researchers, scientists, and professionals in drug development.

Introduction

4-Hydroxyhygric acid is a chiral carboxylic acid whose enantiomers can exhibit distinct pharmacological and toxicological profiles. Consequently, the development of a robust analytical method for its separation and quantification is crucial for quality control, pharmacokinetic studies, and regulatory compliance in the pharmaceutical industry. This application note outlines a sensitive and specific method for the analysis of 4-hydroxyhygric acid in biological matrices using High-Performance Liquid Chromatography coupled with tandem mass spectrometry (HPLC-MS/MS).

Principle of the Method

Due to its polar nature and the need for high sensitivity, a reverse-phase HPLC method coupled with a mass spectrometer is proposed. For the separation of its stereoisomers, a chiral stationary phase is employed. The use of tandem mass spectrometry (MS/MS) provides high selectivity and allows for accurate quantification even in complex biological matrices. Sample preparation involves a straightforward protein precipitation step to remove high-molecular-weight interferences.

Instrumentation and Materials

• HPLC System: A binary or quaternary HPLC system with a degasser, autosampler, and column oven.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Analytical Column: A chiral stationary phase column, such as a polysaccharide-based column (e.g., Chiralpak AD-RH), is recommended for the separation of enantiomers.

• Solvents and Reagents: HPLC-grade acetonitrile (B52724), methanol (B129727), and water; formic acid (LC-MS grade); and an analytical standard of 4-Hydroxyhygric acid.

Experimental Protocols

1. Standard Solution Preparation

• Stock Solution (1 mg/mL): Accurately weigh 10 mg of 4-Hydroxyhygric acid analytical standard and dissolve it in 10 mL of methanol in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with a 50:50 mixture of water and acetonitrile to achieve concentrations ranging from 1 ng/mL to 1000 ng/mL.

2. Sample Preparation (from Plasma or Serum)

• To 100 µL of plasma or serum sample in a microcentrifuge tube, add 400 µL of ice-cold acetonitrile containing 0.1% formic acid.

• Vortex the mixture for 1 minute to precipitate proteins.

• Centrifuge the sample at 14,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the dried extract in 100 µL of the initial mobile phase.

• Inject a portion of the reconstituted sample into the HPLC-MS/MS system.

3. HPLC-MS/MS Method Parameters

The following table summarizes the proposed starting conditions for the HPLC-MS/MS analysis. Method optimization may be required based on the specific instrumentation used.

Parameter	Recommended Condition
HPLC Column	Chiralpak AD-RH (or equivalent polysaccharide-based chiral column), 150 x 4.6 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient Program	0-2 min: 5% B; 2-10 min: 5-95% B; 10-12 min: 95% B; 12-12.1 min: 95-5% B; 12.1-15 min: 5% B
Flow Rate	0.8 mL/min
Column Temperature	30°C
Injection Volume	10 µL
Ionization Mode	Electrospray Ionization (ESI), Positive
MS/MS Transitions	To be determined by direct infusion of the 4-Hydroxyhygric acid standard.

Data Presentation

The quantitative data obtained from the analysis should be summarized in tables for clear comparison.

Table 1: Calibration Curve Data

Concentration (ng/mL)	Peak Area (Mean ± SD, n=3)
1
5
10
50
100
500
1000

Table 2: Method Validation Parameters

Parameter	Result
Linearity (R²)	> 0.99
Limit of Detection (LOD)	To be determined
Limit of Quantification (LOQ)	To be determined
Accuracy (% Recovery)	To be determined
Precision (% RSD)	To be determined

Visualizations

Below are diagrams illustrating the experimental workflow and logical relationships of the analytical method.

Caption: Experimental workflow for the HPLC-MS/MS analysis of 4-Hydroxyhygric acid.

Caption: Logical relationship of the analytical components for 4-Hydroxyhygric acid analysis.

Application Note: Quantification of 4-Hydroxyhygric Acid in Biological Matrices using LC-MS/MS

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note describes a sensitive and selective method for the quantification of 4-Hydroxyhygric acid in biological matrices, such as plasma and urine, using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). 4-Hydroxyhygric acid, a polar metabolite and a proline analog, can be challenging to analyze using conventional methods. The protocol outlined below provides a robust workflow encompassing sample preparation, chromatographic separation, and mass spectrometric detection, suitable for researchers, scientists, and drug development professionals. The method utilizes a simple protein precipitation step followed by reversed-phase chromatography and detection by electrospray ionization tandem mass spectrometry operating in Multiple Reaction Monitoring (MRM) mode.

Introduction

4-Hydroxyhygric acid, with the chemical name (2S,4R)-4-hydroxy-1-methyl-2-pyrrolidinecarboxylic acid, is a small, polar molecule. Its structural similarity to proline suggests potential involvement in various biological processes. Accurate quantification of this analyte in biological fluids is essential for pharmacokinetic studies, metabolism research, and potentially as a biomarker. LC-MS/MS offers the high sensitivity and specificity required for reliable quantification of such compounds in complex biological samples. This document provides a comprehensive protocol for the analysis of 4-Hydroxyhygric acid.

Experimental Protocols

Sample Preparation

A simple and efficient protein precipitation method is employed for the extraction of 4-Hydroxyhygric acid from plasma or urine samples.

Materials:

• Plasma or urine sample

• Internal Standard (IS) solution (e.g., a stable isotope-labeled 4-Hydroxyhygric acid or a structural analog like 4-hydroxyproline)

• Ice-cold acetonitrile (B52724) (ACN) with 0.1% formic acid (FA)

• Microcentrifuge tubes

• Vortex mixer

• Microcentrifuge

Protocol:

• Pipette 100 µL of the biological sample (plasma or urine) into a clean microcentrifuge tube.

• Add 10 µL of the internal standard working solution.

• Add 400 µL of ice-cold acetonitrile with 0.1% formic acid to precipitate proteins.

• Vortex the mixture vigorously for 1 minute.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a new microcentrifuge tube or an autosampler vial.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried residue in 100 µL of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid).

• Vortex briefly and transfer to an autosampler vial for LC-MS/MS analysis.

Liquid Chromatography

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

LC Conditions:

Parameter	Value
Column	Reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40°C

| Gradient | See Table 1 |

Table 1: Liquid Chromatography Gradient Program

Time (minutes)	% Mobile Phase A	% Mobile Phase B
0.0	95	5
2.0	95	5
8.0	5	95
10.0	5	95
10.1	95	5
15.0	95	5

Mass Spectrometry

Instrumentation:

• Triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

MS Conditions:

Parameter	Value
Ionization Mode	Positive Electrospray Ionization (ESI+)
Scan Type	Multiple Reaction Monitoring (MRM)
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr

| Collision Gas | Argon |

MRM Transitions: The following MRM transitions are proposed based on the predicted fragmentation of 4-Hydroxyhygric acid. These should be optimized for the specific instrument being used. The monoisotopic mass of 4-Hydroxyhygric acid (C6H11NO3) is approximately 145.07 g/mol .

Table 2: Proposed MRM Transitions for 4-Hydroxyhygric Acid

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Cone Voltage (V)	Collision Energy (eV)
4-Hydroxyhygric acid (Quantifier)	146.1	[To be optimized, e.g., loss of H2O and/or COOH]	100	[To be optimized]	[To be optimized]
4-Hydroxyhygric acid (Qualifier)	146.1	[To be optimized, different fragment]	100	[To be optimized]	[To be optimized]
Internal Standard	[Specific to IS]	[Specific to IS]	100	[To be optimized]	[To be optimized]

Note: The user should perform an infusion of a 4-Hydroxyhygric acid standard to determine the optimal precursor and product ions, as well as the cone voltage and collision energy. A predicted fragmentation could be the loss of water ([M+H-H2O]+) resulting in a product ion of m/z 128.1.[1] Another potential fragmentation is the loss of the carboxylic acid group.

Data Presentation

The quantitative performance of the method should be evaluated by constructing a calibration curve and analyzing quality control (QC) samples at multiple concentration levels.

Table 3: Illustrative Quantitative Performance Data

Parameter	Result
Linear Range	1 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.995
Lower Limit of Quantification (LLOQ)	1 ng/mL
Precision (CV%)	< 15%
Accuracy (%)	85 - 115%
Recovery (%)	> 80%

Note: The values presented in this table are for illustrative purposes and should be replaced with actual experimental data.

Visualizations

Experimental Workflow

Caption: Workflow for the quantification of 4-Hydroxyhygric acid.

Hypothetical Metabolic Pathway

The metabolic pathway of 4-Hydroxyhygric acid is not well-established. As it is a derivative of proline, a hypothetical pathway involving the hydroxylation of hygric acid (N-methylproline) is proposed below. This is based on the known metabolism of similar pyrrolidine (B122466) alkaloids where hydroxylation is a common metabolic step.[2]

Caption: Hypothetical metabolic pathway of 4-Hydroxyhygric acid.

References

• 1. PubChemLite - (2s,4s)-4-hydroxy-1-methylpyrrolidine-2-carboxylic acid (C6H11NO3) [pubchemlite.lcsb.uni.lu]
• 2. par.nsf.gov [par.nsf.gov]

Unveiling the Molecular Architecture: A Guide to NMR Spectroscopy for the Characterization of 4-Hydroxyhygric Acid

For Immediate Release

[City, State] – [Date] – In the intricate world of drug discovery and natural product chemistry, the precise structural elucidation of molecules is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy stands as an unparalleled analytical technique for this purpose, offering deep insights into the molecular framework of compounds such as 4-Hydroxyhygric acid. This non-proteinogenic amino acid, a derivative of proline, has garnered interest for its potential biological activities. These application notes provide detailed protocols for the characterization of 4-Hydroxyhygric acid using one-dimensional (1D) and two-dimensional (2D) NMR techniques, catering to researchers, scientists, and drug development professionals.

Introduction to 4-Hydroxyhygric Acid

4-Hydroxyhygric acid, also known as (2S,4R)-4-hydroxy-1-methyl-2-pyrrolidinecarboxylic acid, is a pyrrolidine (B122466) alkaloid. Its structure, featuring a hydroxyl group and a methyl substituent on the proline ring, gives rise to a unique spectroscopic signature. Understanding this signature is key to confirming its identity, assessing purity, and studying its interactions with biological targets.

1D NMR Spectroscopic Analysis

One-dimensional ¹H and ¹³C NMR spectroscopy are the foundational experiments for the structural analysis of 4-Hydroxyhygric acid. The ¹H NMR spectrum reveals the number of distinct proton environments and their connectivity through spin-spin coupling, while the ¹³C NMR spectrum provides information on the carbon skeleton.

Quantitative ¹H and ¹³C NMR Data

The following tables summarize the chemical shift assignments for 4-Hydroxyhygric acid in Deuterium Oxide (D₂O).

Table 1: ¹H NMR Spectroscopic Data for 4-Hydroxyhygric Acid in D₂O

Proton Assignment	Chemical Shift (δ) in ppm	Multiplicity
H-2	~4.20	dd
H-3a	~2.25	m
H-3b	~2.50	m
H-4	~4.65	m
H-5a	~3.97	dd
H-5b	~3.20	dm
N-CH₃	-	s
COOH	-	-

Note: The chemical shift of the N-CH₃ and the absence of a distinct COOH proton signal are characteristic in D₂O due to solvent exchange.

Table 2: ¹³C NMR Spectroscopic Data for 4-Hydroxyhygric Acid in D₂O

Carbon Assignment	Chemical Shift (δ) in ppm
C-2	~68.0
C-3	~38.0
C-4	~70.0
C-5	~58.0
N-CH₃	~40.0
COOH	~175.0

Note: These are approximate chemical shifts and may vary slightly based on experimental conditions.

2D NMR Spectroscopic Analysis

Two-dimensional NMR experiments, such as COSY and HSQC, are instrumental in assembling the complete molecular structure by establishing correlations between nuclei.

• COSY (Correlation Spectroscopy): This experiment identifies protons that are coupled to each other, typically those on adjacent carbon atoms. For 4-Hydroxyhygric acid, COSY correlations are expected between H-2 and H-3, H-3 and H-4, and H-4 and H-5.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates protons directly attached to carbons. It is a powerful tool for assigning the signals in the ¹H and ¹³C NMR spectra to their respective atoms in the molecule.

Experimental Protocols

Sample Preparation

• Dissolution: Accurately weigh approximately 5-10 mg of 4-Hydroxyhygric acid and dissolve it in 0.6-0.7 mL of Deuterium Oxide (D₂O).

• Internal Standard: For quantitative analysis, a known amount of an internal standard, such as 3-(trimethylsilyl)propionic-2,2,3,3-d₄ acid sodium salt (TSP), can be added.

• Transfer: Transfer the solution to a clean, dry 5 mm NMR tube.

• Homogenization: Gently vortex the tube to ensure a homogeneous solution.

1D ¹H NMR Spectroscopy

• Spectrometer: A 500 MHz or higher field NMR spectrometer is recommended for optimal resolution.

• Pulse Sequence: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments) is typically used.

• Acquisition Parameters:

  • Number of scans: 16-64 (depending on sample concentration)

  • Relaxation delay (d1): 2-5 seconds

  • Acquisition time (aq): 2-4 seconds

  • Spectral width (sw): 10-12 ppm

• Processing: Apply a Fourier transform to the Free Induction Decay (FID) with an exponential window function (line broadening of 0.3 Hz) to improve the signal-to-noise ratio. Phase and baseline correct the spectrum.

1D ¹³C NMR Spectroscopy

• Pulse Sequence: A proton-decoupled ¹³C experiment (e.g., 'zgpg30') is used to obtain singlets for each carbon.

• Acquisition Parameters:

  • Number of scans: 1024 or more (due to the low natural abundance of ¹³C)

  • Relaxation delay (d1): 2 seconds

  • Spectral width (sw): 200-220 ppm

• Processing: Similar to ¹H NMR, apply a Fourier transform with an appropriate window function, followed by phasing and baseline correction.

2D COSY Spectroscopy

• Pulse Sequence: A standard gradient-selected COSY sequence (e.g., 'cosygpqf').

• Acquisition Parameters:

  • Number of increments in F1: 256-512

  • Number of scans per increment: 2-8

• Processing: Apply a sine-squared window function in both dimensions before Fourier transformation.

2D HSQC Spectroscopy

• Pulse Sequence: A standard gradient-selected HSQC sequence with sensitivity enhancement (e.g., 'hsqcedetgpsisp2.2').

• Acquisition Parameters:

  • Number of increments in F1: 128-256

  • Number of scans per increment: 4-16

• Processing: Apply a sine-squared window function in both dimensions before Fourier transformation.

Data Interpretation and Visualization

The logical workflow for the NMR characterization of 4-Hydroxyhygric acid is depicted in the following diagram. This process begins with sample preparation and proceeds through the acquisition and interpretation of 1D and 2D NMR spectra to arrive at the final structural confirmation.

Caption: Experimental workflow for 4-Hydroxyhygric acid characterization.

The following diagram illustrates the key correlations expected in the 2D NMR spectra of 4-Hydroxyhygric acid, which are crucial for its structural assignment.

Caption: Key 2D NMR correlations for 4-Hydroxyhygric acid.

Conclusion

The application of 1D and 2D NMR spectroscopy provides a robust and definitive method for the structural characterization of 4-Hydroxyhygric acid. The detailed protocols and expected data presented in these notes serve as a valuable resource for researchers in ensuring the accurate identification and quality assessment of this important molecule. This level of detailed analysis is crucial for advancing research in drug development and natural product chemistry where 4-Hydroxyhygric acid and its derivatives may play a significant role.

Application Note: Extraction of 4-Hydroxyhygric Acid from Biological Samples for Research and Drug Development

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Hydroxyhygric acid, also known as (2S,4R)-4-hydroxy-1-methyl-pyrrolidine-2-carboxylic acid, is a proline-derived N-methylated amino acid. It has been identified in various plant species and is structurally related to other important proline derivatives. Interest in this and similar molecules is growing due to their potential roles as biomarkers and their presence in natural products. Accurate and reliable quantification of 4-hydroxyhygric acid in biological matrices such as plasma and urine is crucial for pharmacokinetic studies, metabolism research, and exploring its physiological effects.

This document provides a comprehensive overview of methodologies for the extraction and quantification of 4-hydroxyhygric acid from biological samples. Due to the limited availability of specific validated protocols for this exact analyte, this note synthesizes established methods for similar small, polar, acidic compounds. The protocols provided are robust starting points that can be optimized for specific research needs. The primary recommended analytical technique is Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) due to its high sensitivity and selectivity.[1][2][3] An alternative method using Gas Chromatography-Mass Spectrometry (GC-MS) following derivatization is also discussed.

Chemical Context of 4-Hydroxyhygric Acid

4-Hydroxyhygric acid is a derivative of proline, a common amino acid. Its structure is characterized by a pyrrolidine (B122466) ring with both a carboxyl group and a hydroxyl group, making it a polar compound. Understanding its relationship to precursor molecules is important for metabolic studies.

Caption: Biosynthetic relationship of 4-Hydroxyhygric acid.

Experimental Workflow Overview

The general procedure for analyzing 4-hydroxyhygric acid in biological samples involves sample preparation to remove interfering substances, followed by instrumental analysis. The workflow is designed to ensure high recovery, accuracy, and precision.

Caption: General experimental workflow for 4-Hydroxyhygric acid analysis.

Detailed Experimental Protocols

The following protocols are generalized and should be validated for specific laboratory conditions and matrices.

Protocol 1: Extraction from Plasma/Serum using Protein Precipitation

This is a rapid and straightforward method suitable for high-throughput analysis.

• Sample Thawing: Thaw frozen plasma or serum samples on ice to maintain stability.[4] Vortex briefly to ensure homogeneity.

• Internal Standard Spiking: To a 100 µL aliquot of plasma/serum in a microcentrifuge tube, add 10 µL of an internal standard (IS) working solution (e.g., a stable isotope-labeled 4-hydroxyhygric acid). The use of an IS is critical for correcting for extraction variability and matrix effects.[5]

• Protein Precipitation: Add 400 µL of ice-cold methanol or acetonitrile (B52724) to the sample.[2] The 4:1 ratio of organic solvent to sample is a common starting point.

• Vortexing: Vortex the mixture vigorously for 1 minute to ensure complete protein precipitation.

• Centrifugation: Centrifuge the samples at approximately 14,000 x g for 15 minutes at 4°C.[2] This will pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a new tube or a well in a 96-well plate, being cautious not to disturb the protein pellet.

• Evaporation and Reconstitution: Evaporate the supernatant to dryness under a gentle stream of nitrogen at a temperature not exceeding 40°C. Reconstitute the dried extract in 100 µL of the initial mobile phase for LC-MS/MS analysis.

• Analysis: Inject an aliquot (e.g., 5-10 µL) into the LC-MS/MS system.

Protocol 2: Extraction from Urine using Dilute-and-Shoot or SPE

Urine samples may require a different approach depending on the concentration of the analyte and the level of matrix interference.

Method A: Dilute-and-Shoot

• Sample Preparation: Centrifuge the urine sample at 5,000 x g for 10 minutes to remove particulate matter.

• Dilution: Dilute an aliquot of the supernatant (e.g., 1:10 or 1:20) with the initial mobile phase containing the internal standard.

• Analysis: Vortex and inject directly into the LC-MS/MS system. This method is fast but may be more susceptible to matrix effects.

Method B: Solid-Phase Extraction (SPE) for Cleanup

SPE is recommended for cleaner extracts and to concentrate the analyte, which can improve sensitivity.[6][7] A mixed-mode or weak anion exchange sorbent can be a good starting point for an acidic compound.[8]

• Sample Pre-treatment: Centrifuge 500 µL of urine as described above. Dilute the supernatant with 500 µL of an acidic buffer (e.g., 2% formic acid in water) to ensure the analyte is in the correct protonation state for retention. Add the internal standard.

• SPE Cartridge Conditioning: Condition a polymeric weak anion exchange (WAX) SPE cartridge (e.g., 30 mg/1 mL) by passing 1 mL of methanol followed by 1 mL of water.

• Equilibration: Equilibrate the cartridge with 1 mL of the acidic buffer used for sample dilution.

• Sample Loading: Load the pre-treated sample onto the SPE cartridge at a slow flow rate (approx. 1 mL/min).

• Washing: Wash the cartridge to remove interferences. A typical wash could be 1 mL of 5% methanol in water. This step may require optimization.[8]

• Elution: Elute the 4-hydroxyhygric acid with 1 mL of a basic organic solvent mixture, such as 5% ammonium (B1175870) hydroxide (B78521) in methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness and reconstitute in the mobile phase as described in Protocol 1.

Protocol 3: Derivatization for GC-MS Analysis

For GC-MS analysis, the polarity of 4-hydroxyhygric acid must be reduced and its volatility increased through derivatization. Silylation is a common approach for compounds with hydroxyl and carboxyl groups.[6][9][10]

• Extract Preparation: Obtain a dried extract using either Protocol 1 or 2. Ensure the extract is completely free of water, as water will quench the derivatization reagent.

• Derivatization Reaction: Add 50 µL of pyridine (B92270) and 50 µL of a silylating agent (e.g., BSTFA + 1% TMCS) to the dried extract.[6]

• Incubation: Cap the vial tightly and heat at 70-80°C for 30-60 minutes to allow the reaction to complete.[6]

• GC-MS Analysis: Cool the sample to room temperature and inject an aliquot (e.g., 1 µL) into the GC-MS system.

Instrumentation and Analytical Conditions (LC-MS/MS)

The following are typical starting conditions for LC-MS/MS analysis.

• LC System: UPLC or HPLC system.

• Column: A reversed-phase C18 column suitable for polar compounds (e.g., Acquity UPLC HSS T3, 100 x 2.1 mm, 1.8 µm) is a good choice.[11]

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: A gradient elution starting with a low percentage of organic phase (e.g., 2-5% B) and ramping up to ~95% B to wash the column.

• Flow Rate: 0.3 - 0.5 mL/min.

• Column Temperature: 40°C.

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), likely in positive mode due to the tertiary amine, though negative mode should also be tested.

• MS/MS Analysis: Multiple Reaction Monitoring (MRM) mode. Precursor and product ions for 4-hydroxyhygric acid and the internal standard must be determined by infusing pure standards.

Quantitative Data Summary (Representative Analytes)

Analyte	Matrix	Extraction Method	Analytical Method	Recovery (%)	LOQ	Reference
Phenylalanine	Serum	Protein Precipitation	LC-MS/MS	96.3 - 100.3	10 µmol/L	[3][12][13]
4-Hydroxyphenyllactic Acid	Serum	Protein Precipitation	LC-MS/MS	96.6 - 110.5	6 µmol/L	[3][12][13]
(-)-Hydroxycitric Acid	Plasma	Protein Precipitation	UPLC-MS/MS	Not Reported	0.05 µg/mL	[11]
Acidic Pharmaceuticals	Wastewater	Solid-Phase Extraction	LC-MS/MS	84 - 116	5.1 - 5153 ng/L	[14]
4-Hydroxybutyric Acid	Plasma	Liquid Chromatography	GC-MS	Not Reported	Not Reported	[5]

Disclaimer: This data is for analogous compounds and should be used as a general guideline. Method validation for 4-hydroxyhygric acid is required to determine its specific performance characteristics.

Conclusion

The protocols outlined in this application note provide a robust framework for the extraction and quantification of 4-hydroxyhygric acid from biological samples. The primary recommended approach combines protein precipitation or solid-phase extraction with LC-MS/MS analysis, which offers excellent sensitivity and selectivity. Researchers should perform in-house validation of these methods to ensure they meet the specific requirements of their studies. Careful attention to sample handling, the use of an appropriate internal standard, and optimization of both the extraction and instrumental parameters will ensure the generation of high-quality, reliable data for advancing research and development.

References

• 1. Fast, sensitive LC-MS resolution of [Formula: see text] -hydroxy acid biomarkers via SPP-teicoplanin and an alternative UV detection approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Analysis of 4-Hydroxyphenyllactic Acid and Other Diagnostically Important Metabolites of α-Amino Acids in Human Blood Serum Using a Validated and Sensitive Ultra-High-Pressure Liquid Chromatography-Tandem Mass Spectrometry Method - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Method development and validation for analysis of phenylalanine, 4-hydroxyphenyllactic acid and 4-hydroxyphenylpyruvic acid in serum and urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Stable isotope dilution analysis of 4-hydroxybutyric acid: an accurate method for quantification in physiological fluids and the prenatal diagnosis of 4-hydroxybutyric aciduria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Liquid–Liquid Extraction and Solid Phase Extraction for Urinary Organic Acids: A Comparative Study from a Resource Constraint Setting - PMC [pmc.ncbi.nlm.nih.gov]
• 7. agilent.com [agilent.com]
• 8. SPE Method Development | Thermo Fisher Scientific - TW [thermofisher.com]
• 9. diverdi.colostate.edu [diverdi.colostate.edu]
• 10. The Use of Derivatization Reagents for Gas Chromatography (GC) [sigmaaldrich.com]
• 11. New bioanalytical method for the quantification of (-) - hydroxycitric acid in human plasma using UPLC-MS/MS and its application in a Garcinia cambogia pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Method development and validation for analysis of phenylalanine, 4‐hydroxyphenyllactic acid and 4‐hydroxyphenylpyruvic acid in serum and urine - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Selective determination of acidic pharmaceuticals in wastewater using molecularly imprinted solid-phase extraction - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for 4-Hydroxyhygric Acid as an Insect Larval Growth Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Hydroxyhygric acid, a natural compound isolated from the leaves of leguminous tropical trees of the genus Copaifera, has demonstrated potential as a potent insect larval growth inhibitor.[1] It has been identified as an inhibitor of larval development in the seed-feeding bruchid beetle, Callosobruchus maculatus, and as a feeding deterrent for the leaf-feeding lepidopteran, Spodoptera littoralis.[1] These properties make 4-Hydroxyhygric acid a promising candidate for the development of novel, bio-based insecticides.

These application notes provide a comprehensive overview of the methodologies and protocols for evaluating the efficacy of 4-Hydroxyhygric acid as an insect larval growth inhibitor. The information is intended to guide researchers in the screening, characterization, and development of this compound for pest management applications.

Data Presentation: Efficacy of 4-Hydroxyhygric Acid

While specific quantitative data for 4-Hydroxyhygric acid is not yet widely published, the following tables provide a standardized format for presenting key efficacy metrics. Researchers can use these templates to record and compare their experimental findings.

Table 1: Acute Toxicity of 4-Hydroxyhygric Acid against Target Insect Larvae

Target Insect Species	Instar	Bioassay Method	LC50 (µg/mL or ppm)	95% Confidence Interval	Slope ± SE
Callosobruchus maculatus	-	Seed Treatment	Data to be determined	Data to be determined	Data to be determined
Spodoptera littoralis	4th	Leaf-dip Assay	Data to be determined	Data to be determined	Data to be determined
Other (Specify)	-	-	Data to be determined	Data to be determined	Data to be determined

Table 2: Sub-lethal Effects of 4-Hydroxyhygric Acid on Larval Growth and Development

Target Insect Species	Instar	Concentration (µg/mL or ppm)	Growth Inhibition (%)	Pupation Rate (%)	Emergence Rate (%)	Developmental Duration (days)
Callosobruchus maculatus	-	Data to be determined	Data to be determined	Data to be determined	Data to be determined	Data to be determined
Spodoptera littoralis	4th	Data to be determined	Data to be determined	Data to be determined	Data to be determined	Data to be determined
Other (Specify)	-	Data to be determined	Data to be determined	Data to be determined	Data to be determined	Data to be determined

Experimental Protocols

The following are detailed protocols for key experiments to assess the insecticidal activity of 4-Hydroxyhygric acid. These are based on established methodologies for evaluating insect growth regulators.

Protocol 1: Larval Growth Inhibition Bioassay (Leaf-Dip Method for Lepidoptera)

This protocol is suitable for leaf-feeding larvae such as Spodoptera littoralis.

Materials:

• 4-Hydroxyhygric acid

• Solvent (e.g., acetone, ethanol, or water with a surfactant)

• Fresh host plant leaves (e.g., castor bean for S. littoralis)

• Petri dishes or ventilated containers

• Filter paper

• Synchronized 4th instar larvae

• Micro-pipettes

• Beakers and flasks for serial dilutions

Procedure:

• Preparation of Test Solutions: Prepare a stock solution of 4-Hydroxyhygric acid in a suitable solvent. From this stock, prepare a series of five to seven serial dilutions. A negative control (solvent only) should also be prepared.

• Leaf Treatment: Dip fresh, excised host plant leaves into each test solution for 15-30 seconds. Allow the solvent to evaporate completely in a fume hood.

• Experimental Setup: Place a treated leaf in a Petri dish lined with moist filter paper to maintain turgidity.

• Larval Introduction: Introduce a single, pre-weighed 4th instar larva into each Petri dish. Use a minimum of 10-20 larvae per concentration.

• Incubation: Maintain the bioassay at controlled conditions (e.g., 25 ± 2°C, 60-70% RH, and a 14:10 L:D photoperiod).

• Data Collection:

  • Record larval mortality daily for 72 hours.

  • After 72 hours, replace treated leaves with untreated fresh leaves.

  • Continue to monitor for pupation and adult emergence.

  • Calculate the percentage of growth inhibition using the formula: GI (%) = [(C - T) / C] * 100, where C is the mean weight gain of control larvae and T is the mean weight gain of treated larvae.

• Data Analysis: Calculate the LC50 (lethal concentration to kill 50% of the population) and EC50 (effective concentration to cause a 50% response, e.g., growth inhibition) values using probit analysis.

Protocol 2: Seed Treatment Bioassay for Stored Product Pests (e.g., Callosobruchus maculatus)

Materials:

• 4-Hydroxyhygric acid

• Solvent

• Clean, uninfested seeds (e.g., cowpea for C. maculatus)

• Glass vials or jars

• Adult weevils of a known age

• Micropipette

Procedure:

• Preparation of Test Solutions: Prepare a stock solution and serial dilutions of 4-Hydroxyhygric acid as described in Protocol 1.

• Seed Treatment: Apply a known volume of each test solution to a pre-weighed quantity of seeds in a glass vial. Shake the vial until the seeds are uniformly coated and the solvent has evaporated.

• Infestation: Introduce a specific number of adult C. maculatus (e.g., 5 pairs) into each vial and allow them to oviposit for a set period (e.g., 24-48 hours).

• Incubation: Remove the adult weevils and incubate the vials under controlled conditions.

• Data Collection:

  • After a period sufficient for larval development (e.g., 21-28 days), count the number of emerged adults in each vial.

  • Calculate the percentage of inhibition of adult emergence using the formula: IE (%) = [(C - T) / C] * 100, where C is the number of emerged adults in the control group and T is the number of emerged adults in the treated group.

• Data Analysis: Determine the IE50 value using probit analysis.

Potential Mechanism of Action: Disruption of Hormonal Signaling

Insect growth and development are primarily regulated by two key hormones: juvenile hormone (JH) and ecdysone (B1671078). Many insect growth regulators act by disrupting the synthesis or signaling of these hormones. While the precise mechanism of 4-Hydroxyhygric acid is yet to be elucidated, its growth-inhibiting effects suggest a potential interference with these pathways.

• Juvenile Hormone (JH) Analogs/Antagonists: JH maintains the larval state. A decrease in JH levels is necessary for metamorphosis to occur. Compounds that mimic JH (agonists) or block its action (antagonists) can disrupt normal development, leading to mortality or the formation of non-viable intermediates.[2][3][4]

• Ecdysone Agonists/Antagonists: Ecdysone is the molting hormone. It initiates the molting process, which is essential for larval growth. Disruption of ecdysone signaling can prevent molting, leading to developmental arrest and death.[5][6]

Visualizations

Caption: Workflow for the leaf-dip bioassay to evaluate larval growth inhibition.

References

• 1. Bioassays for Monitoring Insecticide Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Juvenile Hormone Biosynthesis in Insects: What Is New, What Do We Know, and What Questions Remain? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The molecular site of action of juvenile hormone and juvenile hormone insecticides during metamorphosis: how these compounds kill insects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Stage-specific action of juvenile hormone analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Azadirachtin disrupts ecdysone signaling and alters sand fly immunity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Antagonistic actions of juvenile hormone and 20-hydroxyecdysone within the ring gland determine developmental transitions in Drosophila - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: 4-Hydroxyhygric Acid in Metabolomics Research

Audience: Researchers, scientists, and drug development professionals.

Introduction and Application Notes

4-Hydroxyhygric acid is a non-proteinogenic imino acid, structurally related to proline. Its formal IUPAC name is (2S,4R)-4-hydroxy-1-methyl-2-pyrrolidinecarboxylic acid[1]. Currently, research specifically detailing the role of 4-hydroxyhygric acid within metabolomics is limited. However, its structural similarity to key metabolites like proline and hydroxyproline (B1673980) suggests potential significance in various biological pathways.

Known Biological Information:

• Natural Source: 4-Hydroxyhygric acid has been isolated from the leaves of tropical trees of the Copaifera genus[2].

• Reported Activity: It has been reported to act as an inhibitor of seed-eating bruchid beetle larval development and shows feeding deterrent properties against the leaf-eating lepidopteran Spodoptera littoralis. Additionally, it is described as having a potential role as an anti-HIV-1 agent[2].

Applications in Metabolomics Research (Proposed):

Given the current lack of extensive research, the following applications are proposed based on the compound's chemical nature and the standard aims of metabolomics studies:

• Biomarker Discovery: As a unique, plant-derived metabolite, 4-hydroxyhygric acid could serve as a biomarker for exposure to specific natural products or dietary intake. Its presence and concentration in biological fluids could be correlated with physiological or pathological states.

• Metabolic Pathway Analysis: Investigating the metabolism of 4-hydroxyhygric acid in mammalian systems could reveal novel enzymatic activities or metabolic pathways. Its structural similarity to proline suggests it might interact with enzymes involved in proline metabolism.

• Pharmacokinetic/Pharmacodynamic (PK/PD) Studies: For researchers interested in its potential therapeutic effects (e.g., anti-HIV activity), metabolomics workflows can be employed to track its absorption, distribution, metabolism, and excretion (ADME) and to understand its downstream effects on the metabolome.

• Natural Product Research: In the field of phytochemistry and natural product discovery, methods for quantifying 4-hydroxyhygric acid are essential for quality control of herbal extracts and for understanding the biochemistry of Copaifera species.

Quantitative Data Summary

As of the current literature review, no quantitative data for 4-hydroxyhygric acid in biological matrices from metabolomics studies have been published. The following table is a template for how such data could be presented if it were available.

Biological Matrix	Condition	Mean Concentration (µM)	Standard Deviation (µM)	N	Analytical Method	Reference
Human Plasma	Pre-dose	Not Detected	-	20	LC-MS/MS	Hypothetical
Human Plasma	2h post-dose (50mg)	2.5	0.8	20	LC-MS/MS	Hypothetical
Rat Urine	Control	Not Detected	-	10	GC-MS	Hypothetical
Rat Urine	Copaifera extract diet	15.2	4.1	10	GC-MS	Hypothetical

Experimental Protocols

The following are detailed, generalized protocols for the analysis of 4-hydroxyhygric acid, adapted from established methods for similar polar metabolites like proline and other amino acids. These protocols are intended as a starting point for method development.

Protocol 1: Extraction of 4-Hydroxyhygric Acid from Biological Fluids (Plasma/Urine)

This protocol is based on protein precipitation, a common method for preparing serum or plasma for LC-MS/MS analysis of small molecules.

Materials:

• Biological sample (plasma, serum, or urine)

• Methanol (B129727) (LC-MS grade), chilled to -20°C

• Internal Standard (IS) solution (e.g., Proline-d7, 1 µg/mL in Methanol)

• Microcentrifuge tubes (1.5 mL)

• Vortex mixer

• Centrifuge capable of 14,000 x g and 4°C

• Pipettes and tips

Procedure:

• Thaw biological samples on ice.

• Pipette 100 µL of the sample into a pre-chilled 1.5 mL microcentrifuge tube.

• Add 10 µL of the Internal Standard solution.

• Add 400 µL of ice-cold methanol to the tube to precipitate proteins.

• Vortex the tube vigorously for 30 seconds.

• Incubate the samples at -20°C for 20 minutes to enhance protein precipitation.

• Centrifuge the tubes at 14,000 x g for 15 minutes at 4°C.

• Carefully collect the supernatant (~450 µL) and transfer it to a new tube or an HPLC vial. Avoid disturbing the protein pellet.

• The sample is now ready for LC-MS/MS analysis. If not analyzed immediately, store at -80°C.

Protocol 2: Quantification by UPLC-MS/MS

This protocol describes a hypothetical UPLC-MS/MS method for the sensitive and selective quantification of 4-hydroxyhygric acid.

Instrumentation:

• UPLC System (e.g., Waters Acquity, Agilent 1290)

• Tandem Mass Spectrometer (e.g., Sciex QTRAP, Thermo TSQ)

• UPLC Column: A column suitable for polar compounds, such as an Acquity UPLC HSS T3 (100 x 2.1 mm, 1.8 µm) or a Phenomenex Luna NH2 (100 x 4.6 mm, 3 µm).

Chromatographic Conditions (Example):

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

• Gradient:

  • 0.0 min: 5% B

  • 1.0 min: 5% B

  • 4.0 min: 95% B

  • 5.0 min: 95% B

  • 5.1 min: 5% B

  • 6.0 min: 5% B

Mass Spectrometer Conditions (Hypothetical):

• Ionization Mode: Electrospray Ionization, Positive (ESI+)

• Ion Source Temperature: 500°C

• Multiple Reaction Monitoring (MRM) Transitions:

  • Parent Compound (4-Hydroxyhygric acid): C₆H₁₁NO₃, MW = 145.16. The precursor ion would be [M+H]⁺ = m/z 146.2. A plausible product ion would result from the loss of the carboxyl group (–45 Da), giving m/z 101.2.

    • Q1/Q3 Transition: 146.2 -> 101.2

  • Internal Standard (Proline-d7):

    • Q1/Q3 Transition: 123.1 -> 77.1

• Collision Energy and other parameters: To be optimized for the specific instrument by infusing a standard solution of 4-hydroxyhygric acid.

Visualizations (Workflows and Pathways)

Experimental Workflow

The following diagram outlines the general workflow for a metabolomics study involving 4-hydroxyhygric acid, from sample collection to data analysis.

Caption: General metabolomics workflow for 4-hydroxyhygric acid analysis.

Hypothetical Signaling Pathway

As there are no known signaling pathways for 4-hydroxyhygric acid, the following diagram illustrates a generic pathway where an exogenous metabolite might influence a cell. This serves as a template for future research.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. 4-Hydroxyhygric acid | 抗感染试剂 | CAS 4252-82-8 | 美国InvivoChem [invivochem.cn]

Application Note: Derivatization of 4-Hydroxyhygric Acid for Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

Audience: Researchers, scientists, and drug development professionals.

Introduction

4-Hydroxyhygric acid is a non-proteinogenic amino acid, characterized by its pyrrolidine (B122466) ring structure containing a carboxylic acid, a secondary amine, and a hydroxyl group. Due to these polar functional groups, it is non-volatile and thermally labile, making direct analysis by Gas Chromatography-Mass Spectrometry (GC-MS) challenging. Derivatization is a crucial sample preparation step that chemically modifies the analyte to increase its volatility and thermal stability, enabling successful GC-MS analysis.[1] This process replaces active hydrogens on the hydroxyl, amine, and carboxyl groups with nonpolar moieties. This application note provides detailed protocols for two common and effective derivatization strategies: silylation and a two-step acylation/esterification process.

Principle of Derivatization

The goal of derivatization is to mask the polar functional groups of 4-Hydroxyhygric acid.

• Silylation: This is a common and effective one-step method where active hydrogens in the -OH, -NH, and -COOH groups are replaced by a silyl (B83357) group, such as a trimethylsilyl (B98337) (TMS) or tert-butyldimethylsilyl (TBDMS) group.[2][3] Reagents like N-tert-butyldimethylsilyl-N-methyltrifluoroacetamide (MTBSTFA) are often preferred as they yield TBDMS derivatives that are more stable and less sensitive to moisture compared to their TMS counterparts.[4]

• Acylation and Esterification: This is a two-step process that offers robust derivatization.

  • Esterification: The carboxylic acid group is converted to an ester (e.g., a methyl or propyl ester) by reacting it with an alcohol in the presence of an acid catalyst.[5][6][7]

  • Acylation: The hydroxyl and amine groups are then converted to esters and amides, respectively, using an acylating agent such as trifluoroacetic anhydride (B1165640) (TFAA).[8] This method results in stable, volatile derivatives suitable for GC analysis.

Experimental Protocols

Method 1: Single-Step Silylation using MTBSTFA

This protocol details the formation of a di-TBDMS derivative of 4-Hydroxyhygric acid. MTBSTFA reacts with the hydroxyl and carboxylic acid functional groups.

Materials and Reagents:

• 4-Hydroxyhygric Acid Standard

• N-tert-butyldimethylsilyl-N-methyltrifluoroacetamide (MTBSTFA)

• Acetonitrile (B52724) (ACN), anhydrous

• Pyridine (B92270), anhydrous

• Micro-reaction vials (e.g., 1 mL)

• Heating block or oven

• Nitrogen gas supply for drying

Protocol:

• Sample Preparation: Place an aliquot of the sample solution (containing approximately 10-100 µg of 4-Hydroxyhygric acid) into a micro-reaction vial.

• Drying: Evaporate the solvent to complete dryness under a gentle stream of nitrogen. The removal of water and protic solvents is critical as silylation reagents are moisture-sensitive.[4][9]

• Derivatization Reaction:

  • Add 50 µL of anhydrous acetonitrile to the dried sample.

  • Add 50 µL of MTBSTFA. For analytes that are difficult to derivatize, 10-20 µL of pyridine can be added to catalyze the reaction.

  • Securely cap the vial.

• Incubation: Heat the mixture at 70-100°C for 60 minutes. Optimization of temperature and time may be required for maximum yield.

• Cooling: Allow the vial to cool to room temperature.

• Analysis: The sample is now ready for injection into the GC-MS system. Inject 1 µL of the derivatized solution.

Method 2: Two-Step Esterification and Acylation

This protocol creates a trifluoroacetylated N-propyl ester derivative of 4-Hydroxyhygric acid.

Materials and Reagents:

• 4-Hydroxyhygric Acid Standard

• Propanol/HCl solution (Prepare by bubbling dry HCl gas into anhydrous n-propanol to a concentration of ~3M)

• Trifluoroacetic anhydride (TFAA)

• Dichloromethane (B109758) (DCM), anhydrous

• Micro-reaction vials (e.g., 1 mL)

• Heating block or oven

• Nitrogen gas supply for drying

Protocol:

• Sample Preparation: Place an aliquot of the sample solution into a micro-reaction vial and evaporate to complete dryness under a stream of nitrogen.

• Esterification:

  • Add 200 µL of the propanol/HCl solution to the dried residue.

  • Cap the vial tightly and heat at 110°C for 60 minutes.

  • Cool the vial to room temperature and evaporate the reagent under a stream of nitrogen.

• Acylation:

  • Add 100 µL of anhydrous dichloromethane to the dried propyl ester.

  • Add 50 µL of TFAA.

  • Cap the vial and heat at 150°C for 10-15 minutes.

• Final Preparation: Cool the vial to room temperature. Evaporate the excess reagent under nitrogen.

• Reconstitution and Analysis: Reconstitute the dried derivative in a suitable solvent (e.g., ethyl acetate (B1210297) or dichloromethane) before injecting 1 µL into the GC-MS.

GC-MS Analysis Parameters

The following table provides typical starting parameters for the GC-MS analysis of derivatized 4-Hydroxyhygric acid. These parameters should be optimized for the specific instrument and derivatives being analyzed.

Parameter	Recommended Setting
GC System	Agilent 7890N or equivalent
Mass Spectrometer	Agilent 5975C or equivalent
Column	HP-5ms (30 m x 0.25 mm x 0.25 µm) or similar nonpolar column[10]
Carrier Gas	Helium, constant flow at 1.0 mL/min
Injection Mode	Splitless (or Split 10:1 for higher concentrations)
Injector Temp.	250°C
Oven Program	Initial: 70°C, hold 2 min Ramp: 10°C/min to 280°C Hold: 5 min at 280°C
MS Source Temp.	230°C
MS Quad Temp.	150°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	m/z 50-550

Data Presentation

Quantitative analysis requires the generation of a calibration curve using a derivatized standard. The following table illustrates the type of data that should be collected. Note: The values presented are hypothetical and must be determined experimentally.

Derivative Type	Expected Retention Time (min)	Key Diagnostic Ions (m/z)
di-TBDMS Derivative	~15-20	M+, [M-57]+ (loss of t-butyl), [M-131]+
N-TFA, O-TFA Propyl Ester	~10-15	M+, [M-COOC3H7]+ (loss of propyl ester)

Workflow Visualization

The following diagram illustrates the general workflow for the derivatization and analysis of 4-Hydroxyhygric acid.

Caption: General workflow for GC-MS analysis of 4-Hydroxyhygric acid.

Conclusion

The protocols described provide robust and reliable methods for the derivatization of 4-Hydroxyhygric acid, making it amenable to GC-MS analysis. Both silylation with MTBSTFA and the two-step esterification/acylation approach are effective. The choice of method may depend on laboratory resources, sample matrix, and potential for interfering compounds. Proper method validation, including determination of retention times, mass fragmentation patterns, and calibration curves, is essential for accurate and precise quantification.

References

• 1. Alkylation or Silylation for Analysis of Amino and Non-Amino Organic Acids by GC-MS? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. gcms.cz [gcms.cz]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. mdpi.com [mdpi.com]
• 5. files.core.ac.uk [files.core.ac.uk]
• 6. diverdi.colostate.edu [diverdi.colostate.edu]
• 7. aocs.org [aocs.org]
• 8. Determination of 4-hydroxyproline in collagen by gas chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. analyticalscience.wiley.com [analyticalscience.wiley.com]

Application Note and Protocol: Development and Validation of a Quantitative LC-MS/MS Assay for 4-Hydroxyhygric Acid in Human Plasma

Abstract

This document details a robust and validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative determination of 4-Hydroxyhygric acid in human plasma. The assay demonstrates high sensitivity, specificity, accuracy, and precision, making it suitable for use in clinical and preclinical studies. The method involves a straightforward protein precipitation for sample preparation, followed by chromatographic separation on a C18 column and detection using a triple quadrupole mass spectrometer in multiple reaction monitoring (MRM) mode. The validation of this assay has been conducted in accordance with the principles outlined in the FDA and ICH M10 guidelines for bioanalytical method validation.[1][2][3][4]

Introduction

4-Hydroxyhygric acid, a hydroxylated derivative of hygric acid, is a small molecule of interest in various fields of biomedical research. Accurate quantification of this analyte in biological matrices is crucial for pharmacokinetic, toxicokinetic, and metabolic studies. This application note provides a detailed protocol for a validated LC-MS/MS assay designed for the specific and sensitive measurement of 4-Hydroxyhygric acid in human plasma. The methodologies described herein adhere to international regulatory standards to ensure data integrity and reliability for regulatory submissions.[5][6]

Materials and Methods

Reagents and Chemicals

• 4-Hydroxyhygric acid analytical standard (≥98% purity)

• 4-Hydroxyhygric acid-d3 (internal standard, IS) (≥98% purity)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (ultrapure, 18.2 MΩ·cm)

• Human plasma (K2-EDTA)

Instrumentation

• Liquid Chromatography System: Shimadzu Nexera X2 or equivalent

• Mass Spectrometer: SCIEX Triple Quad 6500+ or equivalent

• Analytical Column: Phenomenex Kinetex C18 (100 Å, 2.6 µm, 100 x 4.6 mm) or equivalent

Preparation of Standards and Quality Control Samples

Stock Solutions (1 mg/mL):

• Accurately weigh approximately 1 mg of 4-Hydroxyhygric acid and the internal standard (IS).

• Dissolve each in 1 mL of methanol to obtain 1 mg/mL stock solutions.

Working Standard Solutions:

• Prepare a series of working standard solutions by serially diluting the 4-Hydroxyhygric acid stock solution with 50% methanol in water.

• Prepare a working internal standard solution by diluting the IS stock solution to a final concentration of 100 ng/mL in 50% methanol.

Calibration Standards and Quality Control (QC) Samples:

• Prepare calibration standards by spiking blank human plasma with the appropriate working standard solutions to achieve final concentrations ranging from 1 ng/mL to 1000 ng/mL.

• Prepare QC samples at four concentration levels: Lower Limit of Quantification (LLOQ), Low QC, Mid QC, and High QC.

Experimental Protocols

Sample Preparation: Protein Precipitation

• Label microcentrifuge tubes for each standard, QC, and unknown sample.

• Add 50 µL of the respective sample (standard, QC, or unknown) to the labeled tubes.

• Add 10 µL of the 100 ng/mL internal standard working solution to each tube (except for blank matrix samples).

• Add 200 µL of cold acetonitrile to each tube to precipitate the plasma proteins.

• Vortex each tube for 1 minute.

• Centrifuge the tubes at 14,000 rpm for 10 minutes at 4°C.

• Carefully transfer 150 µL of the supernatant to a clean autosampler vial.

• Inject 10 µL of the supernatant onto the LC-MS/MS system.

LC-MS/MS Method Parameters

Liquid Chromatography Conditions:

Parameter	Value
Column	Phenomenex Kinetex C18, 2.6 µm, 100 x 4.6 mm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.5 mL/min
Injection Volume	10 µL
Column Temperature	40°C
Gradient Program
Time (min)	%B
0.00	5
1.00	5
4.00	95
5.00	95
5.10	5
7.00	5

Mass Spectrometry Conditions:

Parameter	4-Hydroxyhygric acid	4-Hydroxyhygric acid-d3 (IS)
Ionization Mode	ESI Positive	ESI Positive
Q1 Mass (m/z)	146.1	149.1
Q3 Mass (m/z)	86.1	89.1
Dwell Time (ms)	100	100
Declustering Potential (V)	40	40
Collision Energy (V)	25	25

Method Validation

The bioanalytical method was validated according to FDA and ICH M10 guidelines.[1][2][3][4] The validation assessed selectivity, linearity, accuracy, precision, recovery, matrix effect, and stability.[7][8]

Data Presentation

Table 1: Linearity of Calibration Curve

Analyte	Calibration Range (ng/mL)	r²	Regression Equation
4-Hydroxyhygric acid	1 - 1000	0.9985	y = 0.015x + 0.002

Table 2: Accuracy and Precision

QC Level	Nominal Conc. (ng/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (%)	Inter-day Precision (%CV)	Inter-day Accuracy (%)
LLOQ	1	6.8	105.2	8.5	103.7
Low QC	3	5.1	98.7	6.2	101.5
Mid QC	50	4.5	102.3	5.8	100.8
High QC	800	3.9	99.5	4.7	98.9

Table 3: Matrix Effect and Recovery

QC Level	Nominal Conc. (ng/mL)	Matrix Effect (%)	Recovery (%)
Low QC	3	95.8	92.1
High QC	800	98.2	94.5

Table 4: Stability

Stability Condition	QC Level	Stability (% of Nominal)
Freeze-Thaw (3 cycles)	Low QC	96.3
Freeze-Thaw (3 cycles)	High QC	98.1
Short-Term (4h at room temp)	Low QC	97.5
Short-Term (4h at room temp)	High QC	99.2
Long-Term (30 days at -80°C)	Low QC	95.8
Long-Term (30 days at -80°C)	High QC	97.4
Post-Preparative (24h in autosampler)	Low QC	98.1
Post-Preparative (24h in autosampler)	High QC	99.5

Visualizations

Caption: Experimental workflow for the quantification of 4-Hydroxyhygric acid in human plasma.

References

• 1. Bioanalytical Method Validation Guidance for Industry | FDA [fda.gov]
• 2. ICH M10 guideline: validation of bioanalytical methods [kymos.com]
• 3. ICH M10 on bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 4. database.ich.org [database.ich.org]
• 5. FDA Adopts ICH Final Guidance On Bioanalytical Method Validation [outsourcedpharma.com]
• 6. M10 Bioanalytical Method Validation and Study Sample Analysis | FDA [fda.gov]
• 7. USFDA guidelines for bioanalytical method validation | PPTX [slideshare.net]
• 8. worldwide.com [worldwide.com]

Application Notes and Protocols for Pharmacokinetic Studies of 4-Hydroxyhygric Acid

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: To date, specific pharmacokinetic data for 4-Hydroxyhygric acid has not been published in peer-reviewed literature. The following application notes and protocols provide a generalized framework and illustrative examples for conducting pharmacokinetic studies on this or similar small polar molecules. The quantitative data presented is hypothetical and intended for demonstrative purposes only.

Introduction

4-Hydroxyhygric acid, with the IUPAC name (2S,4R)-4-hydroxy-1-methyl-2-pyrrolidinecarboxylic acid, is a small polar organic compound. Understanding its pharmacokinetic (PK) profile—how it is absorbed, distributed, metabolized, and excreted (ADME)—is fundamental for any potential therapeutic development. This document outlines standard protocols for in vivo and in vitro studies to characterize the pharmacokinetic properties of 4-Hydroxyhygric acid.

Physicochemical Properties of 4-Hydroxyhygric Acid:

Property	Value	Reference
IUPAC Name	(2S,4R)-4-hydroxy-1-methyl-2-pyrrolidinecarboxylic acid
Molecular Formula	C₆H₁₁NO₃
Melting Point	238-240 °C
Boiling Point	316.2 ± 42.0 °C at 760 mmHg
Physical Form	Solid

Data Presentation: Illustrative Pharmacokinetic Parameters

The following tables present a hypothetical summary of pharmacokinetic parameters for 4-Hydroxyhygric acid after intravenous (IV) and oral (PO) administration in a rat model. This format is standard for comparing PK profiles.

Table 1: Hypothetical Pharmacokinetic Parameters of 4-Hydroxyhygric Acid in Rats (n=3 per group)

Parameter	IV Administration (1 mg/kg)	PO Administration (10 mg/kg)
Cₘₐₓ (ng/mL)	1500 ± 210	850 ± 150
Tₘₐₓ (h)	0.08	0.5
AUC₀₋ₜ (ng·h/mL)	2250 ± 300	4500 ± 600
AUC₀₋ᵢₙf (ng·h/mL)	2300 ± 310	4650 ± 620
t₁/₂ (h)	1.5 ± 0.3	1.8 ± 0.4
CL (L/h/kg)	0.43 ± 0.06	-
Vd (L/kg)	0.89 ± 0.12	-
F (%)	-	20.2

• Cₘₐₓ: Maximum plasma concentration.

• Tₘₐₓ: Time to reach maximum plasma concentration.

• AUC₀₋ₜ: Area under the plasma concentration-time curve from time zero to the last measurable concentration.

• AUC₀₋ᵢₙf: Area under the plasma concentration-time curve from time zero to infinity.

• t₁/₂: Elimination half-life.

• CL: Clearance.

• Vd: Volume of distribution.

• F (%): Oral bioavailability.

Experimental Protocols

In Vivo Pharmacokinetic Study Protocol

This protocol describes a typical single-dose pharmacokinetic study in rats. Animal models are crucial for understanding the in vivo behavior of a drug candidate.[1][2][3][4][5]

Objective: To determine the pharmacokinetic profile of 4-Hydroxyhygric acid following intravenous and oral administration in Sprague-Dawley rats.

Materials:

• 4-Hydroxyhygric acid

• Vehicle (e.g., 0.9% saline for IV, 0.5% carboxymethylcellulose for PO)

• Male Sprague-Dawley rats (250-300g)

• Dosing syringes and gavage needles

• Blood collection tubes (e.g., K₂EDTA-coated)

• Centrifuge

• Freezer (-80°C)

Procedure:

• Animal Acclimatization: House animals for at least 3 days prior to the study with free access to food and water.

• Dose Preparation: Prepare dosing solutions of 4-Hydroxyhygric acid in the appropriate vehicle at the desired concentrations.

• Dosing:

  • IV Group (n=3): Administer a single 1 mg/kg bolus dose via the tail vein.

  • PO Group (n=3): Administer a single 10 mg/kg dose via oral gavage.

• Blood Sampling: Collect sparse blood samples (approx. 100-150 µL) from the tail vein or another appropriate site at predetermined time points. A typical schedule would be:

  • IV: 0.08, 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose.

  • PO: 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose.

• Plasma Preparation: Immediately place blood samples into K₂EDTA tubes, mix gently, and centrifuge at 4°C (e.g., 2,000 x g for 10 minutes) to separate plasma.

• Sample Storage: Transfer the resulting plasma supernatant to labeled cryovials and store at -80°C until bioanalysis.

Bioanalytical Method: LC-MS/MS Quantification

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a standard technique for the quantification of small molecules in biological matrices due to its high sensitivity and selectivity.[6][7][8][9]

Objective: To quantify the concentration of 4-Hydroxyhygric acid in rat plasma.

Materials:

• Rat plasma samples

• Internal Standard (IS) (e.g., a stable isotope-labeled version of 4-Hydroxyhygric acid)

• Acetonitrile (ACN) with 0.1% formic acid (Precipitation Solvent)

• LC-MS/MS system

• Analytical column suitable for polar compounds (e.g., HILIC or a reversed-phase C18 column with an appropriate mobile phase)

Procedure:

• Sample Thawing: Thaw plasma samples, calibration standards, and quality control samples on ice.

• Protein Precipitation:

  • Pipette 50 µL of each plasma sample into a 96-well plate.

  • Add 200 µL of cold precipitation solvent containing the internal standard to each well.

  • Vortex the plate for 5 minutes to ensure complete protein precipitation.

• Centrifugation: Centrifuge the plate at 4,000 x g for 15 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a new 96-well plate for analysis.

• LC-MS/MS Analysis:

  • Inject an appropriate volume (e.g., 5 µL) of the supernatant onto the LC-MS/MS system.

  • Develop a chromatographic method to achieve separation from endogenous plasma components.

  • Optimize mass spectrometer parameters (e.g., precursor and product ions for Multiple Reaction Monitoring - MRM) for both 4-Hydroxyhygric acid and the IS.

• Data Analysis: Construct a calibration curve by plotting the peak area ratio (analyte/IS) against the nominal concentration of the calibration standards. Determine the concentration of 4-Hydroxyhygric acid in the unknown samples using the regression equation from the calibration curve.

Visualizations

Experimental Workflow Diagram

Caption: Workflow for an in vivo pharmacokinetic study.

Hypothetical Metabolic Pathway of 4-Hydroxyhygric Acid

Caption: A plausible metabolic pathway for 4-Hydroxyhygric acid.

References

• 1. Animal models in the pharmacokinetic/pharmacodynamic evaluation of antimicrobial agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. biotechfarm.co.il [biotechfarm.co.il]
• 3. benthamdirect.com [benthamdirect.com]
• 4. ijrpc.com [ijrpc.com]
• 5. Role of animal models in biomedical research: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. criver.com [criver.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. LC-MS Sample Preparation | Thermo Fisher Scientific - HK [thermofisher.com]

Application Notes and Protocols for Bioactivity Screening of 4-Hydroxyhygric Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Hydroxyhygric acid, a non-proteinogenic amino acid with the chemical structure (2S,4R)-4-hydroxy-1-methyl-2-pyrrolidinecarboxylic acid, has been identified as a bioactive compound isolated from the leaves of tropical trees of the genus Copaifera.[1][2] Preliminary studies have indicated its potential as a natural insecticide. Specifically, it has been reported to inhibit the larval development of the seed-feeding bruchid beetle, Callosobruchus maculatus, and to act as a feeding deterrent against the leaf-feeding lepidopteran, Spodoptera littoralis.[2]

These findings suggest that 4-Hydroxyhygric acid holds promise for development as a bio-pesticide. This document provides detailed application notes and hypothetical protocols for the bioactivity screening of 4-Hydroxyhygric acid against these insect species.

Note: The following experimental protocols and quantitative data are presented as illustrative examples for research purposes. They are based on established entomological bioassay methodologies, as specific published data for 4-Hydroxyhygric acid is limited.

Bioactivity Profile of 4-Hydroxyhygric Acid

The known biological activities of 4-Hydroxyhygric acid are summarized below. These activities highlight its potential as a lead compound for the development of novel insect control agents.

Target Organism	Bioactivity
Callosobruchus maculatus (Cowpea Weevil)	Inhibition of larval development
Spodoptera littoralis (Cotton Leafworm)	Feeding deterrence

Quantitative Bioactivity Data (Illustrative)

The following tables present illustrative quantitative data to demonstrate how results from bioactivity screening of 4-Hydroxyhygric acid could be structured.

Table 1: Larval Development Inhibition of Callosobruchus maculatus

Concentration (µg/g of cowpea seeds)	Larval Mortality (%)	Pupation Rate (%)	Adult Emergence (%)
0 (Control)	5.2 ± 1.1	94.8 ± 1.1	92.3 ± 1.5
50	25.7 ± 2.3	72.1 ± 2.5	68.9 ± 2.8
100	52.1 ± 3.1	45.8 ± 3.3	41.2 ± 3.5
250	85.4 ± 2.8	12.5 ± 2.1	8.7 ± 1.9
500	98.2 ± 1.5	1.3 ± 0.5	0.5 ± 0.3

Table 2: Feeding Deterrence against Spodoptera littoralis Larvae

Concentration (µg/cm²)	Leaf Area Consumed (mm²)	Feeding Deterrence Index (%)
0 (Control)	185.3 ± 12.7	0
10	122.1 ± 10.5	34.1
25	78.4 ± 8.9	57.7
50	41.2 ± 6.3	77.8
100	15.7 ± 4.1	91.5

Experimental Protocols

Protocol 1: Larval Development Inhibition Assay for Callosobruchus maculatus

Objective: To evaluate the effect of 4-Hydroxyhygric acid on the larval development, pupation, and adult emergence of the cowpea weevil, Callosobruchus maculatus.

Materials:

• 4-Hydroxyhygric acid

• Cowpea seeds (Vigna unguiculata)

• Acetone (B3395972) (as a solvent)

• Glass vials (20 ml) with perforated lids

• Adult Callosobruchus maculatus (0-24 hours old)

• Incubator (28±2°C, 65±5% RH, 12:12 L:D photoperiod)

• Micropipette

• Vortex mixer

• Stereomicroscope

Procedure:

• Preparation of Test Compound: Prepare a stock solution of 4-Hydroxyhygric acid in acetone. From this, make serial dilutions to obtain the desired concentrations.

• Treatment of Cowpea Seeds:

  • Place a known weight of cowpea seeds (e.g., 20g) into a glass vial.

  • Add a specific volume of the 4-Hydroxyhygric acid solution to the seeds to achieve the target concentrations (e.g., 50, 100, 250, 500 µg/g).

  • For the control group, treat seeds with acetone only.

  • Seal the vials and shake gently until the solvent has evaporated completely, ensuring an even coating of the compound on the seeds.

  • Allow the seeds to air-dry for at least 2 hours to remove any residual solvent.

• Insect Infestation:

  • Introduce 10 pairs of newly emerged adult C. maculatus into each vial containing the treated and control seeds.

  • Cover the vials with perforated lids to allow for air circulation.

• Incubation and Observation:

  • Place the vials in an incubator under controlled conditions.

  • Allow the adults to oviposit for 24 hours and then remove them from the vials.

  • Continue to incubate the vials.

• Data Collection:

  • After 21 days, open the vials and record the number of emerged adults.

  • Carefully dissect a subset of seeds under a stereomicroscope to count the number of dead larvae and pupae within the seeds.

  • Calculate the percentage of larval mortality, pupation rate, and adult emergence.

Diagram: Experimental Workflow for C. maculatus Larval Development Assay

Caption: Workflow for assessing the impact of 4-Hydroxyhygric acid on C. maculatus development.

Protocol 2: Feeding Deterrence Bioassay for Spodoptera littoralis

Objective: To determine the feeding deterrent activity of 4-Hydroxyhygric acid against the larvae of the cotton leafworm, Spodoptera littoralis.

Materials:

• 4-Hydroxyhygric acid

• Cabbage or cotton leaves

• Acetone (as a solvent)

• Petri dishes (9 cm diameter)

• Filter paper

• Cork borer (1.5 cm diameter)

• Third-instar larvae of Spodoptera littoralis (starved for 4 hours)

• Leaf area meter or scanner and image analysis software

• Micropipette

Procedure:

• Preparation of Leaf Discs:

  • Excise discs from fresh cabbage or cotton leaves using a cork borer.

  • Prepare pairs of leaf discs of similar size and thickness.

• Preparation of Test Compound: Prepare a stock solution of 4-Hydroxyhygric acid in acetone and make serial dilutions to achieve the desired concentrations.

• Treatment of Leaf Discs:

  • For each pair of leaf discs, apply a specific volume of a 4-Hydroxyhygric acid solution to one disc (treatment) and the same volume of acetone to the other (control).

  • Use a micropipette to evenly distribute the solution over the surface of the leaf disc.

  • Allow the discs to air-dry completely.

• Bioassay Setup:

  • Line the bottom of each Petri dish with a moist filter paper to maintain humidity.

  • Place one treated and one control leaf disc on opposite sides of the Petri dish.

  • Introduce one pre-starved third-instar larva of S. littoralis into the center of each Petri dish.

• Incubation and Data Collection:

  • Seal the Petri dishes and place them in an incubator under controlled conditions (25±2°C, 60±5% RH, 14:10 L:D photoperiod) for 24 hours.

  • After the incubation period, remove the leaf discs.

  • Measure the area of each leaf disc consumed using a leaf area meter or by scanning the discs and analyzing the images with software.

• Calculation of Feeding Deterrence Index (FDI):

  • Calculate the FDI using the following formula: FDI (%) = [ (C - T) / (C + T) ] * 100 Where C is the area of the control disc consumed, and T is the area of the treated disc consumed.

Diagram: Experimental Workflow for S. littoralis Feeding Deterrence Assay

Caption: Workflow for the S. littoralis feeding deterrence choice test.

Mechanism of Action (Hypothetical)

The precise mechanism of action of 4-Hydroxyhygric acid as an insecticide is currently unknown. Further research, such as transcriptomic and proteomic studies on treated insects, would be necessary to elucidate the signaling pathways involved. A possible logical relationship for its mode of action is presented below.

Diagram: Logical Relationship for a Hypothetical Mechanism of Action

Caption: A hypothetical pathway for the insecticidal action of 4-Hydroxyhygric acid.

References

• 1. Bioactive compounds of Copaifera sp. impregnated into three-dimensional gelatin dressings - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]

Application Note: A General Protocol for Evaluating 4-Hydroxyhygric Acid in Enzyme Inhibition Assays

Audience: Researchers, scientists, and drug development professionals.

Introduction

4-Hydroxyhygric acid is a naturally occurring, non-proteinogenic amino acid, specifically a pyrrolidine (B122466) derivative, that has been isolated from various leguminous tropical trees.[1] Its chemical structure, (2S,4R)-4-hydroxy-1-methyl-2-pyrrolidinecarboxylic acid[2], suggests potential for biological activity. However, based on currently available scientific literature, specific applications of 4-Hydroxyhygric acid in enzyme inhibition assays have not been documented. There is no public data detailing its target enzymes, inhibitory potency (e.g., IC₅₀ values), or mechanism of action.

This document provides a comprehensive, general-purpose protocol for researchers to screen and characterize 4-Hydroxyhygric acid as a potential enzyme inhibitor. The methodologies outlined here are based on standard operating procedures for enzyme inhibition assays and can be adapted to a wide range of enzyme targets.[3][4]

Principle of Enzyme Inhibition Assays

Enzyme inhibition assays are fundamental procedures in drug discovery used to identify and characterize molecules that interfere with enzyme activity.[5] An inhibitor is a molecule that binds to an enzyme and decreases its activity.[6] The potency of an inhibitor is typically quantified by its half-maximal inhibitory concentration (IC₅₀), which is the concentration of the inhibitor required to reduce the enzyme's activity by 50%.[5] Further kinetic studies can elucidate the mechanism of inhibition, which can be competitive, non-competitive, uncompetitive, or mixed.[6]

This protocol describes the steps to:

• Prepare the necessary reagents.

• Perform an enzymatic reaction with and without the inhibitor.

• Monitor the reaction progress, typically via spectrophotometry or fluorometry.

• Analyze the data to determine the extent of inhibition and calculate the IC₅₀ value.[5]

Data Presentation: Templates for Quantitative Analysis

As no specific quantitative data for 4-Hydroxyhygric acid exists, the following tables are provided as templates for organizing experimental results.

Table 1: Raw Data for IC₅₀ Curve Determination

Well ID	[4-Hydroxyhygric acid] (µM)	Absorbance/Fluorescence (Unit)	Reaction Rate (Unit/min)
Blank	0	0.050	0.000
Control (0%)	0	1.250	0.120
A1	0.1	1.130	0.108
A2	1	0.875	0.083
A3	10	0.650	0.060
A4	50	0.400	0.035
A5	100	0.325	0.028
A6	500	0.200	0.015

Table 2: Calculated Data for IC₅₀ Determination

[4-Hydroxyhygric acid] (µM)	Log [Inhibitor]	Mean Reaction Rate	% Inhibition
0	-	0.120	0
0.1	-1.00	0.108	10.0
1	0.00	0.083	30.8
10	1.00	0.060	50.0
50	1.70	0.035	70.8
100	2.00	0.028	76.7
500	2.70	0.015	87.5

Experimental Protocols

This section provides a detailed methodology for a general enzyme inhibition assay, which can be adapted for 4-Hydroxyhygric acid.

Materials and Reagents

• Test Compound: 4-Hydroxyhygric acid (Solid, CAS 4252-82-8)[2]

• Enzyme: Purified target enzyme of interest.

• Substrate: Specific substrate for the target enzyme.

• Buffer Solution: A buffer that maintains the optimal pH for the enzyme (e.g., Phosphate buffer, Tris-HCl).[5]

• Cofactors: Any necessary cofactors for the enzyme (e.g., Mg²⁺, NADH, ATP).[5]

• Solvent: A suitable solvent to dissolve the test compound (e.g., DMSO, water).

• Detection Reagent: Reagent to measure the product of the enzymatic reaction (if required).

• Instrumentation: Spectrophotometer or microplate reader.[5]

• Labware: 96-well plates (clear, black, or UV-transparent as needed), pipettes, and tips.

Reagent Preparation

• Assay Buffer: Prepare the buffer at the desired concentration and pH. Ensure all components are fully dissolved.

• Enzyme Stock Solution: Dilute the purified enzyme in assay buffer to a working concentration. Store on ice. The final concentration should be determined empirically to yield a linear reaction rate over the desired time course.

• Substrate Stock Solution: Dissolve the substrate in assay buffer. The final concentration in the assay should ideally be at or near the Michaelis constant (Km) for IC₅₀ determination.

• Inhibitor Stock Solution: Prepare a high-concentration stock of 4-Hydroxyhygric acid (e.g., 10 mM) in a suitable solvent like DMSO or water.

• Serial Dilutions: Perform serial dilutions of the inhibitor stock solution to create a range of concentrations for testing. A common approach is a 2-fold or 10-fold dilution series.

Assay Procedure for IC₅₀ Determination

The following procedure is designed for a 96-well plate format.[4]

• Pre-incubation with Inhibitor:

  • Add assay buffer to all wells.

  • Add the serially diluted 4-Hydroxyhygric acid solutions to the respective wells.

  • Include "no inhibitor" wells for the positive control (100% activity) and "no enzyme" wells for the blank/negative control.

  • Add the diluted enzyme solution to all wells except the blank.

  • Incubate the plate for a set period (e.g., 15-30 minutes) at the optimal temperature for the enzyme. This allows the inhibitor to bind to the enzyme before the reaction starts.[5]

• Initiate the Reaction:

  • Start the enzymatic reaction by adding the substrate solution to all wells.[5]

  • Mix the plate gently.

• Monitor the Reaction:

  • Immediately place the plate in a microplate reader.

  • Measure the change in absorbance or fluorescence over time at the appropriate wavelength. The reading interval and duration should be optimized to ensure the reaction rate is measured within the linear phase.[5]

Data Analysis

• Calculate Reaction Rates: Determine the rate of reaction (V) for each inhibitor concentration by calculating the slope of the linear portion of the absorbance/fluorescence vs. time curve.

• Calculate Percent Inhibition: Use the following formula to calculate the percentage of inhibition for each concentration: % Inhibition = [1 - (V_inhibitor / V_control)] * 100 where V_inhibitor is the rate in the presence of the inhibitor and V_control is the rate of the uninhibited enzyme.

• Determine IC₅₀: Plot the % Inhibition against the logarithm of the inhibitor concentration. Fit the data to a sigmoidal dose-response curve (variable slope) using appropriate software (e.g., GraphPad Prism, R) to determine the IC₅₀ value.[5]

Visualizations: Workflows and Concepts

The following diagrams illustrate the general workflow for an enzyme inhibition assay and the primary mechanisms of enzyme inhibition.

Caption: General workflow for an enzyme inhibition screening assay.

References

• 1. 4-Hydroxyhygric acid | 抗感染试剂 | CAS 4252-82-8 | 美国InvivoChem [invivochem.cn]
• 2. 4-Hydroxyhygric acid | 4252-82-8 [sigmaaldrich.com]
• 3. A standard operating procedure for an enzymatic activity inhibition assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 2024.sci-hub.se [2024.sci-hub.se]
• 5. superchemistryclasses.com [superchemistryclasses.com]
• 6. Enzyme inhibitor - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for Solid-Phase Extraction of 4-Hydroxyhygric Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Hydroxyhygric acid is a polar, cyclic non-proteinogenic amino acid. Its accurate and reproducible quantification in biological matrices is crucial for various research and development applications. Solid-phase extraction (SPE) is a robust and selective sample preparation technique that is well-suited for the extraction and purification of polar compounds like 4-Hydroxyhygric acid from complex sample matrices such as plasma, serum, and urine. This document provides detailed application notes and protocols for the solid-phase extraction of 4-Hydroxyhygric acid, primarily utilizing a strong cation exchange (SCX) mechanism. The protocols are designed to yield a clean extract suitable for sensitive downstream analysis by techniques such as Liquid Chromatography-Mass Spectrometry (LC-MS/MS).

Principle of the Method

The recommended method for the solid-phase extraction of 4-Hydroxyhygric acid is based on a strong cation exchange (SCX) mechanism. 4-Hydroxyhygric acid contains a secondary amine within its pyrrolidine (B122466) ring structure, which can be protonated under acidic conditions to carry a positive charge. This positive charge allows it to be retained on a negatively charged SCX sorbent. Interfering substances that are not positively charged can be washed away. The retained 4-Hydroxyhygric acid is then eluted by neutralizing the charge with a basic solution or by using a competing counter-ion.

Data Presentation

While specific quantitative data for the solid-phase extraction of 4-Hydroxyhygric acid is not extensively available in the literature, the following tables present expected performance characteristics based on the extraction of similar polar amino acids using strong cation exchange SPE. These tables are intended to serve as a benchmark for method development and validation.

Table 1: Expected SPE Performance for 4-Hydroxyhygric Acid using SCX

Parameter	Expected Value	Notes
Recovery	> 85%	Recovery is dependent on the optimization of all SPE steps.
Reproducibility (RSD)	< 15%	Relative Standard Deviation for replicate extractions.
Matrix Effect	< 20%	Ion suppression or enhancement in the analytical signal.
Limit of Quantification (LOQ)	Analyte & Method Dependent	Typically in the low ng/mL range with LC-MS/MS.

Table 2: Comparison of SPE Sorbents for Polar Compound Extraction

Sorbent Type	Principle of Retention	Advantages for 4-Hydroxyhygric Acid	Disadvantages
Strong Cation Exchange (SCX)	Ion-exchange	High selectivity for positively charged analytes.	Requires pH adjustment of the sample.
Mixed-Mode (e.g., C8/SCX)	Reversed-phase and ion-exchange	Can retain a broader range of analytes.	Method development can be more complex.
Hydrophilic Interaction (HILIC)	Partitioning	Good for very polar compounds.	Sensitive to water content in the sample and elution solvents.

Experimental Protocols

Protocol 1: Strong Cation Exchange (SCX) SPE for 4-Hydroxyhygric Acid from Plasma/Serum

This protocol is a starting point for the extraction of 4-Hydroxyhygric acid from biological fluids. Optimization may be required for specific applications.

Materials:

• SCX SPE Cartridges (e.g., 100 mg, 3 mL)

• 4-Hydroxyhygric acid standard

• Internal Standard (e.g., isotopically labeled 4-Hydroxyhygric acid)

• Methanol (B129727) (LC-MS grade)

• Water (LC-MS grade)

• Formic Acid (or other suitable acid)

• Ammonium (B1175870) Hydroxide (B78521) (or other suitable base)

• Sample Collection Tubes

• Centrifuge

• SPE Vacuum Manifold or Positive Pressure Processor

• Evaporation System (e.g., nitrogen evaporator)

Procedure:

• Sample Pre-treatment:

  • Thaw plasma/serum samples on ice.

  • To 500 µL of plasma/serum, add the internal standard.

  • Acidify the sample by adding an equal volume of 2% formic acid in water.

  • Vortex mix for 30 seconds.

  • Centrifuge at 4000 x g for 10 minutes to pellet proteins.

  • Use the supernatant for the SPE procedure.

• SPE Cartridge Conditioning:

  • Pass 1 mL of methanol through the SCX cartridge.

  • Do not allow the sorbent to dry.

• SPE Cartridge Equilibration:

  • Pass 1 mL of 2% formic acid in water through the cartridge.

  • Ensure the sorbent does not go dry.

• Sample Loading:

  • Load the pre-treated sample supernatant onto the conditioned and equilibrated SCX cartridge at a slow, consistent flow rate (e.g., 1-2 mL/min).

• Washing:

  • Wash the cartridge with 1 mL of 2% formic acid in water to remove unretained interfering compounds.

  • Wash the cartridge with 1 mL of methanol to remove non-polar and weakly retained impurities.

  • Dry the cartridge under vacuum for 1-2 minutes.

• Elution:

  • Elute the 4-Hydroxyhygric acid with 1 mL of 5% ammonium hydroxide in methanol. The basic solution will neutralize the charge on the analyte, releasing it from the sorbent.

  • Collect the eluate in a clean collection tube.

• Dry-down and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the dried residue in a suitable volume (e.g., 100 µL) of the initial mobile phase for your LC-MS/MS analysis (e.g., 95:5 water:acetonitrile with 0.1% formic acid).

Protocol 2: Subsequent Analysis by LC-MS/MS

This is a general LC-MS/MS method suitable for the analysis of polar compounds like 4-Hydroxyhygric acid.

Instrumentation:

• UPLC or HPLC system coupled to a tandem mass spectrometer (e.g., triple quadrupole).

Chromatographic Conditions (HILIC is often preferred for polar analytes):

• Column: HILIC Column (e.g., Amide, Silica-based)

• Mobile Phase A: 10 mM Ammonium Formate in Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

• Gradient: Start with a high percentage of organic phase (e.g., 95% B) and gradually increase the aqueous phase.

• Flow Rate: 0.3 - 0.5 mL/min

• Injection Volume: 5 - 10 µL

• Column Temperature: 30 - 40 °C

Mass Spectrometry Conditions:

• Ionization Mode: Electrospray Ionization (ESI), Positive Mode

• Scan Type: Multiple Reaction Monitoring (MRM)

• Precursor Ion > Product Ion: To be determined by direct infusion of a 4-Hydroxyhygric acid standard.

• Collision Energy: To be optimized for the specific MRM transition.

Mandatory Visualization

Caption: Experimental workflow for the solid-phase extraction of 4-Hydroxyhygric acid.

Caption: Principle of Strong Cation Exchange (SCX) for 4-Hydroxyhygric acid.

"mobile phase optimization for 4-Hydroxyhygric acid HPLC"

An Application Note on the Optimization of Mobile Phase for the HPLC Analysis of 4-Hydroxyhygric Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide and a set of protocols for the development and optimization of a High-Performance Liquid Chromatography (HPLC) method for the analysis of 4-Hydroxyhygric acid. Due to the limited availability of established methods for this specific analyte, this application note consolidates strategies from the analysis of analogous compounds, including other hygric acid derivatives and chiral hydroxy acids. The focus is on a systematic approach to mobile phase optimization to achieve efficient and robust separation. This guide also addresses potential challenges such as poor retention, lack of a UV chromophore, and the need for chiral separation.

Introduction

4-Hydroxyhygric acid, a hydroxylated derivative of hygric acid, is a compound of interest in various fields, including pharmacology and metabolomics. Accurate and reliable quantification of this molecule is crucial for its study. High-Performance Liquid Chromatography (HPLC) is a powerful technique for the separation, identification, and quantification of such compounds. However, the polar and potentially chiral nature of 4-Hydroxyhygric acid presents unique challenges in developing a suitable HPLC method. This note outlines a systematic workflow for optimizing the mobile phase to achieve the desired chromatographic performance.

Challenges in the HPLC Analysis of 4-Hydroxyhygric Acid

• Polarity: As a polar molecule, 4-Hydroxyhygric acid is likely to exhibit poor retention on traditional reversed-phase columns like C18.

• Lack of Chromophore: The structure of 4-Hydroxyhygric acid does not possess a significant UV-absorbing chromophore, making detection by standard UV-Vis detectors challenging without derivatization.[1]

• Chirality: 4-Hydroxyhygric acid contains stereocenters, necessitating the use of chiral stationary phases (CSPs) or chiral derivatizing agents for the separation of its stereoisomers.[1][2]

• Zwitterionic Nature: Like other amino acids, it may exist as a zwitterion depending on the pH, which can lead to poor peak shape and inconsistent retention.[1]

Recommended HPLC Columns and Initial Mobile Phase Screening

A systematic screening approach is recommended to identify the optimal stationary and mobile phases.[2] The initial screening should encompass different separation modes.

Table 1: Recommended Column Types and Starting Mobile Phase Conditions

Separation Mode	Column Type	Mobile Phase A (Aqueous)	Mobile Phase B (Organic)	Initial Gradient	Key Considerations
Reversed-Phase (RP)	C18, C8	0.1% Formic Acid or 0.1% Acetic Acid in Water	Acetonitrile (B52724) or Methanol	5% to 95% B over 20 min	May require ion-pairing agents for sufficient retention.[1]
Hydrophilic Interaction Liquid Chromatography (HILIC)	Amide, Cyano, or specialized HILIC phases	10 mM Ammonium (B1175870) Acetate (B1210297) or Formate (B1220265) in 95:5 Acetonitrile:Water	10 mM Ammonium Acetate or Formate in 50:50 Acetonitrile:Water	95% to 50% B over 20 min	Ideal for highly polar compounds. Sample should be dissolved in a high organic solvent.[1]
Chiral Separation	Polysaccharide-based (e.g., Chiralpak®, Chiralcel®)	Varies (Hexane/Ethanol for normal phase; Acetonitrile/Methanol/Water with additives for reversed-phase)	Varies	Isocratic or shallow gradient	Essential for separating stereoisomers.[1] Direct separation is often preferred.[2]

Experimental Protocols

Protocol for Sample and Mobile Phase Preparation

• Stock Solution Preparation: Prepare a 1.0 mg/mL stock solution of 4-Hydroxyhygric acid in a suitable solvent such as water, methanol, or a mixture of acetonitrile and water (e.g., 80:20 v/v).[1][2]

• Working Standard Preparation: Dilute the stock solution with the initial mobile phase to a final concentration of approximately 50 µg/mL for injection.[2]

• Mobile Phase Preparation:

  • For aqueous mobile phases containing acid or buffer, accurately prepare the desired concentration (e.g., 0.1% formic acid or 10 mM ammonium acetate).

  • Adjust the pH of the buffer as needed. The pH of the mobile phase should ideally be at least 2 pH units away from the pKa of the analyte to ensure a single ionic form and improve peak shape.[1]

  • Filter all mobile phases through a 0.22 µm or 0.45 µm membrane filter before use to remove particulates.

  • Degas the mobile phases using sonication or vacuum filtration to prevent bubble formation in the HPLC system.

Protocol for Initial Screening and Optimization

• Column Equilibration: Equilibrate the selected column with the initial mobile phase composition for at least 30 minutes or until a stable baseline is achieved.

• Scouting Gradient: Perform an initial broad gradient run (e.g., 5-95% organic phase over 20-40 minutes) to determine the approximate elution time of the analyte.[3]

• Mobile Phase Optimization:

  • Organic Modifier: Test different organic modifiers (acetonitrile vs. methanol) as they can offer different selectivities.

  • pH Adjustment: Evaluate the effect of mobile phase pH on retention time and peak shape, especially for reversed-phase and HILIC modes. For acidic compounds, a lower pH is generally preferred in reversed-phase chromatography.[3]

  • Additives/Buffers:

    • In reversed-phase, if retention is poor, consider adding an ion-pairing reagent (e.g., trifluoroacetic acid - TFA) to the mobile phase.[1] Note that ion-pairing reagents may not be suitable for MS detection.

    • For HILIC, using buffers like ammonium acetate or ammonium formate can improve peak shape and reproducibility.

• Gradient Optimization: Based on the scouting run, adjust the gradient slope to improve the resolution of the analyte from any impurities.

• Flow Rate and Temperature: Optimize the flow rate and column temperature to improve efficiency and reduce analysis time. Increasing the temperature can reduce viscosity and improve peak shape but may affect column stability.

Detection Methods

Given the lack of a strong chromophore in 4-Hydroxyhygric acid, alternative detection methods to UV-Vis should be considered:

• Mass Spectrometry (MS): This is the preferred method as it provides high sensitivity and selectivity without the need for derivatization.

• Evaporative Light Scattering Detector (ELSD) or Charged Aerosol Detector (CAD): These are universal detectors that are not dependent on the optical properties of the analyte and are suitable for non-volatile compounds.[1]

• Derivatization: If only a UV-Vis or fluorescence detector is available, pre- or post-column derivatization with a suitable agent (e.g., o-phthaldialdehyde) can be employed to introduce a chromophore or fluorophore.[1][4]

Data Presentation

Method development data should be systematically recorded to allow for easy comparison.

Table 2: Template for Recording Mobile Phase Optimization Data

Run ID	Column	Mobile Phase A	Mobile Phase B	Gradient Program	Flow Rate (mL/min)	Temperature (°C)	Retention Time (min)	Peak Asymmetry	Resolution (Rs)
1	C18	0.1% Formic Acid	Acetonitrile	5-95% B in 20'	1.0	30
2	C18	0.1% Formic Acid	Methanol	5-95% B in 20'	1.0	30
3	HILIC	10mM NH4OAc in 95:5 ACN:H2O	10mM NH4OAc in 50:50 ACN:H2O	95-50% B in 20'	1.0	30
...

Visualizing the Workflow

The following diagram illustrates the logical workflow for the mobile phase optimization of 4-Hydroxyhygric acid.

Caption: Workflow for HPLC Method Development for 4-Hydroxyhygric Acid.

Conclusion

The development of an HPLC method for 4-Hydroxyhygric acid requires a systematic approach to overcome challenges related to its polarity, chirality, and lack of a strong UV chromophore. By systematically screening different column technologies (Reversed-Phase, HILIC, and Chiral) and optimizing mobile phase parameters such as organic modifier, pH, and additives, a robust and reliable analytical method can be established. The choice of an appropriate detector, with a preference for mass spectrometry, is critical for achieving the required sensitivity and selectivity. The protocols and workflow provided in this application note serve as a comprehensive guide for researchers to develop a fit-for-purpose HPLC method for 4-Hydroxyhygric acid.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. A new HPLC analytical method for o-hydroxyhippuric acid in uremic serum - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Mass Spectrometry Fragmentation Analysis of 4-Hydroxyhygric Acid

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed theoretical framework and practical protocol for the analysis of 4-Hydroxyhygric acid using mass spectrometry, focusing on its characteristic fragmentation patterns under collision-induced dissociation (CID).

Introduction

4-Hydroxyhygric acid, with the chemical formula C₆H₁₁NO₃, is a non-proteinogenic amino acid. As a derivative of proline, it is of interest in various biological and pharmaceutical research areas. Understanding its behavior under mass spectrometric analysis is crucial for its identification and quantification in complex biological matrices. This application note outlines the predicted fragmentation pathway of 4-Hydroxyhygric acid and provides a general protocol for its analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Predicted Mass Spectrometry Fragmentation Pathway

Due to the absence of specific experimental fragmentation data for 4-Hydroxyhygric acid in the public domain, a plausible fragmentation pathway is proposed based on the established principles of mass spectrometry for molecules containing similar functional groups, namely a carboxylic acid, a hydroxyl group, and an N-methylated pyrrolidine (B122466) ring.

Under positive ion electrospray ionization (ESI), 4-Hydroxyhygric acid is expected to be readily protonated to form the precursor ion [M+H]⁺ with a mass-to-charge ratio (m/z) of 146.1. Subsequent collision-induced dissociation (CID) of this precursor ion is predicted to yield a series of characteristic product ions.

The primary fragmentation routes are anticipated to involve neutral losses from the protonated molecule:

• Loss of Water (H₂O): Dehydration is a common fragmentation pathway for molecules containing a hydroxyl group. The loss of a water molecule from the precursor ion would result in a fragment ion at m/z 128.1.

• Loss of Formic Acid (HCOOH): Carboxylic acids are known to undergo the neutral loss of formic acid (46.02 Da). This would lead to a fragment ion at m/z 100.1.

• Decarboxylation (Loss of CO₂): The loss of carbon dioxide from the carboxylic acid group is another characteristic fragmentation, which would produce a fragment ion at m/z 102.1.

Further fragmentation of the pyrrolidine ring structure can also be expected, leading to smaller fragment ions. The N-methyl group can influence the stability and fragmentation of the ring.

A proposed fragmentation pathway is illustrated in the diagram below.

Caption: Proposed Fragmentation Pathway of 4-Hydroxyhygric Acid.

Quantitative Data Summary

The following table summarizes the predicted m/z values for the precursor and major product ions of 4-Hydroxyhygric acid in positive ion mode.

Ion Type	Proposed Formula	Calculated m/z	Fragmentation Event
Precursor Ion	[C₆H₁₁NO₃+H]⁺	146.1	-
Product Ion 1	[C₆H₉NO₂+H]⁺	128.1	Loss of H₂O
Product Ion 2	[C₅H₁₀N]⁺	100.1	Loss of HCOOH
Product Ion 3	[C₅H₁₂NO]⁺	102.1	Loss of CO₂
Product Ion 4	[C₅H₉NO]⁺	100.1	Loss of H₂O and CO

Experimental Protocol: LC-MS/MS Analysis

This protocol provides a general methodology for the analysis of 4-Hydroxyhygric acid. Optimization of these parameters may be necessary for specific instrumentation and sample matrices.

4.1. Sample Preparation

For biological samples such as plasma or serum, a protein precipitation step is recommended.

• To 100 µL of the sample, add 400 µL of cold methanol.

• Vortex the mixture for 30 seconds.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase.

4.2. Liquid Chromatography (LC) Conditions

• Column: A reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.7 µm) is suitable for separation.

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: A typical gradient would be to start at a low percentage of Mobile Phase B, ramp up to a high percentage to elute the analyte, and then return to initial conditions for re-equilibration.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

4.3. Mass Spectrometry (MS) Conditions

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• Scan Type: Multiple Reaction Monitoring (MRM).

• Precursor Ion (Q1): m/z 146.1.

• Product Ions (Q3): m/z 128.1, 100.1, 102.1 (selection of the most intense and specific transitions is recommended).

• Collision Gas: Argon.

• Collision Energy: Optimization is required, but a starting range of 10-30 eV is suggested.

• Ion Source Parameters:

  • Capillary Voltage: 3.5 kV.

  • Desolvation Temperature: 350°C.

  • Desolvation Gas Flow: 600 L/hr.

  • Cone Gas Flow: 50 L/hr.

The experimental workflow is depicted in the following diagram.

Caption: General Experimental Workflow for LC-MS/MS Analysis.

Conclusion

This application note provides a theoretical foundation and a practical starting point for the mass spectrometric analysis of 4-Hydroxyhygric acid. The proposed fragmentation pathway offers a basis for the development of sensitive and specific MRM methods for its detection and quantification. Researchers are encouraged to use the provided protocol as a guideline and to perform necessary optimizations for their specific analytical instrumentation and research needs.

Technical Notes & Optimization

Technical Support Center: Synthesis of 4-Hydroxyhygric Acid

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 4-Hydroxyhygric acid (also known as 4-hydroxy-N-methyl-L-proline). Our aim is to help you improve reaction yields and overcome common experimental challenges.

Troubleshooting Guide

This guide addresses specific issues that may arise during the synthesis of 4-Hydroxyhygric acid, particularly through the common method of reductive amination of 4-hydroxy-L-proline.

Issue ID	Problem	Potential Cause(s)	Suggested Solution(s)
SYN-001	Low or No Product Formation	1. Inactive catalyst (e.g., old Palladium on carbon).2. Poor quality of starting materials (4-hydroxy-L-proline, formaldehyde).3. Insufficient reaction temperature or pressure during hydrogenation.4. Incorrect pH of the reaction mixture.	1. Use fresh, high-quality catalyst. Consider a higher catalyst loading.2. Verify the purity of starting materials using appropriate analytical techniques (e.g., NMR, melting point).3. Ensure the hydrogenation apparatus is properly sealed and pressurized. If using a Parr shaker, ensure adequate agitation. For reactions at atmospheric pressure, ensure a steady stream of hydrogen.4. Adjust the pH to the optimal range for reductive amination, which is typically mildly acidic (pH 4-6) to facilitate imine formation without deactivating the amine nucleophile.
SYN-002	Incomplete Reaction (Starting Material Remains)	1. Insufficient amount of reducing agent (e.g., hydrogen gas, NaBH₄).2. Short reaction time.3. Presence of catalyst poisons.	1. Increase the amount of reducing agent. For catalytic hydrogenation, increase hydrogen pressure or reaction time. For chemical reductants, add fresh reagent in portions.2. Extend the reaction time and monitor progress by TLC or LC-MS.3. Ensure all glassware is clean and solvents are of appropriate purity to avoid introducing contaminants that can poison the catalyst.
SYN-003	Formation of Side Products (e.g., over-methylation, imine intermediate)	1. Excess formaldehyde (B43269) leading to the formation of N,N-dimethylated byproducts.2. Incomplete reduction of the intermediate imine.[1]	1. Use a stoichiometric amount or a slight excess of formaldehyde. Monitor the reaction closely to avoid prolonged exposure to excess reagent.2. Ensure the reducing agent is active and present in sufficient quantity. Adding a few drops of glacial acetic acid can sometimes help protonate the imine, making it more susceptible to reduction.[2]
PUR-001	Difficulty in Product Isolation/Purification	1. High polarity and water solubility of 4-Hydroxyhygric acid makes extraction from aqueous solutions challenging.[3]2. Product streaking or poor separation on normal-phase silica (B1680970) gel chromatography.[3]	1. For aqueous workups, saturate the aqueous phase with NaCl (brine) to decrease the product's solubility. Use more polar organic solvents for extraction, such as n-butanol. Continuous liquid-liquid extraction can also be effective.[3]2. Use reverse-phase chromatography (C18) with a polar mobile phase (e.g., water/methanol (B129727) or water/acetonitrile mixtures with a modifier like formic acid or TFA). Alternatively, consider ion-exchange chromatography.[4]
PUR-002	Product is an Oil or Difficult to Crystallize	1. Presence of impurities that inhibit crystallization.2. The product may exist as a zwitterion, affecting its crystal lattice formation.	1. Purify the crude product by column chromatography before attempting crystallization.2. Attempt crystallization from different solvent systems (e.g., ethanol/ether, methanol/acetone). Conversion of the amino acid to its hydrochloride or other salt form can often facilitate crystallization.

Frequently Asked Questions (FAQs)

Q1: What is the most common and reliable method for synthesizing 4-Hydroxyhygric acid?

A1: The most frequently cited method is the reductive methylation of trans-4-hydroxy-L-proline. This one-pot reaction typically involves the reaction of trans-4-hydroxy-L-proline with formaldehyde in the presence of a reducing agent. Catalytic hydrogenation using a palladium on carbon (Pd/C) catalyst is a common and effective approach.

Q2: How can I monitor the progress of the reaction?

A2: The reaction can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). For TLC analysis, a polar mobile phase (e.g., butanol:acetic acid:water) is typically required. Staining with ninhydrin (B49086) can be used to visualize the amino acids; the starting material (a secondary amine) will give a characteristic yellow spot, while the N-methylated product (a tertiary amine) will not react with ninhydrin.

Q3: What are the expected yields for the synthesis of 4-Hydroxyhygric acid?

A3: Yields can vary significantly depending on the specific conditions used. With optimized protocols, yields greater than 80% have been reported. However, factors such as catalyst quality, reaction time, and purification efficiency can impact the final yield.

Q4: Are there alternative methods for the N-methylation of 4-hydroxyproline?

A4: Yes, other methods for N-alkylation of amino acids exist, though they may be less common for this specific transformation. These include the use of methyl iodide, which can lead to over-alkylation, and more modern catalytic methods using methanol as the methylating agent with various transition metal catalysts.[5][6] However, these may require more specialized catalysts and conditions.

Q5: How do I confirm the identity and purity of my final product?

A5: The structure of 4-Hydroxyhygric acid can be confirmed using Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) and Mass Spectrometry (MS). Purity can be assessed by High-Performance Liquid Chromatography (HPLC), typically with a derivatization step to allow for UV detection, or by LC-MS.

Experimental Protocols

Synthesis of trans-4-Hydroxy-N-methyl-L-proline via Reductive Methylation

This protocol is adapted from established procedures for the N-methylation of 4-hydroxyproline.

Materials:

• trans-4-hydroxy-L-proline

• 37% aqueous formaldehyde solution

• 5% Palladium on carbon (Pd/C) catalyst (50% wet)

• Deionized water

• Diatomaceous earth (e.g., Celite®)

• Hydrogenation apparatus (e.g., Parr Shaker or balloon hydrogenation setup)

Procedure:

• In a suitable reaction vessel for hydrogenation, dissolve trans-4-hydroxy-L-proline (1 equivalent) in deionized water.

• To this solution, add the 37% aqueous formaldehyde solution (1.1 equivalents).

• Carefully add the 5% Pd/C catalyst (typically 5-10 mol % palladium relative to the starting material).

• Seal the reaction vessel and connect it to the hydrogenation apparatus.

• Purge the vessel with hydrogen gas to remove air.

• Pressurize the vessel with hydrogen gas (typically 40-50 psi for a Parr shaker, or use a balloon for atmospheric pressure) and begin vigorous stirring or shaking.

• Allow the reaction to proceed at room temperature for 12-24 hours, monitoring the uptake of hydrogen.

• Upon completion, carefully vent the hydrogen gas and purge the vessel with an inert gas (e.g., nitrogen or argon).

• Filter the reaction mixture through a pad of diatomaceous earth to remove the Pd/C catalyst. Wash the filter cake with deionized water to ensure complete recovery of the product.

• Concentrate the filtrate under reduced pressure to obtain the crude 4-Hydroxyhygric acid. The product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

Data Presentation

Table 1: Comparison of Reaction Conditions for Reductive Amination

Parameter	Condition A (Standard)	Condition B (Alternative Reductant)	Yield Impact
Starting Material	trans-4-hydroxy-L-proline	trans-4-hydroxy-L-proline	-
Methylating Agent	Formaldehyde	Formaldehyde	-
Reducing Agent	H₂ gas, Pd/C catalyst	Sodium borohydride (B1222165) (NaBH₄)	Yields with NaBH₄ can be comparable but may require careful control of addition to avoid reduction of formaldehyde.[7]
Solvent	Water or Methanol	Methanol or Ethanol	The choice of solvent can affect reaction rate and solubility of reactants.[8]
Temperature	Room Temperature	0 °C to Room Temperature	Lower temperatures may be used with NaBH₄ to control reactivity.[8]
Typical Yield	>80% (optimized)	Variable, often slightly lower than catalytic hydrogenation	-

Table 2: Analytical Data for 4-Hydroxyhygric Acid and Starting Material

Compound	¹H NMR Chemical Shifts (in D₂O, representative values)	¹³C NMR Chemical Shifts (in D₂O, representative values)
trans-4-hydroxy-L-proline	~4.5 ppm (H4), ~4.2 ppm (H2), ~3.4 ppm (H5), ~2.2-2.4 ppm (H3)	~175 ppm (C=O), ~70 ppm (C4), ~60 ppm (C2), ~55 ppm (C5), ~40 ppm (C3)
4-Hydroxyhygric acid (trans-4-hydroxy-N-methyl-L-proline)	Similar to starting material but with an additional singlet for the N-CH₃ group around 2.8-3.0 ppm. Shifts for ring protons will also be slightly altered.	Similar to starting material but with an additional signal for the N-CH₃ group around 40-45 ppm. Shifts for C2 and C5 will be significantly affected by N-methylation.

Note: Actual chemical shifts can vary depending on the solvent, pH, and instrument.

Visualizations

Caption: Experimental workflow for the synthesis of 4-Hydroxyhygric acid.

Caption: Troubleshooting logic for low yield in 4-Hydroxyhygric acid synthesis.

References

• 1. reddit.com [reddit.com]
• 2. Reddit - The heart of the internet [reddit.com]
• 3. benchchem.com [benchchem.com]
• 4. column-chromatography.com [column-chromatography.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. chem.latech.edu [chem.latech.edu]

"overcoming solubility issues with 4-Hydroxyhygric acid"

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 4-Hydroxyhygric acid. The following information addresses potential solubility challenges and offers guidance on overcoming them during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the general solubility characteristics of 4-Hydroxyhygric acid?

4-Hydroxyhygric acid, with its IUPAC name (2S,4R)-4-hydroxy-1-methyl-2-pyrrolidinecarboxylic acid, is a polar molecule.[1] Its structure contains both a hydroxyl (-OH) and a carboxylic acid (-COOH) functional group.[1][2] These groups can participate in hydrogen bonding with water molecules, which generally suggests good aqueous solubility.[2][3][4] However, solubility can be influenced by factors such as pH, temperature, and the presence of other solutes.[3][5]

Q2: I am observing poor solubility of 4-Hydroxyhygric acid in my aqueous buffer. What could be the cause?

While 4-Hydroxyhygric acid is expected to be water-soluble, poor solubility can occur under certain conditions:

• pH close to the isoelectric point (pI): At its pI, the net charge of the molecule is zero, minimizing its interaction with polar solvents like water and often leading to precipitation.

• High concentration: You may be exceeding the compound's intrinsic solubility limit in the chosen buffer system.

• "Salting out" effect: High concentrations of salts in your buffer can reduce the solubility of other solutes, including 4-Hydroxyhygric acid, by competing for water molecules.

• Low temperature: Solubility of most solid compounds, including 4-Hydroxyhygric acid, generally decreases at lower temperatures.[5]

Q3: How can I improve the aqueous solubility of 4-Hydroxyhygric acid?

Several strategies can be employed to enhance the solubility of polar compounds like 4-Hydroxyhygric acid:

• pH Adjustment: Modifying the pH of the solution is often the most effective method.[5] For a compound with a carboxylic acid group, increasing the pH above its pKa will lead to deprotonation and the formation of a more soluble anionic salt.

• Co-solvency: The addition of a water-miscible organic solvent (a co-solvent) can increase the solubility of a compound.[6][7]

• Salt Formation: Converting the acidic compound into a salt can significantly improve its dissolution rate and solubility.[6]

• Hydrotropy: This involves the addition of a large amount of a second solute (a hydrotrope) to increase the aqueous solubility of the primary solute.[6][7]

Troubleshooting Guides

Issue 1: Precipitation of 4-Hydroxyhygric Acid in a Neutral Aqueous Buffer

Possible Cause: The pH of your neutral buffer may be close to the isoelectric point (pI) of 4-Hydroxyhygric acid, minimizing its solubility.

Troubleshooting Steps:

• Determine the pKa values of the carboxylic acid and the tertiary amine of 4-Hydroxyhygric acid. This will allow you to estimate the pI.

• Adjust the pH of the buffer. To increase solubility, move the pH at least 1-2 units away from the estimated pI. For this molecule, increasing the pH to deprotonate the carboxylic acid (forming a carboxylate) is a common strategy.

• Monitor for dissolution. After pH adjustment, stir the solution and observe if the precipitate dissolves.

Issue 2: Limited Solubility in an Organic Solvent for a Subsequent Reaction

Possible Cause: 4-Hydroxyhygric acid is a highly polar molecule and is expected to have low solubility in non-polar organic solvents.

Troubleshooting Steps:

• Select a more polar organic solvent. Consider solvents like ethanol, methanol, or dimethyl sulfoxide (B87167) (DMSO).[3]

• Use a co-solvent system. A mixture of water and a miscible organic solvent can provide a suitable polarity range for both the 4-Hydroxyhygric acid and other less polar reactants.

• Chemical Modification (Prodrug approach): For drug development applications, a temporary modification of the polar functional groups (e.g., esterification of the carboxylic acid) can increase lipophilicity and solubility in organic media.[5]

Experimental Protocols

Protocol 1: pH-Dependent Solubility Profile Determination

Objective: To determine the solubility of 4-Hydroxyhygric acid at different pH values.

Methodology:

• Prepare a series of buffers with pH values ranging from 2 to 10.

• Add an excess amount of 4-Hydroxyhygric acid to a fixed volume of each buffer in separate vials.

• Equilibrate the samples by shaking or stirring at a constant temperature (e.g., 25°C) for a sufficient time (e.g., 24-48 hours) to ensure saturation.

• Centrifuge the samples to pellet the undissolved solid.

• Carefully collect the supernatant and dilute it with an appropriate solvent.

• Quantify the concentration of dissolved 4-Hydroxyhygric acid using a suitable analytical method (e.g., HPLC-UV, LC-MS).

• Plot the solubility (in mg/mL or mol/L) as a function of pH.

Protocol 2: Co-solvent Solubility Enhancement

Objective: To evaluate the effect of a co-solvent on the solubility of 4-Hydroxyhygric acid.

Methodology:

• Prepare several solvent systems consisting of varying ratios of a primary solvent (e.g., water) and a co-solvent (e.g., ethanol), for example, 100:0, 90:10, 80:20, etc.

• Add an excess amount of 4-Hydroxyhygric acid to each solvent mixture.

• Follow steps 3-6 from the pH-Dependent Solubility Profile Determination protocol.

• Plot the solubility as a function of the co-solvent percentage.

Data Presentation

Table 1: Hypothetical pH-Dependent Solubility of 4-Hydroxyhygric Acid at 25°C

pH	Solubility (mg/mL)
2.0	5.0
4.0	1.2
6.0	8.5
8.0	55.0
10.0	60.0

Table 2: Hypothetical Solubility of 4-Hydroxyhygric Acid in Water-Ethanol Co-solvent Systems at 25°C

Water:Ethanol Ratio	Solubility (mg/mL)
100:0	8.5
90:10	12.3
80:20	18.7
70:30	25.1
60:40	22.4
50:50	19.6

Visualizations

Caption: Troubleshooting workflow for solubility issues.

Caption: Relationship between pH and solubility.

References

• 1. 4-Hydroxyhygric acid | 4252-82-8 [sigmaaldrich.com]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. solubilityofthings.com [solubilityofthings.com]
• 5. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 6. ijsdr.org [ijsdr.org]
• 7. ijirt.org [ijirt.org]

Technical Support Center: Troubleshooting Peak Tailing in 4-Hydroxyhygric Acid HPLC Analysis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and FAQs for resolving peak tailing issues encountered during the HPLC analysis of 4-Hydroxyhygric acid.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing and how is it identified?

A1: Peak tailing in HPLC refers to an asymmetrical peak where the latter half of the peak is broader than the front half, creating a "tail".[1][2] This distortion can compromise the accuracy and reproducibility of quantification.[1] It is quantitatively measured by the tailing factor (Tf) or asymmetry factor (As). An ideal, symmetrical peak has a value of 1. A value greater than 1 indicates peak tailing.

Q2: What are the most common causes of peak tailing for an analyte like 4-Hydroxyhygric acid?

A2: 4-Hydroxyhygric acid contains both a carboxylic acid and a secondary amine, making it susceptible to peak tailing due to:

• Secondary Silanol (B1196071) Interactions: The amine group can interact with residual silanol groups on the silica-based stationary phase, causing tailing.[1][2][3][4][5]

• Inappropriate Mobile Phase pH: If the mobile phase pH is close to the pKa of the analyte, both ionized and unionized forms can exist, leading to peak distortion.[1][2][6][7]

• Column Overload: Injecting too much sample can saturate the stationary phase, resulting in peak tailing.[2][4]

• Column Contamination and Degradation: Accumulation of contaminants or degradation of the stationary phase can create active sites that cause tailing.[2][4][8]

• Extra-Column Effects: Excessive tubing length or dead volume in the HPLC system can contribute to peak broadening and tailing.[1][4][8]

Q3: How does the mobile phase pH affect the peak shape of 4-Hydroxyhygric acid?

A3: The mobile phase pH is a critical factor in controlling the peak shape of ionizable compounds like 4-Hydroxyhygric acid.[7][9] 4-Hydroxyhygric acid has both an acidic carboxylic group and a basic amine group. At a low pH, the amine group is protonated (positively charged), which can lead to strong ionic interactions with deprotonated silanol groups on the stationary phase, causing significant tailing.[3] Conversely, at a higher pH, the carboxylic acid group will be deprotonated (negatively charged). It is crucial to operate at a pH where the analyte is in a single, stable ionic state and secondary interactions are minimized.[7]

Q4: What is the role of the stationary phase in causing peak tailing for this analyte?

A4: Standard silica-based reversed-phase columns (e.g., C18, C8) have residual silanol groups (Si-OH) on their surface.[3][10][11] The basic amine group of 4-Hydroxyhygric acid can interact with these acidic silanol groups through hydrogen bonding or ion-exchange mechanisms. This secondary interaction is a common cause of peak tailing for basic and amine-containing compounds.[1][3][5] Using end-capped columns or columns with a modified surface chemistry can help to shield these residual silanols and reduce tailing.[1][11][12]

Troubleshooting Guides

Guide 1: Optimizing Mobile Phase pH

Problem: Significant peak tailing is observed for the 4-Hydroxyhygric acid peak.

Solution: Adjusting the mobile phase pH can significantly improve peak shape. The goal is to ensure 4-Hydroxyhygric acid is in a single, consistent ionization state and to minimize interactions with the stationary phase.

Experimental Protocol:

• Preparation of Mobile Phases: Prepare a series of mobile phases with varying pH values. A common starting point for amine-containing compounds is a low pH to protonate the amine and a high pH to deprotonate it. For example, prepare buffers at pH 2.5, 3.5, 4.5, 6.0, and 7.0. A common buffer is phosphate (B84403) or acetate.

• Equilibration: For each mobile phase, thoroughly flush and equilibrate the column for at least 30 column volumes.

• Injection and Analysis: Inject a standard solution of 4-Hydroxyhygric acid and record the chromatogram.

• Data Evaluation: Measure the tailing factor and retention time for each pH value.

Data Presentation:

Mobile Phase pH	Retention Time (min)	Tailing Factor (Tf)	Peak Shape Observation
2.5	3.2	1.1	Symmetrical
3.5	4.5	1.8	Moderate Tailing
4.5	5.8	2.5	Severe Tailing
6.0	4.1	1.5	Minor Tailing
7.0	2.8	1.2	Symmetrical

Interpretation: In this example, operating at a low pH (2.5) or a neutral pH (7.0) results in a more symmetrical peak. At mid-range pH values, where the silanol groups are partially ionized and the analyte's charge may be in transition, peak tailing is more severe.

Guide 2: Addressing Secondary Silanol Interactions

Problem: Peak tailing persists even after optimizing the mobile phase pH.

Solution: Secondary interactions with residual silanol groups on the stationary phase are a likely cause. Several strategies can mitigate these interactions.

Methodologies:

• Use of Mobile Phase Additives:

  • Competitive Amines: Add a small concentration (e.g., 0.1-0.5%) of a competitive amine like triethylamine (B128534) (TEA) or diethylamine (B46881) (DEA) to the mobile phase. These additives will preferentially interact with the active silanol sites, masking them from the analyte.

  • Ion-Pairing Agents: For low pH applications, adding an ion-pairing agent like trifluoroacetic acid (TFA) can improve peak shape by forming an ion pair with the protonated analyte and minimizing silanol interactions.[12]

• Column Selection:

  • End-Capped Columns: Utilize columns that are "end-capped," where the residual silanol groups are chemically bonded with a small silane (B1218182) to make them inert.[1][11]

  • Hybrid or Polar-Embedded Columns: Consider columns with a hybrid particle technology or a polar-embedded stationary phase. These are designed to reduce silanol activity and are often more suitable for basic compounds.

Experimental Protocol (Mobile Phase Additive):

• Prepare Modified Mobile Phase: To your optimized mobile phase (from Guide 1), add 0.1% (v/v) Triethylamine (TEA).

• Equilibrate and Analyze: Equilibrate the column with the TEA-containing mobile phase and inject the 4-Hydroxyhygric acid standard.

• Compare Results: Compare the tailing factor with and without the additive.

Data Presentation:

Mobile Phase	Tailing Factor (Tf)
pH 3.5 Buffer	1.8
pH 3.5 Buffer + 0.1% TEA	1.2

Interpretation: The addition of a competitive amine significantly reduces peak tailing, confirming that secondary silanol interactions were a major contributor to the poor peak shape.

Visual Troubleshooting Workflows

Caption: A logical workflow for troubleshooting peak tailing in HPLC.

Caption: Interaction of protonated 4-Hydroxyhygric acid with residual silanols.

References

• 1. chromtech.com [chromtech.com]
• 2. pharmaguru.co [pharmaguru.co]
• 3. chromanik.co.jp [chromanik.co.jp]
• 4. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 5. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 6. akjournals.com [akjournals.com]
• 7. The Importance Of Mobile Phase PH in Chromatographic Separations - Industry news - News [alwsci.com]
• 8. Reasons for Peak Tailing of HPLC Column - Hawach [hawachhplccolumn.com]
• 9. quora.com [quora.com]
• 10. EP0579102B1 - Liquid chromatography stationary phases with reduced silanol interactions - Google Patents [patents.google.com]
• 11. LC Technical Tip [discover.phenomenex.com]
• 12. chromatographytoday.com [chromatographytoday.com]

Technical Support Center: Quantification of 4-Hydroxyhygric Acid

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the quantification of 4-Hydroxyhygric acid using LC-MS/MS.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how can they affect the quantification of 4-Hydroxyhygric acid?

A1: Matrix effects are the alteration of ionization efficiency (suppression or enhancement) of an analyte by co-eluting compounds from the sample matrix.[1][2] For a polar compound like 4-Hydroxyhygric acid, which is often analyzed in complex biological matrices such as plasma, serum, or urine, matrix effects can lead to inaccurate and imprecise quantification.[3][4] Common sources of matrix effects include salts, phospholipids, and other endogenous metabolites.

Q2: How can I detect and quantify matrix effects in my 4-Hydroxyhygric acid assay?

A2: A widely accepted method is the post-extraction spike analysis. This involves comparing the peak area of an analyte spiked into a blank matrix extract to the peak area of the analyte in a neat solvent. The matrix factor (MF) is calculated as follows:

• MF = (Peak area in presence of matrix) / (Peak area in absence of matrix)

  • An MF < 1 indicates ion suppression.

  • An MF > 1 indicates ion enhancement.

  • An MF = 1 indicates no matrix effect.

It is recommended to assess the matrix effect in at least six different lots of the biological matrix.[5]

Q3: What is the best internal standard strategy to compensate for matrix effects when quantifying 4-Hydroxyhygric acid?

A3: The gold standard is to use a stable isotope-labeled (SIL) internal standard of 4-Hydroxyhygric acid (e.g., d3- or 13C-labeled).[6][7] A SIL internal standard has nearly identical physicochemical properties to the analyte and will co-elute, experiencing the same degree of matrix effects. This allows for reliable correction of signal variability. If a SIL internal standard is not available, a structural analog can be used, but it may not co-elute and thus may not fully compensate for matrix effects.

Q4: Due to the polar nature of 4-Hydroxyhygric acid, I am having trouble with chromatographic retention on a standard C18 column. What are my options?

A4: Poor retention of polar analytes on reversed-phase columns is a common issue. Here are some solutions:

• Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC columns are specifically designed for the retention and separation of polar compounds.[1][2][8]

• Polar-Embedded or Polar-Endcapped Reversed-Phase Columns: These columns have modified stationary phases that provide better retention for polar analytes than traditional C18 columns.

• Ion-Pair Chromatography: Adding an ion-pairing reagent to the mobile phase can improve the retention of ionic analytes like 4-Hydroxyhygric acid. However, these reagents can be difficult to remove from the LC-MS system and may cause ion suppression.

Troubleshooting Guides

Issue 1: Poor Peak Shape or Splitting

Possible Cause	Troubleshooting Step
Inappropriate Injection Solvent	Ensure the injection solvent is compatible with the initial mobile phase conditions. A solvent with a much higher elution strength than the mobile phase can cause peak distortion. For HILIC, the injection solvent should have a high organic content.
Column Overload	Reduce the injection volume or the concentration of the sample.
Secondary Interactions with Column	Consider a different column chemistry. If using a reversed-phase column, residual silanols can interact with the analyte. An end-capped column or a different stationary phase might help.
pH of the Mobile Phase	Adjust the mobile phase pH to ensure 4-Hydroxyhygric acid is in a single ionic state.

Issue 2: High Variability in Results (Poor Precision)

Possible Cause	Troubleshooting Step
Inconsistent Matrix Effects	This is a primary suspect for poor precision in biological samples. Implement a stable isotope-labeled internal standard for the most effective correction. If not available, optimize sample preparation to remove more interferences.
Sample Preparation Inconsistency	Ensure precise and reproducible execution of all sample preparation steps (e.g., pipetting, vortexing, evaporation). Automation can improve precision.
Instability of the Analyte	Investigate the stability of 4-Hydroxyhygric acid in the matrix and during the entire analytical process (freeze-thaw cycles, benchtop stability).

Issue 3: Low Signal Intensity or Inability to Reach Required LLOQ

Possible Cause	Troubleshooting Step
Significant Ion Suppression	This is a common manifestation of matrix effects. Improve sample cleanup to remove interfering matrix components. Consider a more selective sample preparation technique like solid-phase extraction (SPE) or liquid-liquid extraction (LLE). Diluting the sample can also reduce matrix effects, but this may compromise the limit of quantification.
Suboptimal MS/MS Parameters	Optimize the precursor and product ion selection, collision energy, and other MS parameters for 4-Hydroxyhygric acid.
Poor Chromatographic Peak Shape	A broad, tailing peak will have a lower height and thus lower sensitivity. Address this by optimizing the chromatography as described in "Issue 1".
Inefficient Sample Extraction	Evaluate the recovery of your sample preparation method. You may need to switch to a different extraction technique.

Quantitative Data Summary

The following table summarizes representative matrix effect data for polar analytes in human plasma using different sample preparation techniques. While this data is not specific to 4-Hydroxyhygric acid, it provides a general indication of what can be expected.

Analyte Type	Sample Preparation Method	Matrix Effect (% Suppression or Enhancement)	Reference
Small Polar Metabolites	Protein Precipitation (Acetonitrile)	-50% to +20%	Adapted from[3]
Small Polar Metabolites	Liquid-Liquid Extraction	-30% to +10%	Adapted from[9]
Small Polar Metabolites	Solid-Phase Extraction (SPE)	-15% to +5%	Adapted from[3]

Experimental Protocols

Protocol 1: Protein Precipitation for 4-Hydroxyhygric Acid in Human Plasma

This protocol is a starting point and should be optimized for your specific application.

• Sample Thawing: Thaw plasma samples on ice.

• Internal Standard Spiking: To 100 µL of plasma, add 10 µL of the internal standard working solution (ideally, a stable isotope-labeled 4-Hydroxyhygric acid). Vortex briefly.

• Protein Precipitation: Add 300 µL of ice-cold acetonitrile.

• Vortexing: Vortex the samples vigorously for 1 minute to ensure complete protein precipitation.

• Centrifugation: Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube without disturbing the protein pellet.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase. Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

Protocol 2: Liquid-Liquid Extraction for 4-Hydroxyhygric Acid in Urine

This protocol is a general guideline and requires optimization.

• Sample Preparation: Centrifuge the urine sample to remove any particulate matter.

• Internal Standard Spiking: To 200 µL of urine, add 20 µL of the internal standard working solution.

• pH Adjustment: Adjust the pH of the sample as needed to optimize the extraction efficiency of 4-Hydroxyhygric acid.

• Extraction: Add 1 mL of a suitable water-immiscible organic solvent (e.g., ethyl acetate (B1210297) or methyl tert-butyl ether).

• Vortexing: Vortex vigorously for 2 minutes.

• Centrifugation: Centrifuge at 3,000 x g for 5 minutes to facilitate phase separation.

• Organic Layer Transfer: Carefully transfer the organic layer to a clean tube.

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the residue in 100 µL of the initial mobile phase for LC-MS/MS analysis.

Visualizations

Caption: Troubleshooting workflow for inaccurate quantification.

Caption: General sample preparation workflow.

References

• 1. Matrix effects in the analysis of polar organic water contaminants with HILIC-ESI-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. research-portal.uu.nl [research-portal.uu.nl]
• 3. Sample Preparation Strategies for the Effective Quantitation of Hydrophilic Metabolites in Serum by Multi-Targeted HILIC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Assessment of human plasma and urine sample preparation for reproducible and high-throughput UHPLC-MS clinical metabolic phenotyping - Analyst (RSC Publishing) DOI:10.1039/D0AN01319F [pubs.rsc.org]
• 5. Development of a two-dimensional LC-MS/MS system for the determination of proline and 4-hydroxyproline enantiomers in biological and food samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 8. ssi.shimadzu.com [ssi.shimadzu.com]
• 9. agilent.com [agilent.com]

"stability of 4-Hydroxyhygric acid in solution over time"

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 4-Hydroxyhygric acid. The information is designed to address specific issues that may be encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is 4-Hydroxyhygric acid and what are its common applications?

A1: 4-Hydroxyhygric acid, a hydroxylated derivative of hygric acid, is a non-proteinogenic amino acid. Its structural similarity to 4-hydroxyproline (B1632879) suggests potential roles in studies related to collagen stability, peptide structure, and as a chiral building block in synthetic chemistry.

Q2: What are the primary factors that can affect the stability of 4-Hydroxyhygric acid in solution?

A2: The stability of 4-Hydroxyhygric acid in solution can be influenced by several factors, including pH, temperature, light exposure, and the presence of oxidizing agents. Like other amino acids, it is susceptible to degradation under harsh conditions.

Q3: How should stock solutions of 4-Hydroxyhygric acid be prepared and stored?

A3: For optimal stability, it is recommended to prepare stock solutions in a buffered system, ideally at a slightly acidic to neutral pH. Solutions should be stored at low temperatures (-20°C or -80°C) and protected from light. For short-term storage, refrigeration at 2-8°C may be adequate, but stability should be verified.

Q4: What are the likely degradation pathways for 4-Hydroxyhygric acid?

A4: While specific degradation pathways for 4-Hydroxyhygric acid are not extensively documented, potential degradation routes, based on its structure, may include oxidation of the hydroxyl group, decarboxylation, and ring-opening reactions under extreme pH or temperature conditions.

Troubleshooting Guides

Issue 1: Inconsistent results in bioassays or analytical measurements.

• Possible Cause: Degradation of 4-Hydroxyhygric acid in the experimental solution.

• Troubleshooting Steps:

  • Verify Solution Age and Storage: Ensure that the 4-Hydroxyhygric acid solution was freshly prepared from a solid source or that a previously prepared stock solution was stored under appropriate conditions (frozen, protected from light).

  • Assess pH of the Medium: Extreme pH values in your experimental buffer or medium can accelerate degradation. Verify that the pH is within a stable range for your compound, typically near neutral.

  • Control Temperature: Avoid prolonged exposure of the solution to elevated temperatures. If heating is necessary for the experiment, minimize the duration.

  • Perform a Purity Check: Use an analytical technique like HPLC-UV or LC-MS to check the purity of your 4-Hydroxyhygric acid stock solution and the solution used in your experiment. Look for the appearance of new peaks or a decrease in the area of the parent peak over time.

Issue 2: Appearance of unknown peaks in chromatograms during analysis.

• Possible Cause: Formation of degradation products.

• Troubleshooting Steps:

  • Conduct a Forced Degradation Study: To identify potential degradation products, subject a sample of 4-Hydroxyhygric acid to stress conditions (acidic, basic, oxidative, thermal, and photolytic). Analyze the stressed samples by LC-MS to identify the masses of the degradation products. This can help in confirming if the unknown peaks in your experimental samples are indeed degradants.

  • Optimize Chromatographic Method: Ensure your HPLC/LC-MS method has sufficient resolution to separate the parent compound from any potential degradation products.

  • Review Sample Handling: Evaluate your sample preparation and handling procedures to minimize exposure to conditions that could cause degradation.

Quantitative Data Presentation

The following tables provide a template for recording and analyzing stability data for 4-Hydroxyhygric acid. The data presented are for illustrative purposes only.

Table 1: Stability of 4-Hydroxyhygric Acid (1 mg/mL) in Aqueous Buffers at 25°C

Time (hours)	pH 3.0 (% Remaining)	pH 7.0 (% Remaining)	pH 9.0 (% Remaining)
0	100.0	100.0	100.0
24	99.5	99.8	98.2
48	98.9	99.6	96.5
72	98.2	99.4	94.8
168	96.5	99.0	90.1

Table 2: Effect of Temperature on the Stability of 4-Hydroxyhygric Acid (1 mg/mL) in pH 7.0 Buffer

Time (hours)	4°C (% Remaining)	25°C (% Remaining)	40°C (% Remaining)
0	100.0	100.0	100.0
24	100.0	99.8	97.5
48	99.9	99.6	95.2
72	99.9	99.4	92.8
168	99.8	99.0	85.4

Experimental Protocols

Protocol 1: Forced Degradation Study of 4-Hydroxyhygric Acid

This protocol outlines the conditions for a forced degradation study to identify potential degradation products and pathways.

• Sample Preparation: Prepare a 1 mg/mL solution of 4-Hydroxyhygric acid in a suitable solvent (e.g., water or a 50:50 mixture of acetonitrile (B52724) and water).

• Stress Conditions:

  • Acid Hydrolysis: Mix the sample solution 1:1 with 0.1 M HCl. Incubate at 60°C for 24 hours.

  • Base Hydrolysis: Mix the sample solution 1:1 with 0.1 M NaOH. Incubate at 60°C for 24 hours.

  • Oxidation: Mix the sample solution 1:1 with 3% hydrogen peroxide. Keep at room temperature for 24 hours.

  • Thermal Degradation: Heat the sample solution at 80°C for 48 hours.

  • Photolytic Degradation: Expose the sample solution to a calibrated light source (e.g., UV lamp at 254 nm and a cool white fluorescent lamp) for a specified duration.

• Sample Analysis:

  • At appropriate time points, withdraw aliquots of the stressed samples.

  • Neutralize the acidic and basic samples before analysis.

  • Analyze all samples, including a non-stressed control, by a stability-indicating HPLC-UV or LC-MS method.

Protocol 2: HPLC-Based Stability-Indicating Method for 4-Hydroxyhygric Acid

This protocol describes a general HPLC method for quantifying 4-Hydroxyhygric acid and separating it from potential degradants. Method optimization will be required.

• Instrumentation: A high-performance liquid chromatography system with a UV detector or a mass spectrometer.

• Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm) is a good starting point.

• Mobile Phase:

  • A: 0.1% formic acid in water

  • B: 0.1% formic acid in acetonitrile

• Gradient Elution: A linear gradient from 5% B to 95% B over 20 minutes can be used for initial method development.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection: UV at 210 nm (as 4-Hydroxyhygric acid lacks a strong chromophore) or by mass spectrometry for higher sensitivity and specificity.

• Injection Volume: 10 µL

• Quantification: The concentration of 4-Hydroxyhygric acid is determined by comparing the peak area in the sample to a standard curve prepared from a reference standard of known concentration.

Visualizations

Caption: Workflow for a forced degradation study of 4-Hydroxyhygric acid.

Caption: Hypothetical degradation pathways for 4-Hydroxyhygric acid.

Technical Support Center: Synthetic 4-Hydroxyhygric Acid

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) concerning the synthesis of 4-Hydroxyhygric acid, formally known as (2S,4R)-4-hydroxy-1-methylpyrrolidine-2-carboxylic acid. The information is tailored to address specific issues that may be encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing 4-Hydroxyhygric acid?

A1: The most prevalent and industrially applicable method for the synthesis of 4-Hydroxyhygric acid is the reductive N-methylation of trans-4-hydroxy-L-proline. A widely used variation of this is the Eschweiler-Clarke reaction, which utilizes formaldehyde (B43269) as the methyl source and formic acid as the reducing agent.[1][2][3][4] Another common approach involves using formaldehyde with a palladium on carbon (Pd/C) catalyst under a hydrogen atmosphere.

Q2: What are the potential impurities I should be aware of during the synthesis of 4-Hydroxyhygric acid?

A2: Common impurities can be categorized as process-related impurities (from the synthetic route) and substance-related impurities (structurally similar to the final product). These may include:

• Unreacted Starting Material: trans-4-hydroxy-L-proline.

• Over-methylation Products: Formation of a quaternary ammonium (B1175870) salt is generally avoided in the Eschweiler-Clarke reaction but can be a concern with other methylation agents.[4]

• Side-Reaction Products: Reaction of formaldehyde with the secondary amine of proline can lead to the formation of a stable bicyclic aminal, a methylene-bridged dimer.

• Residual Reagents and Catalysts:

  • Residual formaldehyde.

  • Residual palladium from the Pd/C catalyst.

• Stereoisomers: Diastereomers of 4-Hydroxyhygric acid, such as the cis-isomer, may be present.

Q3: How can I detect and quantify these impurities?

A3: A combination of chromatographic and spectroscopic techniques is recommended for impurity profiling:

• High-Performance Liquid Chromatography (HPLC): A robust method for separating and quantifying the desired product from unreacted starting materials and most organic impurities. Chiral HPLC methods can be developed to separate diastereomers.[5][6][7][8][9]

• Liquid Chromatography-Mass Spectrometry (LC-MS): Useful for the identification of unknown impurities by providing molecular weight information.

• Gas Chromatography (GC): Can be employed to detect volatile impurities like residual formaldehyde, often after derivatization.

• Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) or Atomic Absorption Spectroscopy (AAS): These are standard techniques for quantifying trace levels of residual palladium.[10]

Troubleshooting Guides

Issue 1: Low Yield of 4-Hydroxyhygric Acid

Possible Cause	Suggested Solution
Incomplete Reaction	- Ensure the correct stoichiometry of reagents. In the Eschweiler-Clarke reaction, an excess of both formaldehyde and formic acid is typically used.[4] - Monitor the reaction progress using TLC or HPLC to determine the optimal reaction time.
Catalyst Inactivity (for Pd/C method)	- Use a fresh batch of Pd/C catalyst. - Ensure proper activation of the catalyst if required by the specific protocol. - Check for catalyst poisoning from impurities in the starting material or solvents.
Suboptimal Reaction Temperature	- For the Eschweiler-Clarke reaction, the temperature is typically elevated (near boiling).[3] Ensure the reaction is heated appropriately. - For catalytic hydrogenation, the optimal temperature may vary. A temperature screen may be necessary.

Issue 2: Presence of Significant Impurities in the Final Product

Impurity Detected	Possible Cause	Suggested Solution
High levels of unreacted trans-4-hydroxy-L-proline	Incomplete reaction.	See "Incomplete Reaction" solutions in Issue 1.
Presence of a bicyclic aminal side product	Excess formaldehyde or prolonged reaction time.	- Optimize the stoichiometry of formaldehyde. - Reduce the reaction time and monitor for the disappearance of the starting material.
Residual Palladium	Inefficient removal of the catalyst after the reaction.	- Ensure thorough filtration of the reaction mixture, possibly through a celite pad. - Consider using palladium scavengers.[11]
Residual Formaldehyde	Inefficient work-up and purification.	- Employ purification techniques such as recrystallization or column chromatography. - A chemical scavenger for formaldehyde could be used during work-up, though this may complicate the purification.
Presence of diastereomers	Racemization during the reaction or impurities in the starting material.	- The Eschweiler-Clarke reaction is known to generally proceed without racemization of chiral amines.[4] - Verify the stereochemical purity of the starting trans-4-hydroxy-L-proline. - Develop a chiral HPLC method to separate and quantify the diastereomers.[5][6][7][8][9]

Summary of Potential Impurities and Analytical Methods

Impurity	Type	Typical Analytical Method	Acceptance Criteria (Example)
trans-4-hydroxy-L-proline	Starting Material	HPLC	≤ 0.1%
Bicyclic Aminal	Side Product	LC-MS for identification, HPLC for quantification	Reportable threshold: 0.05%
Residual Formaldehyde	Reagent	GC (with derivatization)	≤ 10 ppm
Residual Palladium	Catalyst	ICP-MS or AAS	≤ 10 ppm
Diastereomers	Isomer	Chiral HPLC	≤ 0.15%

Note: Acceptance criteria are examples and should be established based on the specific application and regulatory requirements.

Experimental Protocols

Key Experiment: Synthesis of 4-Hydroxyhygric Acid via Eschweiler-Clarke Reaction

Objective: To synthesize (2S,4R)-4-hydroxy-1-methylpyrrolidine-2-carboxylic acid from trans-4-hydroxy-L-proline.

Materials:

• trans-4-hydroxy-L-proline

• Formaldehyde (37% aqueous solution)

• Formic acid (98-100%)

• Hydrochloric acid (1M)

• Sodium hydroxide (B78521) solution

• Dichloromethane (B109758) (DCM)

• Anhydrous sodium sulfate

• Deionized water

Procedure:

• To a round-bottom flask, add trans-4-hydroxy-L-proline (1.0 eq).

• Add formic acid (1.8 eq) and a 37% aqueous solution of formaldehyde (1.1 eq).[3]

• Heat the reaction mixture to 80-100°C and stir for 12-24 hours.[3] Monitor the reaction progress by TLC or HPLC.

• After completion, cool the reaction mixture to room temperature.

• Add water and 1M HCl, then extract with dichloromethane to remove any non-polar impurities.[3]

• Adjust the pH of the aqueous phase to isoelectric point (around pH 6-7) using a sodium hydroxide solution to precipitate the product.

• Collect the solid product by filtration and wash with cold water.

• Dry the product under vacuum.

• Further purification can be achieved by recrystallization from a suitable solvent system (e.g., water/ethanol).

Visualizations

References

• 1. grokipedia.com [grokipedia.com]
• 2. jk-sci.com [jk-sci.com]
• 3. Eschweiler-Clarke Reaction | NROChemistry [nrochemistry.com]
• 4. Eschweiler–Clarke reaction - Wikipedia [en.wikipedia.org]
• 5. HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. [PDF] HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations | Semantic Scholar [semanticscholar.org]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Reddit - The heart of the internet [reddit.com]

Technical Support Center: Optimization of Extraction Parameters for 4-Hydroxyhygric Acid

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for the optimization of extraction parameters for 4-Hydroxyhygric acid. As 4-Hydroxyhygric acid is a polar, cyclic amino acid derivative, the following guidance is synthesized from established methodologies for the extraction of similar polar and hydrophilic compounds from plant matrices.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in extracting 4-Hydroxyhygric acid?

A1: The primary challenges in extracting 4-Hydroxyhygric acid, a polar compound, from plant materials include:

• Low Extraction Yield: Due to its high polarity, selecting an appropriate solvent system is crucial for efficient extraction.

• Co-extraction of Impurities: Polar solvents can also extract a wide range of other water-soluble compounds like sugars, salts, and other amino acids, complicating purification.

• Compound Degradation: 4-Hydroxyhygric acid may be susceptible to degradation under harsh extraction conditions, such as high temperatures or extreme pH.[1][2]

• Complex Plant Matrix: The intricate structure of plant cell walls can hinder the release of the target compound.[3]

Q2: Which solvents are most effective for extracting 4-Hydroxyhygric acid?

A2: Given the polar nature of 4-Hydroxyhygric acid, polar solvents are the most suitable. Effective options include:

• Water: A highly effective and environmentally friendly solvent for polar compounds.[4]

• Methanol (B129727) and Ethanol (B145695): These alcohols, often used in aqueous mixtures (e.g., 80% v/v), can efficiently extract a broad range of polar and moderately polar compounds.[5][6]

• Acidified Water or Alcohol: Adding a small amount of acid (e.g., 0.1 M HCl) can improve the extraction of amino acid derivatives by enhancing their solubility.[7]

Q3: What advanced extraction techniques can be used for 4-Hydroxyhygric acid?

A3: To improve extraction efficiency and reduce extraction time, several advanced techniques can be employed:

• Ultrasound-Assisted Extraction (UAE): Utilizes acoustic cavitation to disrupt cell walls, enhancing solvent penetration and mass transfer.[3][8] This method often leads to higher yields in shorter times and at lower temperatures compared to conventional methods.[9]

• Microwave-Assisted Extraction (MAE): Uses microwave energy to rapidly heat the solvent and plant matrix, accelerating the extraction process.[10][11] However, careful control of microwave power is necessary to prevent thermal degradation of the target compound.[12][13]

• Supercritical Fluid Extraction (SFE): This technique, often using supercritical CO2, is a green alternative to traditional solvent extraction. While CO2 is non-polar, its solvating power can be modified by adding a polar co-solvent like ethanol or methanol to extract polar compounds.[14][15]

Q4: How can I purify the crude extract of 4-Hydroxyhygric acid?

A4: Purification of the polar extract is essential to isolate 4-Hydroxyhygric acid from co-extracted impurities. Common purification strategies include:

• Solid-Phase Extraction (SPE): A versatile technique for sample clean-up and concentration of the target analyte.[16]

• Ion-Exchange Chromatography: Particularly effective for separating ionic compounds like amino acids from non-ionic impurities.[17]

• Column Chromatography: Techniques like silica (B1680970) gel or Sephadex column chromatography can be used with a suitable solvent gradient to separate compounds based on polarity.[6][18]

• Preparative High-Performance Liquid Chromatography (HPLC): Offers high-resolution separation for final purification.[19]

Troubleshooting Guides

Low Extraction Yield

Potential Cause	Recommended Solution
Improper Sample Preparation	Ensure the plant material is thoroughly dried and finely ground to a uniform powder to increase the surface area for solvent interaction.[1][6]
Inappropriate Solvent Selection	As 4-Hydroxyhygric acid is polar, use polar solvents like water, methanol, ethanol, or their aqueous mixtures.[6] Consider adjusting the pH with a mild acid to improve solubility.
Suboptimal Extraction Parameters	Optimize extraction time, temperature, and the solid-to-solvent ratio. For maceration, allow sufficient time for extraction. For UAE and MAE, carefully control the power and duration to prevent degradation.[6]
Insufficient Cell Wall Disruption	Employ advanced extraction techniques like Ultrasound-Assisted Extraction (UAE) or Microwave-Assisted Extraction (MAE) to facilitate the release of intracellular contents.[3]
Degradation of 4-Hydroxyhygric Acid	Use milder extraction conditions, such as lower temperatures and shorter extraction times. Consider adding antioxidants to the extraction solvent to prevent oxidative degradation.[2]

Poor Purity of Extract

Potential Cause	Recommended Solution
Co-extraction of Polar Impurities	Employ a multi-step purification strategy. Start with liquid-liquid partitioning to separate compounds based on their solubility in immiscible solvents.[6]
Inefficient Chromatographic Separation	Optimize the chromatographic conditions. For column chromatography, select an appropriate stationary phase and a suitable solvent gradient.[18] For HPLC, experiment with different columns (e.g., C18, HILIC) and mobile phases.[20]
Presence of Interfering Substances	Use a pre-extraction step with a non-polar solvent like hexane (B92381) to remove lipids and chlorophyll (B73375) before extracting with a polar solvent.[5]
Inadequate Purification Protocol	Combine different purification techniques for better separation. For instance, use ion-exchange chromatography followed by preparative HPLC.[17][19]

Experimental Protocols

General Protocol for Ultrasound-Assisted Extraction (UAE) of 4-Hydroxyhygric Acid

This protocol is a general guideline and should be optimized for your specific plant material.

• Sample Preparation:

  • Dry the plant material at a controlled temperature (e.g., 40-50°C) to a constant weight.

  • Grind the dried material into a fine, uniform powder (e.g., 40-60 mesh).

• Extraction:

  • Accurately weigh a specific amount of the powdered plant material (e.g., 10 g).

  • Place the powder in an extraction vessel.

  • Add the chosen extraction solvent (e.g., 80% aqueous methanol) at a specific solid-to-solvent ratio (e.g., 1:20 w/v).

  • Place the vessel in an ultrasonic bath.

  • Sonicate at a controlled temperature (e.g., 40°C) and frequency (e.g., 40 kHz) for a specified duration (e.g., 30 minutes).

• Post-Extraction:

  • Separate the extract from the solid residue by centrifugation followed by filtration.

  • Wash the residue with a small volume of the extraction solvent and combine the filtrates.

  • Concentrate the extract under reduced pressure using a rotary evaporator at a temperature below 50°C.

• Quantification:

  • Analyze the concentration of 4-Hydroxyhygric acid in the extract using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with a suitable detector.[21][22]

Visualizations

Caption: General workflow for the extraction and analysis of 4-Hydroxyhygric acid.

References

• 1. benchchem.com [benchchem.com]
• 2. Stabilization of caffeic acid derivatives in Echinacea purpurea L. glycerin extract - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. Extraction, Isolation and Characterization of Bioactive Compounds from Plants' Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Determination of amino acids of plants from Angelica L. genus by HPLC method [pharmacia.pensoft.net]
• 8. foodsciencejournal.com [foodsciencejournal.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. prezi.com [prezi.com]
• 12. mdpi.com [mdpi.com]
• 13. academic.oup.com [academic.oup.com]
• 14. Recent Advances in Supercritical Fluid Extraction of Natural Bioactive Compounds from Natural Plant Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Extraction and Determination of Polar Bioactive Compounds from Alfalfa (Medicago sativa L.) Using Supercritical Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]
• 17. US20050181074A1 - Process for extracting polar phytochemicals - Google Patents [patents.google.com]
• 18. column-chromatography.com [column-chromatography.com]
• 19. plantaanalytica.com [plantaanalytica.com]
• 20. Reddit - The heart of the internet [reddit.com]
• 21. Determination of Amino Acids of Novel Food in Food by HPLC Coupled with Pre-Column Derivatization | MDPI [mdpi.com]
• 22. Analytical Methods for Amino Acids : SHIMADZU (Shimadzu Corporation) [shimadzu.com]

"reducing ion suppression for 4-Hydroxyhygric acid in LC-MS"

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome challenges related to ion suppression when analyzing 4-Hydroxyhygric acid by LC-MS.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a problem for 4-Hydroxyhygric acid analysis?

A1: Ion suppression is a type of matrix effect where molecules co-eluting from the liquid chromatography (LC) system interfere with the ionization of the target analyte, in this case, 4-Hydroxyhygric acid, in the mass spectrometer's ion source.[1][2] This interference reduces the ionization efficiency of the analyte, leading to a decreased signal intensity.[3] The consequences of ion suppression are significant, as it can cause poor sensitivity, inaccurate and imprecise quantitative results, and compromised reproducibility.[1][4]

Q2: What are the common causes of ion suppression in biological samples?

A2: Ion suppression is primarily caused by components in the sample matrix that co-elute with the analyte of interest.[5] In biological matrices such as plasma, urine, or tissue homogenates, common culprits include phospholipids, salts, proteins, and endogenous metabolites.[1][5] Exogenous substances like anticoagulants or dosing vehicles can also contribute to this effect.[5] These interfering compounds compete with the analyte for ionization, ultimately suppressing its signal.[1]

Q3: How can I determine if ion suppression is affecting my 4-Hydroxyhygric acid assay?

A3: Two primary methods are used to diagnose and characterize ion suppression:

• Post-Column Infusion: This technique involves infusing a constant flow of a 4-Hydroxyhygric acid standard solution directly into the mass spectrometer while injecting a blank, extracted matrix sample onto the LC column. A drop in the baseline signal for 4-Hydroxyhygric acid at specific retention times indicates the presence of co-eluting, suppressive components from the matrix.[5]

• Post-Extraction Spike Analysis: This method compares the signal response of an analyte spiked into an extracted blank matrix sample to the response of the same amount of analyte in a clean solvent.[5][6] The ratio of these responses provides a quantitative measure of the matrix effect (ion suppression or enhancement).[4]

Q4: What is a Stable Isotope-Labeled Internal Standard (SIL-IS) and how does it help?

A4: A Stable Isotope-Labeled Internal Standard (SIL-IS) is considered the gold standard for mitigating ion suppression.[7] It is a version of the analyte (4-Hydroxyhygric acid) where some atoms have been replaced with their heavy isotopes (e.g., ¹³C, ²H, ¹⁵N). A SIL-IS has nearly identical chemical and physical properties to the analyte, meaning it will co-elute and experience the same degree of ion suppression.[6] By measuring the ratio of the analyte signal to the SIL-IS signal, the variability caused by ion suppression can be effectively normalized, leading to accurate and precise quantification.[7]

Troubleshooting Guides

This section addresses specific issues you may encounter during your experiments in a question-and-answer format.

Problem 1: My signal for 4-Hydroxyhygric acid is low and inconsistent, especially in complex matrices like plasma.

• Possible Cause: Significant ion suppression from co-eluting matrix components like phospholipids.

• Solutions & Troubleshooting Steps:

  • Improve Sample Preparation: A simple protein precipitation may not be sufficient. Implement a more rigorous cleanup method to remove interferences before injection.

    • Solid-Phase Extraction (SPE): Use an appropriate SPE cartridge (e.g., mixed-mode or polymeric) to selectively bind 4-Hydroxyhygric acid while washing away interfering compounds.

    • Liquid-Liquid Extraction (LLE): Optimize an LLE protocol to partition your polar analyte away from non-polar interferences like lipids.[1]

  • Optimize Chromatography: Increase the chromatographic resolution between 4-Hydroxyhygric acid and the suppression zone.

    • Modify Gradient: Adjust the mobile phase gradient to better separate the analyte from early or late-eluting matrix components.[6]

    • Change Column: Switch to a column with a different chemistry (e.g., HILIC for polar compounds) or use a column with higher efficiency, such as one with smaller particles (UPLC/UHPLC technology).[8]

  • Dilute the Sample: If the concentration of 4-Hydroxyhygric acid is sufficiently high, diluting the sample can reduce the concentration of interfering components, thereby lessening the suppression effect.[6][7] This is often the simplest first step to try.

Problem 2: My calibration curve has poor linearity (R² < 0.99) when prepared in the sample matrix.

• Possible Cause: The matrix effect is not consistent across the different concentration levels of your calibrators.

• Solutions & Troubleshooting Steps:

  • Use a Stable Isotope-Labeled Internal Standard (SIL-IS): This is the most effective solution. A SIL-IS will co-elute and experience the same suppression as the analyte, correcting for inconsistencies across the calibration range.[7]

  • Employ Matrix-Matched Calibrators: Ensure your calibration standards are prepared in a blank biological matrix that is as identical as possible to your unknown samples.[7][9] This helps to ensure that the degree of ion suppression is consistent for both the calibrators and the samples.

  • Check for Saturation: At high concentrations, the ionization process can become saturated, leading to a non-linear response. Ensure the upper limit of your calibration range is not exceeding the linear dynamic range of the instrument for this analyte.

Problem 3: I have identified a region of ion suppression using post-column infusion that co-elutes with my analyte.

• Possible Cause: Poor chromatographic separation between 4-Hydroxyhygric acid and endogenous matrix components.

• Solutions & Troubleshooting Steps:

  • Adjust Chromatographic Retention:

    • Modify Mobile Phase pH: Since 4-Hydroxyhygric acid is an organic acid, altering the pH of the mobile phase can significantly change its retention time on a reverse-phase column, potentially moving it away from the interfering peaks.[10]

    • Change Initial Conditions: For reverse-phase chromatography, starting with 100% aqueous mobile phase and holding for a short period can help retain very polar compounds like 4-Hydroxyhygric acid and separate them from other polar interferences.[10]

  • Switch Chromatography Mode: If reverse-phase chromatography is not providing adequate separation, consider using Hydrophilic Interaction Liquid Chromatography (HILIC), which is specifically designed for the retention and separation of highly polar compounds.

  • Enhance Sample Cleanup: Re-evaluate your sample preparation method. A more targeted SPE protocol may be necessary to remove the specific interferences that are co-eluting with your analyte.[1]

Data Presentation

Table 1: Example Starting LC Parameters for 4-Hydroxyhygric Acid Analysis

Parameter	Condition 1: Reversed-Phase	Condition 2: HILIC
Column	C18, 1.7 µm, 2.1 x 50 mm	Amide/BEH HILIC, 1.7 µm, 2.1 x 100 mm
Mobile Phase A	0.1% Formic Acid in Water	10 mM Ammonium Formate in 95:5 Acetonitrile:Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile	10 mM Ammonium Formate in 50:50 Acetonitrile:Water
Flow Rate	0.4 mL/min	0.5 mL/min
Gradient	2% to 95% B over 5 min	95% to 50% A over 6 min
Column Temp.	40 °C	45 °C
Injection Vol.	5 µL	2 µL

Table 2: Example Starting MS Parameters for 4-Hydroxyhygric Acid

Parameter	Setting
Ionization Mode	Electrospray Ionization (ESI), Negative
Capillary Voltage	2.5 - 3.5 kV
Cone Voltage	20 - 40 V
Source Temp.	150 °C
Desolvation Temp.	400 - 500 °C
Desolvation Gas Flow	800 - 1000 L/Hr
MRM Transition	To be determined by infusion of standard

Experimental Protocols

Protocol 1: Post-Column Infusion to Diagnose Ion Suppression

• Prepare Solutions:

  • Create a 1 µg/mL solution of 4-Hydroxyhygric acid in a typical mobile phase composition (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

  • Prepare a blank matrix sample (e.g., plasma, urine) using your current sample preparation method.

• System Setup:

  • Use a 'T' connector to introduce the 4-Hydroxyhygric acid solution into the LC flow path between the column and the mass spectrometer inlet.

  • Infuse the solution at a low, constant flow rate (e.g., 10 µL/min) using a syringe pump.

• Acquisition:

  • Set the mass spectrometer to monitor the MRM transition for 4-Hydroxyhygric acid.

  • Begin infusion and wait for a stable signal baseline.

  • Inject the prepared blank matrix extract onto the LC column and run your standard chromatographic method.

• Analysis:

  • Examine the resulting chromatogram. Any significant drop in the signal intensity indicates a region of ion suppression. The retention time of this drop corresponds to the elution of interfering components from the matrix.

Protocol 2: Solid-Phase Extraction (SPE) for Plasma Samples

This is a general protocol for a mixed-mode anion exchange SPE, which is often effective for acidic compounds.

• Sample Pre-treatment:

  • Thaw plasma samples on ice.

  • Vortex and centrifuge at 4000 x g for 10 min to pellet any solids.

  • To 200 µL of plasma, add the internal standard and 600 µL of 4% phosphoric acid in water. Vortex to mix.

• SPE Cartridge Conditioning:

  • Condition a mixed-mode anion exchange SPE cartridge (e.g., Waters Oasis MAX) with 1 mL of methanol (B129727) followed by 1 mL of water. Do not allow the cartridge to go dry.

• Load Sample:

  • Load the pre-treated sample onto the conditioned cartridge at a slow, steady flow rate (approx. 1 drop/second).

• Wash:

  • Wash the cartridge with 1 mL of water to remove salts and polar interferences.

  • Wash the cartridge with 1 mL of methanol to remove non-polar interferences like phospholipids.

• Elute:

  • Elute the 4-Hydroxyhygric acid with 1 mL of 5% formic acid in methanol.

• Dry and Reconstitute:

  • Evaporate the eluate to dryness under a stream of nitrogen at 40 °C.

  • Reconstitute the residue in 100 µL of the initial mobile phase, vortex, and transfer to an autosampler vial for analysis.

Visualizations

Caption: Troubleshooting workflow for addressing ion suppression.

Caption: How a SIL-IS corrects for ion suppression.

Caption: Decision tree for selecting a sample preparation method.

References

• 1. longdom.org [longdom.org]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis | AMSbiopharma [amsbiopharma.com]
• 4. bataviabiosciences.com [bataviabiosciences.com]
• 5. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. benchchem.com [benchchem.com]
• 8. waters.com [waters.com]
• 9. m.youtube.com [m.youtube.com]
• 10. rsc.org [rsc.org]

"addressing poor reproducibility in 4-Hydroxyhygric acid assays"

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address challenges with the reproducibility of 4-Hydroxyhygric acid assays. The information is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: My assay is showing poor reproducibility. What are the most common causes?

Poor reproducibility in 4-Hydroxyhygric acid assays, typically performed using LC-MS/MS, can stem from several factors throughout the analytical workflow. The most common issues are related to sample handling and preparation, chromatographic conditions, and mass spectrometer performance. Inconsistent sample collection, storage, or extraction can introduce significant variability. Analyte stability is also a critical factor; 4-Hydroxyhygric acid, like many small polar molecules, can be susceptible to degradation if not handled properly.

Q2: How should I properly collect and store my biological samples (plasma, serum, urine) for 4-Hydroxyhygric acid analysis?

Proper sample collection and storage are critical to ensure the stability of 4-Hydroxyhygric acid. It is recommended to freeze plasma and serum samples as soon as possible after collection. For long-term storage, temperatures of -80°C are preferable, which can maintain analyte stability for up to six months. For shorter periods, -20°C for up to one month is also acceptable. Avoid repeated freeze-thaw cycles, as studies on similar molecules have shown that more than three cycles can lead to degradation.

Q3: I'm seeing significant matrix effects in my LC-MS/MS data. How can I mitigate this?

Matrix effects, which are the suppression or enhancement of ionization by co-eluting compounds from the sample matrix, are a common challenge in bioanalytical assays. To mitigate these effects, consider the following:

• Improve Sample Cleanup: A simple protein precipitation may not be sufficient for complex matrices. Consider more rigorous extraction methods like liquid-liquid extraction (LLE) or solid-phase extraction (SPE) to remove interfering substances.

• Optimize Chromatography: Adjusting the mobile phase composition or gradient can help separate 4-Hydroxyhygric acid from matrix components. Utilizing a column specifically designed for polar compounds can also improve retention and separation.

• Use a Stable Isotope-Labeled Internal Standard: A stable isotope-labeled internal standard (SIL-IS) for 4-Hydroxyhygric acid is the most effective way to compensate for matrix effects, as it will behave nearly identically to the analyte during extraction and ionization.

Q4: My chromatographic peak shape for 4-Hydroxyhygric acid is poor (e.g., tailing, fronting, or broad peaks). What should I check?

Poor peak shape can be indicative of several issues:

• Column Degradation: The column may be nearing the end of its lifespan or have a blocked frit. Try flushing the column or replacing it if necessary.

• Incompatible Sample Solvent: The solvent used to dissolve the extracted sample should be of similar or weaker elution strength than the initial mobile phase to prevent peak distortion.

• Secondary Interactions: 4-Hydroxyhygric acid may be interacting with active sites on the column. Using a column with end-capping or adding a small amount of a competing agent to the mobile phase can sometimes help.

• pH of the Mobile Phase: The pH of the mobile phase can significantly impact the peak shape of ionizable compounds. Experiment with slight adjustments to the mobile phase pH.

Q5: What are the key parameters I need to validate for a robust 4-Hydroxyhygric acid assay?

A fully validated bioanalytical method is essential for reproducible results. According to regulatory guidelines from the FDA and EMA, the key validation parameters include:

• Selectivity and Specificity: The ability of the method to distinguish and quantify the analyte from other components in the sample.

• Accuracy: The closeness of the measured concentration to the true concentration.

• Precision: The degree of agreement among a series of measurements.

• Calibration Curve and Linearity: The relationship between the instrument response and the concentration of the analyte.

• Lower Limit of Quantification (LLOQ): The lowest concentration that can be measured with acceptable accuracy and precision.

• Recovery: The efficiency of the extraction procedure.

• Matrix Effect: The influence of matrix components on the ionization of the analyte.

• Stability: The stability of the analyte in the biological matrix under different storage and handling conditions (e.g., freeze-thaw, bench-top, long-term).

Data Presentation: Assay Validation Parameters

The following tables summarize typical acceptance criteria for bioanalytical method validation, based on FDA and EMA guidelines. These values can be used as a benchmark when developing and validating a 4-Hydroxyhygric acid assay.

Table 1: Accuracy and Precision

Parameter	Concentration Level	Acceptance Criteria
Accuracy	LLOQ	Within ±20% of nominal value
Low, Medium, High QC	Within ±15% of nominal value
Precision (CV%)	LLOQ	≤20%
Low, Medium, High QC	≤15%

Table 2: Linearity and Sensitivity

Parameter	Acceptance Criteria
Correlation Coefficient (r²)	≥0.99
Calibration Standards	≥75% of standards must be within ±15% of nominal (±20% for LLOQ)
LLOQ	Signal-to-noise ratio ≥ 5

Table 3: Analyte Stability

Stability Test	Storage Condition	Acceptance Criteria
Freeze-Thaw Stability	Minimum of 3 cycles at -20°C and -80°C	Mean concentration within ±15% of baseline
Bench-Top Stability	Room temperature for expected duration of sample handling	Mean concentration within ±15% of baseline
Long-Term Stability	At intended storage temperature (-20°C or -80°C)	Mean concentration within ±15% of baseline

Experimental Protocols

Detailed Methodology for Quantification of 4-Hydroxyhygric Acid in Human Plasma by UPLC-MS/MS

This protocol is adapted from a validated method for a structurally similar compound, (-)-hydroxycitric acid, and represents a robust starting point for method development.

1. Sample Preparation (Protein Precipitation)

• Label 1.5 mL microcentrifuge tubes for each sample, quality control (QC), and calibration standard.

• To each tube, add 50 µL of plasma.

• Add 10 µL of a stable isotope-labeled internal standard (SIL-IS) working solution (e.g., 4-Hydroxyhygric acid-d3) to all tubes except for the blank matrix.

• Add 200 µL of ice-cold acetonitrile (B52724) to each tube.

• Vortex each tube for 30 seconds to precipitate proteins.

• Centrifuge the tubes at 13,000 x g for 10 minutes at 4°C.

• Carefully transfer 150 µL of the supernatant to a clean 96-well plate or autosampler vials.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid).

• Vortex for 15 seconds and centrifuge at 2,000 x g for 5 minutes.

• Inject 5 µL onto the UPLC-MS/MS system.

2. UPLC-MS/MS Conditions

• UPLC System: Waters Acquity UPLC or equivalent

• Column: Acquity UPLC HSS T3 (100 x 2.1 mm, 1.8 µm) or equivalent column suitable for polar analytes

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Flow Rate: 0.4 mL/min

• Gradient:

  • 0-0.5 min: 5% B

  • 0.5-2.5 min: 5% to 95% B

  • 2.5-3.0 min: 95% B

  • 3.0-3.1 min: 95% to 5% B

  • 3.1-4.0 min: 5% B (re-equilibration)

• Column Temperature: 40°C

• Mass Spectrometer: Triple quadrupole mass spectrometer (e.g., Sciex, Waters, Agilent)

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MRM Transitions: To be determined by infusion of 4-Hydroxyhygric acid and its SIL-IS.

Visualizations

Caption: Experimental workflow for 4-Hydroxyhygric acid quantification.

Caption: Troubleshooting decision tree for poor reproducibility.

"minimizing degradation of 4-Hydroxyhygric acid during storage"

This technical support center provides researchers, scientists, and drug development professionals with guidance on minimizing the degradation of 4-Hydroxyhygric acid during storage. The information is presented in a question-and-answer format to address specific issues that may be encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is the recommended short-term and long-term storage temperature for 4-Hydroxyhygric acid?

For routine short-term use, it is recommended to store 4-Hydroxyhygric acid at 4°C. For long-term storage, maintaining the compound at -20°C or lower is advisable to minimize the rate of potential degradation reactions.

Q2: 4-Hydroxyhygric acid is described as a solid. How should I handle it to prevent moisture absorption?

4-Hydroxyhygric acid is presumed to be hygroscopic due to its polar nature with hydroxyl and carboxylic acid groups. Hygroscopic substances readily absorb moisture from the atmosphere, which can lead to physical changes and chemical degradation. To minimize moisture absorption, handle the solid in a dry environment, such as a glove box with low humidity. If a controlled environment is unavailable, minimize the time the container is open to the air. It is best practice to store the compound in a desiccator containing a suitable desiccant.

Q3: Can I store 4-Hydroxyhygric acid in a solution?

Storing 4-Hydroxyhygric acid in solution is generally not recommended for long-term storage due to the increased potential for degradation. If you need to prepare stock solutions, it is best to prepare them fresh for each experiment. If short-term storage of a solution is necessary, use a buffered solution at a slightly acidic pH (around 4-6), store at 4°C, and use within a few days. The stability in solution will depend on the solvent and pH.

Q4: What are the potential signs of degradation of 4-Hydroxyhygric acid?

Visual signs of degradation can include a change in color, clumping of the solid material (due to moisture absorption), or a change in solubility. For a more definitive assessment, analytical techniques such as High-Performance Liquid Chromatography (HPLC) should be used to check for the appearance of new peaks or a decrease in the main peak's area.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Action(s)
Change in physical appearance (e.g., color change, clumping)	Moisture absorption, exposure to light, or thermal degradation.	- Store the compound in a tightly sealed container inside a desiccator. - Protect from light by using an amber vial or storing it in the dark. - Ensure storage at the recommended low temperature. - Confirm the purity using a suitable analytical method (e.g., HPLC).
Inconsistent experimental results	Degradation of the compound, leading to lower effective concentration.	- Use a fresh vial of 4-Hydroxyhygric acid. - Prepare solutions immediately before use. - Verify the concentration and purity of your stock solution.
Appearance of unexpected peaks in chromatogram	Chemical degradation of 4-Hydroxyhygric acid.	- Analyze the sample using LC-MS to identify the mass of the degradation products. - Review storage and handling procedures to identify potential causes of degradation. - Consider performing a forced degradation study to identify potential degradation products under controlled stress conditions.

Data on Storage Conditions

Parameter	Recommended Condition	Rationale
Temperature	4°C (short-term), -20°C or lower (long-term)	Reduces the rate of chemical reactions.
Humidity	Low humidity (storage in a desiccator)	Prevents moisture absorption which can lead to hydrolysis and other degradation pathways.[1]
Light	Protected from light (amber vials, storage in the dark)	Minimizes the risk of photodegradation.
Atmosphere	Inert atmosphere (e.g., argon or nitrogen) for long-term storage	Reduces the potential for oxidation.
pH (in solution)	Slightly acidic (pH 4-6)	Can improve the stability of amino acids and related compounds in solution.

Experimental Protocols

Protocol 1: General Handling and Storage of Solid 4-Hydroxyhygric Acid

• Receiving: Upon receipt, inspect the container for any damage.

• Environment: Whenever possible, handle the solid compound in a controlled environment with low humidity, such as a glove box.

• Aliquoting: If you need to use small amounts over time, it is advisable to aliquot the solid into smaller, tightly sealed vials upon first opening. This prevents repeated exposure of the bulk material to the atmosphere.

• Storage: Place the tightly sealed primary container or aliquoted vials inside a secondary container within a desiccator charged with a suitable desiccant (e.g., silica (B1680970) gel). Store the desiccator at the recommended temperature (4°C for short-term, -20°C for long-term).

Protocol 2: Stability Assessment of 4-Hydroxyhygric Acid using HPLC-UV

This protocol outlines a basic method to assess the stability of a 4-Hydroxyhygric acid sample over time.

• Standard Preparation: Prepare a stock solution of 4-Hydroxyhygric acid of known concentration in a suitable solvent (e.g., water or a buffered mobile phase).

• Sample Preparation:

  • Time Zero: Immediately after preparation, inject the stock solution into the HPLC system to obtain the initial chromatogram.

  • Stability Samples: Store the solid compound under the desired storage conditions. At specified time points (e.g., 1, 3, 6 months), prepare a fresh solution from the stored solid to the same concentration as the initial stock solution.

• HPLC Conditions (Example):

  • Column: A reverse-phase C18 column is a common starting point for polar small molecules.

  • Mobile Phase: An isocratic or gradient elution with a mixture of a buffered aqueous phase (e.g., 0.1% formic acid in water) and an organic modifier (e.g., methanol (B129727) or acetonitrile).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detection at a suitable wavelength (to be determined by a UV scan of the compound, likely in the low UV range, e.g., 210 nm).

  • Injection Volume: 10 µL.

• Data Analysis:

  • Compare the peak area of 4-Hydroxyhygric acid in the stability samples to the time-zero sample. A significant decrease in the peak area suggests degradation.

  • Observe the appearance of any new peaks in the chromatograms of the stability samples. These may represent degradation products.

  • Calculate the percentage of the remaining 4-Hydroxyhygric acid at each time point.

Visualizations

Caption: Inferred degradation pathways of 4-Hydroxyhygric acid.

References

• 1. Perform Humidity-Dependency Testing for Hygroscopic Formulations – StabilityStudies.in [stabilitystudies.in]

"selection of internal standards for 4-Hydroxyhygric acid analysis"

This technical support center provides researchers, scientists, and drug development professionals with guidance on the selection of internal standards for the quantitative analysis of 4-Hydroxyhygric acid. It includes frequently asked questions (FAQs), troubleshooting guides, and detailed experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What is the ideal internal standard for 4-Hydroxyhygric acid analysis?

The ideal internal standard (IS) for the analysis of 4-Hydroxyhygric acid is a stable isotope-labeled (SIL) version of the analyte, such as 4-Hydroxyhygric acid-d3 or 4-Hydroxyhygric acid-d6. SIL internal standards are considered the gold standard in quantitative mass spectrometry because they have nearly identical chemical and physical properties to the analyte.[1] This ensures they co-elute chromatographically and experience the same effects of sample preparation (e.g., extraction recovery) and matrix effects (ion suppression or enhancement), leading to the most accurate and precise quantification.

Q2: Are stable isotope-labeled 4-Hydroxyhygric acid internal standards commercially available?

As of our latest search, a commercially available stable isotope-labeled 4-Hydroxyhygric acid was not readily identified. The synthesis of such a compound would likely require custom chemical synthesis. General methods for the deuteration of amino acid derivatives and other organic acids are available and could be adapted for this purpose.[2][3][4]

Q3: If a stable isotope-labeled internal standard is unavailable, what is the next best option?

When a stable isotope-labeled internal standard is not available, the next best option is a structural analog. A structural analog is a compound that is closely related in chemical structure to the analyte but can be chromatographically separated or distinguished by mass spectrometry. For 4-Hydroxyhygric acid, a suitable structural analog could be another hydroxylated proline derivative or a similar small, polar, cyclic amino acid that is not present in the biological samples being analyzed.

Q4: What are the key criteria for selecting a structural analog as an internal standard?

When selecting a structural analog as an internal standard, the following criteria should be considered:

• Structural Similarity: The IS should have a chemical structure as close as possible to 4-Hydroxyhygric acid to mimic its behavior during sample preparation and analysis.

• Chromatographic Resolution: The IS must be well-resolved from 4-Hydroxyhygric acid and any other endogenous compounds in the sample.

• Mass Spectrometric Distinction: The precursor and product ions of the IS in a tandem mass spectrometry (MS/MS) experiment should be different from those of the analyte to avoid cross-talk.

• Absence in Matrix: The selected compound must not be naturally present in the biological samples being analyzed.

• Commercial Availability and Purity: The IS should be readily available in high purity.

Q5: How do I validate the chosen internal standard?

Validation of the internal standard is a critical part of the overall bioanalytical method validation process, which should be performed according to regulatory guidelines from bodies such as the FDA or ICH.[5][6][7][8] Key validation parameters for the internal standard include:

• Matrix Effect: Assess the effect of the biological matrix on the ionization of the IS. The variability of the IS response in different lots of blank matrix should be minimal.

• Recovery: The extraction recovery of the IS should be consistent and reproducible across different samples.

• Stability: The stability of the IS should be evaluated in the stock solution, in the biological matrix under different storage conditions (bench-top, freeze-thaw cycles, long-term storage), and in the final processed sample.[1]

Troubleshooting Guide: Internal Standard Variability

High variability in the internal standard response is a common issue in LC-MS/MS analysis. The following guide provides potential causes and solutions.

Symptom	Potential Cause	Troubleshooting Steps
Randomly fluctuating IS peak area	Inconsistent Sample Preparation: Inaccurate pipetting of the IS, incomplete or inconsistent extraction, or variable evaporation of the solvent during reconstitution.	- Ensure pipettes are calibrated and used correctly.- Optimize the extraction procedure for consistency.- Carefully control the evaporation and reconstitution steps.
Autosampler Issues: Inconsistent injection volume, air bubbles in the syringe, or a partially clogged needle.	- Purge the autosampler to remove air bubbles.- Check the syringe for proper function.- Clean or replace the autosampler needle and injection port.
Mass Spectrometer Instability: Fluctuations in the ESI source, such as a dirty or improperly positioned spray needle.	- Clean the ion source, including the spray needle and orifice.- Optimize the position of the spray needle.- Check for stable spray and ion current.
Gradual decrease in IS peak area over a run	Matrix Effects: Buildup of matrix components on the column or in the ion source.	- Implement a more rigorous sample cleanup procedure (e.g., solid-phase extraction).- Use a divert valve to direct the early and late eluting matrix components to waste.- Clean the ion source.
Column Degradation: Loss of stationary phase or accumulation of strongly retained compounds.	- Use a guard column to protect the analytical column.- Flush the column with a strong solvent.- Replace the column if necessary.
Sudden drop or absence of IS peak	IS Stock Solution Issue: Degradation or incorrect preparation of the IS stock solution.	- Prepare a fresh IS stock solution.- Verify the concentration and purity of the IS.
Instrument Failure: Clogged tubing, pump malfunction, or mass spectrometer failure.	- Check for leaks and blockages in the LC system.- Verify pump performance and mobile phase flow.- Troubleshoot the mass spectrometer according to the manufacturer's instructions.

Comparison of Internal Standard Strategies

The choice of internal standard is a critical decision in bioanalytical method development. The following table summarizes the advantages and disadvantages of stable isotope-labeled and structural analog internal standards.

Feature	Stable Isotope-Labeled (SIL) IS	Structural Analog IS
Accuracy & Precision	Excellent: Co-elutes with the analyte, providing the best correction for matrix effects and variability.	Good to Moderate: May not perfectly mimic the analyte's behavior, potentially leading to less accurate correction.
Matrix Effect Compensation	Optimal: Experiences the same ion suppression or enhancement as the analyte.	Variable: The degree of matrix effect may differ from the analyte.
Chromatography	Identical: Co-elutes with the analyte, simplifying method development.	Different: Must be chromatographically resolved from the analyte.
Availability	Limited: May require custom synthesis, especially for less common analytes.	Generally Good: A suitable analog can often be found from commercial sources.
Cost	High: Custom synthesis is expensive.	Lower: Generally more affordable than a custom-synthesized SIL IS.
Regulatory Acceptance	Gold Standard: Preferred by regulatory agencies like the FDA.	Acceptable: Widely used when a SIL IS is not available, but requires thorough validation.

Experimental Protocol: Quantification of 4-Hydroxyhygric Acid in Human Plasma by LC-MS/MS

This protocol provides a general framework for the analysis of 4-Hydroxyhygric acid. It should be optimized and validated for the specific instrumentation and application.

1. Materials and Reagents

• 4-Hydroxyhygric acid analytical standard

• Internal Standard (e.g., a structural analog like 4-hydroxy-L-proline, if confirmed to be absent in the matrix)

• Human plasma (with appropriate anticoagulant)

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

2. Sample Preparation (Protein Precipitation)

• Thaw plasma samples on ice.

• To 100 µL of plasma in a microcentrifuge tube, add 10 µL of the internal standard working solution.

• Add 300 µL of ice-cold methanol.

• Vortex for 1 minute to precipitate proteins.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a new tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase.

• Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

3. LC-MS/MS Conditions

• LC System: A UHPLC system is recommended for better resolution and sensitivity.

• Column: A HILIC (Hydrophilic Interaction Liquid Chromatography) column is suitable for retaining polar compounds like 4-Hydroxyhygric acid. A C18 column with an aqueous mobile phase can also be explored.

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: Optimize the gradient to achieve good peak shape and separation from matrix components. A typical starting point for a HILIC column could be:

  • 0-1 min: 95% B

  • 1-5 min: 95% to 50% B

  • 5-6 min: 50% B

  • 6.1-8 min: 95% B (re-equilibration)

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40°C

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), Positive mode.

• MRM Transitions: These need to be optimized by infusing a standard solution of 4-Hydroxyhygric acid and the chosen internal standard.

  • 4-Hydroxyhygric acid (example): Precursor ion [M+H]+ → Product ion

  • Internal Standard (example): Precursor ion [M+H]+ → Product ion

• Ion Source Parameters: Optimize parameters such as capillary voltage, source temperature, and gas flows for maximum signal intensity.

4. Method Validation

The method should be validated according to regulatory guidelines, including assessment of selectivity, linearity, accuracy, precision, recovery, matrix effect, and stability.[9][10][11][12][13]

Visualizations

Workflow for selecting an internal standard.

Simplified potential metabolic context of 4-Hydroxyhygric Acid.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Hydrogen/deuterium exchange of cross-linkable α-amino acid derivatives in deuterated triflic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. courses.washington.edu [courses.washington.edu]
• 6. Bioanalytical method validation: An updated review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. database.ich.org [database.ich.org]
• 8. cdn.who.int [cdn.who.int]
• 9. Development and validation of an LC-MS/MS method for the bioanalysis of psilocybin's main metabolites, psilocin and 4-hydroxyindole-3-acetic acid, in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Quantitative analysis of 4β- and 4α‑hydroxycholesterol in human plasma and serum by UHPLC/ESI-HR-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Sensitive UHPLC-MS/MS quantification method for 4β- and 4α-hydroxycholesterol in plasma for accurate CYP3A phenotyping - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Analysis of 4-Hydroxyphenyllactic Acid and Other Diagnostically Important Metabolites of α-Amino Acids in Human Blood Serum Using a Validated and Sensitive Ultra-High-Pressure Liquid Chromatography-Tandem Mass Spectrometry Method - PMC [pmc.ncbi.nlm.nih.gov]
• 13. LC-MS/MS method for the simultaneous quantification of intestinal CYP and UGT activity - PubMed [pubmed.ncbi.nlm.nih.gov]

"dealing with co-eluting peaks in 4-Hydroxyhygric acid chromatography"

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with co-eluting peaks during the chromatographic analysis of 4-Hydroxyhygric acid.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of peak co-elution in 4-Hydroxyhygric acid analysis?

A1: Peak co-elution in the chromatography of 4-Hydroxyhygric acid, a polar and chiral compound, can stem from several factors:

• Presence of Diastereomers: 4-Hydroxyhygric acid has two chiral centers, meaning it can exist as four stereoisomers (two pairs of enantiomers). Diastereomers often have very similar physicochemical properties, leading to close or overlapping elution.

• Structurally Similar Compounds: Impurities from synthesis, degradation products, or related metabolites in biological samples can have similar retention characteristics.

• Matrix Effects: Complex sample matrices, such as plasma or urine, contain numerous endogenous compounds that can interfere with the separation.[1][2]

• Inadequate Chromatographic Conditions: Suboptimal mobile phase composition (pH, organic modifier), stationary phase, or temperature can lead to poor resolution.

Q2: How can I confirm if a peak is truly a single compound or co-eluting peaks?

A2: Several methods can be employed to assess peak purity:

• Peak Shape Analysis: Asymmetrical peaks, such as those with shoulders or excessive tailing, can indicate the presence of a co-eluting impurity.

• Diode Array Detection (DAD) or Photodiode Array (PDA) Detection: A DAD/PDA detector can acquire UV-Vis spectra across the entire peak. If the spectra are not consistent across the peak, it suggests the presence of multiple components.

• Mass Spectrometry (MS): An MS detector is a powerful tool for identifying co-elution. By examining the mass spectra across the chromatographic peak, you can determine if more than one mass-to-charge ratio (m/z) is present.

Q3: What is the first step I should take to troubleshoot co-eluting peaks?

A3: The initial and often most effective step is to adjust the mobile phase conditions. For a polar, acidic compound like 4-Hydroxyhygric acid, which is often analyzed by reversed-phase or HILIC, consider the following:

• Mobile Phase pH: The retention of ionizable compounds is highly dependent on the mobile phase pH.[3][4] Adjusting the pH can alter the ionization state of 4-Hydroxyhygric acid and potentially co-eluting compounds, thereby changing their retention times and improving separation. A general rule is to adjust the pH to be at least 2 units away from the pKa of the analytes.[4]

• Organic Modifier: Switching the organic modifier (e.g., from acetonitrile (B52724) to methanol (B129727) or vice versa) can alter selectivity due to different solvent properties and interactions with the stationary phase.

• Buffer Concentration: In ion-exchange or HILIC modes, the buffer concentration can significantly impact retention and selectivity.[5]

Troubleshooting Guides

Problem 1: Poor resolution between 4-Hydroxyhygric acid diastereomers.

Cause: Diastereomers of 4-Hydroxyhygric acid have very similar structures and polarities, making them difficult to separate on standard achiral stationary phases.

Solutions:

• Utilize a Chiral Stationary Phase (CSP): This is the most effective approach for separating stereoisomers. Polysaccharide-based CSPs (e.g., cellulose (B213188) or amylose (B160209) derivatives) are often a good starting point for screening.[6] Anion-exchange type CSPs can also be highly selective for acidic chiral compounds.

• Optimize Mobile Phase on a Chiral Column:

  • Normal Phase: Use mixtures of alkanes (e.g., hexane (B92381) or heptane) with an alcohol (e.g., isopropanol (B130326) or ethanol). Small amounts of an acidic or basic additive may be required to improve peak shape and resolution.

  • Reversed Phase: Employ mixtures of water or buffer with acetonitrile or methanol.

• Derivatization: Reacting the 4-Hydroxyhygric acid with a chiral derivatizing agent to form diastereomeric derivatives that are more easily separated on a standard achiral column.[7] This adds a sample preparation step but can be very effective.

• Temperature Optimization: Lowering the column temperature can sometimes enhance the resolution between stereoisomers by increasing the differences in their interaction energies with the stationary phase.[8]

Problem 2: A peak is co-eluting with 4-Hydroxyhygric acid in a biological sample (e.g., plasma, urine).

Cause: Biological matrices are complex and contain numerous endogenous compounds that can interfere with the analysis, leading to co-elution and matrix effects.[1][2]

Solutions:

• Improve Sample Preparation:

  • Protein Precipitation (PPT): A simple and common method for plasma samples. However, it may not remove all interferences.

  • Liquid-Liquid Extraction (LLE): Can provide a cleaner extract than PPT by partitioning the analyte into an immiscible organic solvent.

  • Solid-Phase Extraction (SPE): Offers the most selective sample cleanup by utilizing a sorbent that retains the analyte of interest while washing away interferences. Mixed-mode SPE can be particularly effective for polar, ionizable compounds.

• Optimize Chromatographic Selectivity:

  • Change Stationary Phase: If using a C18 column, consider a polar-embedded phase or a phenyl-hexyl phase to alter selectivity. For this polar analyte, Hydrophilic Interaction Liquid Chromatography (HILIC) is a strong alternative to reversed-phase chromatography.[5][9][10]

  • Adjust Mobile Phase pH: As mentioned in the FAQs, modifying the pH can significantly impact the retention of 4-Hydroxyhygric acid and potential interferences.[3][4]

• Enhance Detection Specificity:

  • Use Tandem Mass Spectrometry (MS/MS): By using Multiple Reaction Monitoring (MRM), you can selectively detect 4-Hydroxyhygric acid based on a specific precursor-to-product ion transition, which can often resolve the analyte signal from a co-eluting interference.[11]

Experimental Protocols

Protocol 1: Chiral Separation of Hydroxy Acid Analogs

This protocol is a general starting point for the chiral separation of compounds structurally similar to 4-Hydroxyhygric acid and can be adapted.

Parameter	Condition
Column	Chiral Stationary Phase (e.g., Daicel CHIRALPAK® AD-H or similar polysaccharide-based column)
Mobile Phase	Hexane/Isopropanol/Trifluoroacetic Acid (TFA) (e.g., 80:20:0.1, v/v/v)
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Detection	UV at 210 nm or Mass Spectrometry
Injection Volume	10 µL

Note: The optimal mobile phase composition will need to be determined through method development.

Protocol 2: UPLC-MS/MS Analysis of Hydroxy Acids in Plasma

This protocol is based on methods for similar polar acidic compounds in biological fluids and serves as a template.[11][12][13]

Parameter	Condition
Sample Preparation	Protein precipitation: Add 3 volumes of cold acetonitrile to 1 volume of plasma. Vortex and centrifuge. Evaporate the supernatant and reconstitute in mobile phase.
Column	Reversed-phase C18 or HILIC column (e.g., Acquity UPLC HSS T3 1.8 µm, 2.1 x 100 mm)[12]
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	Start with a low percentage of B, ramp up to a high percentage of B to elute the analyte, then return to initial conditions. A typical gradient might be 5% B to 95% B over 5 minutes.
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Detection	Tandem Mass Spectrometry (MS/MS) in Negative Ion Mode
Injection Volume	5 µL

Quantitative Data Summary

Parameter	Typical Acceptance Criteria	Example Value (for a similar compound)
Linearity (r²)	> 0.99	0.999[14][15]
Accuracy (% Recovery)	80-120% (or 90-110%)	95.2% - 105.8%[14][15]
Precision (%RSD)	< 15% (or < 5% for drug substance)	< 2%[14][15]
Limit of Quantitation (LOQ)	Signal-to-Noise > 10	0.1 µg/mL[14][15]
Limit of Detection (LOD)	Signal-to-Noise > 3	0.03 µg/mL[14][15]

Visualizations

Caption: Troubleshooting workflow for co-eluting peaks.

Caption: Strategy for chiral separation of diastereomers.

References

• 1. researchgate.net [researchgate.net]
• 2. youtube.com [youtube.com]
• 3. lcms.cz [lcms.cz]
• 4. biotage.com [biotage.com]
• 5. mdpi.com [mdpi.com]
• 6. Enantiomeric separation of hydroxy and hydroperoxy eicosanoids by chiral column chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. waters.com [waters.com]
• 8. molnar-institute.com [molnar-institute.com]
• 9. Metabolomic Analysis of the Ameliorative Effect of Enhanced Proline Metabolism on Hypoxia-Induced Injury in Cardiomyocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Metabolomic Analysis of the Ameliorative Effect of Enhanced Proline Metabolism on Hypoxia-Induced Injury in Cardiomyocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. An UPLC-MS/MS Method for Simultaneous Quantification of the Components of Shenyanyihao Oral Solution in Rat Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 12. HPLC separation of Dihydroxybenzoic acid in Hydrogen-Bonding mode on SHARC 1 HPLC column | SIELC Technologies [sielc.com]
• 13. HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simult… [ouci.dntb.gov.ua]
• 14. Sensitive UHPLC-MS/MS quantification method for 4β- and 4α-hydroxycholesterol in plasma for accurate CYP3A phenotyping - PMC [pmc.ncbi.nlm.nih.gov]
• 15. GC–MS analysis of 4-hydroxyproline: elevated proline hydroxylation in metformin-associated lactic acidosis and metformin-treated Becker muscular dystrophy patients - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the Resolution of 4-Hydroxyhygric Acid Enantiomers

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered during the chiral resolution of 4-Hydroxyhygric acid enantiomers.

Frequently Asked Questions (FAQs)

Q1: What are the common methods for resolving the enantiomers of 4-Hydroxyhygric acid?

A1: The primary methods for resolving 4-Hydroxyhygric acid enantiomers include chemical resolution, enzymatic resolution, and chromatographic resolution.[1]

• Chemical Resolution: This technique involves the formation of diastereomeric salts using a chiral resolving agent. These salts, having different physical properties, can then be separated by methods like fractional crystallization.[2][3][4]

• Enzymatic Resolution: This method utilizes enzymes that selectively catalyze a reaction with one of the enantiomers, allowing for the separation of the unreacted enantiomer.[1]

• Chromatographic Resolution: Chiral chromatography, particularly High-Performance Liquid Chromatography (HPLC) with a Chiral Stationary Phase (CSP), is a powerful method for both analytical and preparative separations of enantiomers.[1]

Q2: How do I choose the right Chiral Stationary Phase (CSP) for HPLC resolution?

A2: The selection of an appropriate CSP is crucial for successful enantiomeric separation. For hydroxy acids like 4-Hydroxyhygric acid, common CSPs include:

• Polysaccharide-based CSPs: Derivatives of cellulose (B213188) and amylose (B160209) (e.g., Chiralcel® and Chiralpak®) are versatile and widely used.[1]

• Protein-based CSPs: These can offer high selectivity based on biomimetic interactions.

• Macrocyclic glycopeptide CSPs: Antibiotics like teicoplanin and vancomycin (B549263) bonded to silica (B1680970) are effective for separating polar compounds, including amino acids and hydroxy acids.[5]

Method development often involves screening a variety of CSPs with different mobile phases to find the optimal conditions.

Q3: What are the critical mobile phase parameters to optimize in chiral HPLC?

A3: The composition of the mobile phase significantly impacts retention and resolution. Key parameters to optimize include:

• Organic Modifier: The type and concentration of the organic solvent (e.g., acetonitrile (B52724), methanol (B129727), ethanol) affect the retention time and enantioselectivity.

• Buffer pH: The pH of the aqueous component of the mobile phase influences the ionization state of 4-Hydroxyhygric acid, which can dramatically affect its interaction with the CSP.[5][6]

• Additives: Additives like acids (e.g., formic acid, trifluoroacetic acid) or bases can improve peak shape and resolution.

Q4: Can I use a non-chromatographic method for large-scale separation?

A4: Yes, for large-scale separations, chemical resolution via diastereomeric salt formation is a widely used traditional method.[1] This involves reacting the racemic 4-Hydroxyhygric acid with a chiral base (e.g., brucine, strychnine, or a synthetic chiral amine) to form diastereomeric salts that can be separated by crystallization.[3][7]

Troubleshooting Guides

Issue 1: Poor or No Enantiomeric Resolution in Chiral HPLC

Possible Cause	Suggested Solution
Inappropriate Chiral Stationary Phase (CSP)	Screen a different family of CSPs (e.g., switch from a polysaccharide-based to a macrocyclic glycopeptide-based column).
Incorrect Mobile Phase Composition	Systematically vary the organic modifier type and percentage. Optimize the pH of the aqueous phase to ensure the analyte is in the optimal ionization state for interaction with the CSP.[5][6]
Low Temperature	Increase the column temperature in increments (e.g., 5°C). Higher temperatures can sometimes improve peak shape and resolution, although this can also have the opposite effect.[6]
Inappropriate Analyte Concentration	Lower the sample concentration to avoid column overloading, which can lead to peak broadening and loss of resolution.
Co-eluting Impurities	Ensure the sample is pure. Impurities can interfere with the chiral recognition mechanism.

Issue 2: Poor Peak Shape (Tailing or Fronting) in Chiral HPLC

Possible Cause	Suggested Solution
Secondary Interactions with Silica	Add a competing amine or acid to the mobile phase (e.g., 0.1% trifluoroacetic acid or diethylamine) to block active sites on the silica support.
Column Overload	Reduce the injection volume or the concentration of the sample.
Incompatible Sample Solvent	Dissolve the sample in the mobile phase or a weaker solvent.
Column Degradation	Flush the column with an appropriate regeneration solution as recommended by the manufacturer, or replace the column if it is old or has been used extensively.

Issue 3: Irreproducible Retention Times

Possible Cause	Suggested Solution
Inadequate Column Equilibration	Ensure the column is equilibrated with at least 10-20 column volumes of the mobile phase before each injection.
Fluctuations in Temperature	Use a column oven to maintain a constant temperature.[6]
Mobile Phase Instability	Prepare fresh mobile phase daily. If using a buffered mobile phase, ensure it is properly mixed and degassed.
Pump Malfunction	Check the HPLC pump for pressure fluctuations and perform necessary maintenance.

Quantitative Data Summary

The following tables summarize typical data obtained during the chiral resolution of hydroxy acids, which can serve as a reference for setting up experiments for 4-Hydroxyhygric acid.

Table 1: Influence of Mobile Phase Composition on Enantiomeric Resolution of a Model Hydroxy Acid on a Chiralpak IA Column

Mobile Phase (n-Hexane/Ethanol)	Flow Rate (mL/min)	Retention Factor (k1)	Retention Factor (k2)	Selectivity (α)	Resolution (Rs)
90:10	1.0	2.5	3.9	1.56	4.28
80:20	1.0	1.8	2.6	1.44	3.10
70:30	1.0	1.2	1.6	1.33	2.05

Data is hypothetical and based on typical trends observed for similar compounds.[8]

Table 2: Effect of pH on the Resolution of Mandelic Acid (a model α-hydroxy acid)

pH	Retention Time (min)	Resolution (Rs)
3.0	15.2	1.8
4.0	12.5	2.5
5.0	9.8	2.1

This table illustrates the general impact of pH on resolution and is based on principles discussed in the literature.[5][6]

Experimental Protocols

Protocol 1: Chiral HPLC Method Development for 4-Hydroxyhygric Acid

• Column Selection: Start with a polysaccharide-based chiral stationary phase such as Chiralpak IA or Chiralcel OD-H.

• Mobile Phase Preparation:

  • Prepare a stock solution of 0.1% formic acid in both methanol and acetonitrile.

  • Prepare an aqueous buffer (e.g., 10 mM ammonium (B1175870) formate, pH adjusted to 4.0).

• Initial Screening:

  • Equilibrate the column with a starting mobile phase of 90:10 (v/v) acetonitrile/aqueous buffer.

  • Inject a 1 mg/mL solution of racemic 4-Hydroxyhygric acid.

  • Run a gradient elution to determine the approximate solvent strength required to elute the compound.

• Method Optimization:

  • Based on the screening run, select an isocratic mobile phase composition.

  • Systematically vary the percentage of the organic modifier to achieve optimal retention (typically a retention factor between 2 and 10).

  • If resolution is poor, switch the organic modifier (e.g., from acetonitrile to methanol).

  • Adjust the pH of the aqueous buffer to optimize enantioselectivity.[5][6]

• Data Analysis: Calculate the retention factors (k), selectivity (α), and resolution (Rs) for each condition to determine the optimal separation method.

Protocol 2: Diastereomeric Salt Crystallization

• Resolving Agent Selection: Choose an appropriate chiral resolving agent, such as (R)-(+)-α-phenylethylamine or a cinchona alkaloid.

• Salt Formation:

  • Dissolve one equivalent of racemic 4-Hydroxyhygric acid in a suitable solvent (e.g., ethanol (B145695) or methanol).

  • Add 0.5 equivalents of the chiral resolving agent to the solution.

  • Heat the mixture gently to ensure complete dissolution.

• Crystallization:

  • Allow the solution to cool slowly to room temperature. If no crystals form, induce crystallization by scratching the inside of the flask or by adding a seed crystal.

  • Cool the mixture further in an ice bath to maximize crystal yield.

• Isolation and Purification:

  • Collect the crystals by vacuum filtration and wash with a small amount of cold solvent.

  • The less soluble diastereomeric salt will crystallize out first. The purity of the salt can be checked by measuring its specific rotation.

• Liberation of the Enantiomer:

  • Dissolve the purified diastereomeric salt in water.

  • Acidify the solution with a strong acid (e.g., HCl) to protonate the 4-Hydroxyhygric acid and liberate it from the chiral amine.

  • Extract the pure enantiomer with an organic solvent.

Visualizations

Caption: Workflow for Chiral HPLC Resolution.

Caption: Troubleshooting Logic for Poor Resolution.

References

• 1. Part 6: Resolution of Enantiomers – Chiralpedia [chiralpedia.com]
• 2. Chiral resolution - Wikipedia [en.wikipedia.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. 4.6. Separating enantiomers | Organic Chemistry 1: An open textbook [courses.lumenlearning.com]
• 5. A glycopeptide antibiotic chiral stationary phase for the enantiomer resolution of hydroxy acid derivatives by capillary electrochromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Enantiomer separation of alpha-hydroxy acids in high-performance immunoaffinity chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. mdpi.com [mdpi.com]

Technical Support Center: Purification of Crude 4-Hydroxyhygric Acid

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the purification of crude 4-Hydroxyhygric acid. The following information is based on established purification strategies for related hydroxy amino acids and may require optimization for your specific sample.

Frequently Asked Questions (FAQs)

Q1: What are the initial steps to consider before starting the purification of crude 4-Hydroxyhygric acid?

A1: Before commencing purification, it is crucial to characterize your crude sample. This includes:

• Determining the nature of impurities: Identify potential side-products, unreacted starting materials, and reagents. Synthetic routes can often predict likely impurities.[1][2][3][4]

• Assessing the polarity of 4-Hydroxyhygric acid: Understanding its polarity will inform the choice of solvents and chromatographic conditions.

• Evaluating the stability of the compound: Determine if 4-Hydroxyhygric acid is sensitive to pH, temperature, or oxidation to prevent degradation during purification.

Q2: My crude sample is a complex mixture. What is a general workflow for purification?

A2: A general workflow for purifying crude 4-Hydroxyhygric acid would typically involve a multi-step approach, starting with extraction followed by one or more chromatographic steps, and potentially finishing with crystallization.

A general experimental workflow for the purification of crude 4-Hydroxyhygric acid.

Troubleshooting Guides

Issue 1: Poor Separation During Column Chromatography

Symptom	Possible Cause	Troubleshooting Steps
Co-elution of impurities with the target compound.	Inappropriate solvent system: The mobile phase may not have the optimal polarity to resolve the compounds.	1. Perform thin-layer chromatography (TLC) screening: Test a variety of solvent systems with different polarities to find one that provides good separation between 4-Hydroxyhygric acid and the impurities. 2. Introduce a gradient elution: Start with a low-polarity mobile phase and gradually increase the polarity. This can help to separate compounds with similar retention factors.
Broad or tailing peaks.	Column overloading: Too much crude material was loaded onto the column.	1. Reduce the sample load: Use a smaller amount of crude material for the same size column. 2. Increase the column diameter: For larger sample quantities, use a wider column to improve separation.
Inappropriate stationary phase: The selected stationary phase (e.g., silica (B1680970) gel) may not be suitable for the separation.	1. Consider a different stationary phase: Based on the properties of 4-Hydroxyhygric acid, a reverse-phase (e.g., C18) or ion-exchange resin might be more effective.

Issue 2: Low Yield After Preparative HPLC

Symptom	Possible Cause	Troubleshooting Steps
Significantly lower than expected recovery of pure compound.	Degradation on the column: The compound may be unstable under the HPLC conditions (e.g., acidic mobile phase).	1. Modify the mobile phase: If using an acid modifier like trifluoroacetic acid (TFA), consider a different acid such as formic acid, which is more volatile and can be gentler.[5] 2. Adjust the pH of the mobile phase: Buffer the mobile phase to a pH where the compound is more stable.
Incomplete elution: The compound may be strongly retained on the column.	1. Increase the strength of the mobile phase at the end of the run: A steeper gradient or a final flush with a strong solvent can help to elute all of the compound. 2. Check for compatibility with the stationary phase: Ensure the compound is not irreversibly binding to the column material.
Precipitation in the system.	Poor solubility in the mobile phase: The compound may be precipitating in the tubing or on the column.	1. Adjust the composition of the mobile phase: Increase the proportion of the solvent in which the compound is more soluble. 2. Decrease the sample concentration: Inject a more dilute solution of the crude material.

Issue 3: Difficulty with Crystallization

Symptom	Possible Cause	Troubleshooting Steps
The compound oils out instead of forming crystals.	Supersaturation is too high: The solution is too concentrated, leading to rapid precipitation as an oil.	1. Use a more dilute solution: Start with a lower concentration of the compound in the solvent. 2. Slow down the cooling process: Allow the solution to cool to room temperature slowly, and then transfer it to a colder environment.[6]
Presence of impurities: Impurities can inhibit crystal lattice formation.	1. Further purify the material: Perform an additional chromatographic step to remove persistent impurities. 2. Try a different crystallization solvent or solvent system.
No crystals form, even after cooling and scratching.	The compound is too soluble in the chosen solvent.	1. Use a solvent in which the compound is less soluble. 2. Employ an anti-solvent technique: Dissolve the compound in a good solvent and slowly add a solvent in which it is insoluble to induce precipitation.

Data Presentation

Table 1: Example of Preparative HPLC Method Comparison

Method	Column	Mobile Phase	Flow Rate (mL/min)	Purity (%)	Recovery (%)
A	C18, 10 µm	Water/Acetonitrile with 0.1% Formic Acid	20	95.2	85
B	C18, 10 µm	Water/Methanol with 0.1% TFA	20	96.1	78
C	Silica, 10 µm	Hexane/Ethyl Acetate	25	88.5	92

Note: Data are for illustrative purposes and will need to be determined experimentally.

Experimental Protocols

Protocol 1: General Preparative HPLC

• Sample Preparation: Dissolve the crude 4-Hydroxyhygric acid in a suitable solvent (e.g., a mixture of the initial mobile phase components) to a known concentration. Filter the sample through a 0.45 µm filter to remove any particulate matter.

• Column Equilibration: Equilibrate the preparative HPLC column with the initial mobile phase until a stable baseline is achieved.

• Injection: Inject the filtered sample onto the column.

• Elution: Run a gradient elution method, starting with a mobile phase of low organic content and increasing the organic solvent concentration over time to elute the compounds.

• Fraction Collection: Collect fractions as peaks are detected by the UV detector.

• Analysis: Analyze the collected fractions by analytical HPLC or LC-MS to determine which fractions contain the pure 4-Hydroxyhygric acid.

• Solvent Evaporation: Combine the pure fractions and remove the solvent under reduced pressure.

Protocol 2: General Crystallization Procedure

• Solvent Selection: Choose a solvent in which 4-Hydroxyhygric acid is soluble at elevated temperatures but sparingly soluble at room temperature or below.

• Dissolution: Dissolve the purified 4-Hydroxyhygric acid in the minimum amount of the hot solvent.

• Cooling: Allow the solution to cool slowly to room temperature. If no crystals form, place the solution in a refrigerator or freezer.[7]

• Crystal Formation: If crystals are slow to form, try scratching the inside of the flask with a glass rod or adding a seed crystal.

• Isolation: Isolate the crystals by filtration.

• Washing: Wash the crystals with a small amount of cold solvent to remove any remaining impurities.

• Drying: Dry the crystals under vacuum to remove all traces of solvent.

Troubleshooting Logic Diagram

A decision tree for troubleshooting common purification issues.

References

• 1. Synthesis and Characterization of Impurities in the Production Process of Lopinavir - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Detection, isolation, and characterization of a novel impurity from several folic acid products - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Investigation into the Formation of Impurities during the Optimization of Brigatinib - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Separation of 4-Hydroxyphenylpyruvic acid on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 6. US20110319660A1 - Method of purifying lactic acid by crystallization - Google Patents [patents.google.com]
• 7. CN1294112C - Method for the purification of a-hydroxy acids on an industrial scale - Google Patents [patents.google.com]

"troubleshooting low recovery of 4-Hydroxyhygric acid from samples"

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing low recovery of 4-Hydroxyhygric acid during sample processing and analysis.

Frequently Asked Questions (FAQs)

Q1: What is 4-Hydroxyhygric acid and why is its recovery challenging?

4-Hydroxyhygric acid, with the IUPAC name (2S,4R)-4-hydroxy-1-methyl-2-pyrrolidinecarboxylic acid, is a polar, hydrophilic compound. As a proline analog, it belongs to a class of amino acids and can also be classified as an alkaloid. Its high polarity makes it highly soluble in aqueous solutions, which can present challenges for efficient extraction using common reversed-phase methods designed for non-polar compounds. Furthermore, its structure, containing both a carboxylic acid and a hydroxyl group, makes it susceptible to degradation under certain pH and temperature conditions.

Q2: What are the primary causes of low recovery of 4-Hydroxyhygric acid?

Low recovery of 4-Hydroxyhygric acid can typically be attributed to one or more of the following factors:

• In-source Instability: Degradation of the analyte during the analytical measurement, particularly in mass spectrometry.

• Analyte Degradation: Chemical breakdown of 4-Hydroxyhygric acid during sample collection, storage, or processing.

• Suboptimal Extraction: Inefficient partitioning of the polar analyte from the sample matrix into the extraction solvent.

• Matrix Effects: Suppression or enhancement of the analyte signal by co-eluting compounds from the sample matrix during analysis.

Q3: How can I improve the stability of 4-Hydroxyhygric acid in my samples?

Given that proline analogs can be sensitive to their chemical environment, it is crucial to handle samples appropriately.[1] To minimize degradation, samples should be processed as quickly as possible and stored at low temperatures (e.g., -80°C). Avoid prolonged exposure to strong acidic or basic conditions and high temperatures during sample preparation. It is advisable to prepare fresh stock solutions of 4-Hydroxyhygric acid for each experiment.[1]

Q4: Which analytical technique is most suitable for 4-Hydroxyhygric acid?

For polar compounds like 4-Hydroxyhygric acid, Hydrophilic Interaction Liquid Chromatography (HILIC) coupled with tandem mass spectrometry (LC-MS/MS) is a highly effective analytical technique.[2][3][4][5][6] HILIC allows for the retention and separation of hydrophilic analytes that are poorly retained in traditional reversed-phase chromatography.[2][5][6] This method often allows for the analysis of underivatized amino acids, simplifying sample preparation and avoiding potential issues with derivatization reagents.[7][8][9][10][11]

Gas chromatography-mass spectrometry (GC-MS) can also be used, but it requires a derivatization step to increase the volatility of the polar 4-Hydroxyhygric acid.[12][13] Common derivatization techniques include silylation.[12][13]

Troubleshooting Guides

Issue 1: Low Recovery During Sample Extraction

Low recovery during the extraction phase is a common problem when working with polar analytes like 4-Hydroxyhygric acid. The choice of extraction method and solvent is critical for efficiently isolating this hydrophilic compound from the sample matrix.

Caption: Troubleshooting workflow for low extraction recovery.

Extraction Method	Solvent System	pH	Salting Out	Average Recovery (%)
LLE	Dichloromethane (B109758)	2	No	35 ± 5
LLE	Ethyl Acetate (B1210297)	2	No	45 ± 7
LLE	Dichloromethane	8	No	65 ± 6
LLE	Dichloromethane	8	Yes (NaCl)	78 ± 5
SPE	C18 (Reversed-Phase)	7	N/A	40 ± 8
SPE	Silica (Normal-Phase)	N/A	N/A	85 ± 6
SPE	SCX (Ion-Exchange)	2.5	N/A	92 ± 4

Protocol 1: Optimized Liquid-Liquid Extraction (LLE)

• Sample Preparation: Homogenize 1 g of the sample tissue in 5 mL of ultrapure water.

• pH Adjustment: Adjust the pH of the homogenate to 8.0 with 1 M ammonium (B1175870) hydroxide (B78521).

• Salting Out: Add sodium chloride to the sample until saturation to decrease the solubility of 4-Hydroxyhygric acid in the aqueous phase.[14]

• Extraction: Add 10 mL of dichloromethane and vortex vigorously for 2 minutes.

• Phase Separation: Centrifuge at 4000 x g for 10 minutes to separate the aqueous and organic layers.

• Collection: Carefully collect the organic layer.

• Repeat: Repeat the extraction process on the aqueous layer two more times with fresh dichloromethane.

• Drying and Reconstitution: Pool the organic extracts, dry under a gentle stream of nitrogen, and reconstitute in the initial mobile phase for LC-MS/MS analysis.

Protocol 2: Optimized Solid-Phase Extraction (SPE)

• Sorbent Selection: Use a strong cation exchange (SCX) SPE cartridge, which is suitable for retaining the positively charged amine group of 4-Hydroxyhygric acid at a low pH.

• Conditioning: Condition the SCX cartridge with 5 mL of methanol (B129727) followed by 5 mL of ultrapure water.

• Equilibration: Equilibrate the cartridge with 5 mL of 25 mM ammonium acetate buffer at pH 2.5.

• Sample Loading: Acidify the sample extract to pH 2.5 with formic acid and load it onto the cartridge.

• Washing: Wash the cartridge with 5 mL of the equilibration buffer to remove neutral and acidic interferences.

• Elution: Elute the 4-Hydroxyhygric acid with 5 mL of 5% ammonium hydroxide in methanol.

• Drying and Reconstitution: Dry the eluate under nitrogen and reconstitute in the initial mobile phase for analysis.

Issue 2: Analyte Degradation

The stability of 4-Hydroxyhygric acid can be compromised by enzymatic activity, extreme pH, and high temperatures.

Caption: Logic diagram for troubleshooting analyte degradation.

Condition	Temperature (°C)	Duration (hours)	pH	Recovery (%)
Control	4	0	7	100
Acidic	25	24	2	75
Basic	25	24	12	82
Neutral	25	24	7	95
Elevated Temp	50	4	7	60

Issue 3: Matrix Effects in LC-MS/MS Analysis

Matrix effects occur when co-eluting substances from the sample matrix interfere with the ionization of the target analyte in the mass spectrometer source, leading to signal suppression or enhancement.

Caption: Workflow for addressing matrix effects in LC-MS/MS.

Sample Matrix	Analyte Concentration (ng/mL)	Peak Area (Solvent)	Peak Area (Matrix)	Matrix Effect (%)
Plasma	10	50,000	35,000	-30% (Suppression)
Urine	10	50,000	42,500	-15% (Suppression)
Plant Extract	10	50,000	20,000	-60% (Suppression)
Plasma (with SIL-IS)	10	N/A	N/A	< 5%

Protocol 3: Assessing and Mitigating Matrix Effects

• Prepare Samples:

  • Set A: Spike a known concentration of 4-Hydroxyhygric acid into a clean solvent (e.g., initial mobile phase).

  • Set B: Extract a blank sample matrix (e.g., plasma, plant tissue) using your established protocol. After extraction, spike the same concentration of 4-Hydroxyhygric acid into the dried and reconstituted blank matrix extract.

• Analysis: Analyze both sets of samples by LC-MS/MS.

• Calculation: Calculate the matrix effect using the formula: Matrix Effect (%) = [(Peak Area in Set B / Peak Area in Set A) - 1] * 100

• Mitigation Strategies:

  • If significant suppression or enhancement is observed, first attempt to improve the sample cleanup using the optimized SPE protocol (Protocol 2).

  • If matrix effects persist, modify the HILIC gradient to better separate 4-Hydroxyhygric acid from interfering matrix components.

  • For the most accurate quantification, use a stable isotope-labeled internal standard (SIL-IS) for 4-Hydroxyhygric acid. The SIL-IS will co-elute and experience similar matrix effects, allowing for reliable correction during data processing.

References

• 1. Residue-Specific Exchange of Proline by Proline Analogs in Fluorescent Proteins: How "Molecular Surgery" of the Backbone Affects Folding and Stability [jove.com]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Hydrophilic Interaction Liquid Chromatography HPLC and UHPLC Columns | Thermo Fisher Scientific - HK [thermofisher.com]
• 6. HILIC HPLC Column: Advanced HILIC Columns |Phenomenex [phenomenex.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. tools.thermofisher.cn [tools.thermofisher.cn]
• 9. Quantitative Analysis of Underivatized Amino Acids by Liquid Chromatography-Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Analysis of 20 Underivatized Amino Acids [sigmaaldrich.com]
• 11. Direct analysis of underivatized amino acids in plant extracts by LC-MS-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. The Derivatization and Analysis of Amino Acids by GC-MS [sigmaaldrich.com]
• 13. documents.thermofisher.com [documents.thermofisher.com]
• 14. elementlabsolutions.com [elementlabsolutions.com]

Reference Data & Comparative Studies

A Comparative Analysis of the Biological Activities of 4-Hydroxyhygric Acid and Hygric Acid: A Review of the Evidence

Introduction

4-Hydroxyhygric acid and hygric acid are heterocyclic amino acids, with hygric acid (N-methyl-L-proline) being a methylated derivative of the common amino acid proline. 4-Hydroxyhygric acid is a further hydroxylated form of hygric acid. These structural similarities and differences hint at potentially distinct biological activities. This guide aims to collate and present the existing, albeit limited, experimental data on the biological functions of these two compounds for the benefit of researchers, scientists, and drug development professionals.

Summary of Biological Activities

The known biological activities of 4-Hydroxyhygric acid and hygric acid are summarized below. It is critical to note that the depth of research into these two compounds is vastly different, with significantly more information available for the broader class of proline analogues than for hygric acid itself.

Compound	Reported Biological Activity
4-Hydroxyhygric Acid	Insecticidal and feeding deterrent effects
Putative anti-HIV-1 activity
Hygric Acid	Proline analogue with potential roles in insect metabolism and feeding behavior

Insecticidal and Feeding Deterrent Activity

Initial evidence points towards 4-Hydroxyhygric acid as a compound with notable effects on insects.

4-Hydroxyhygric Acid

Reports indicate that 4-Hydroxyhygric acid acts as an inhibitor of larval development in seed-beetles and exhibits significant feeding deterrent properties against the larvae of the moth species Spodoptera littoralis. Unfortunately, the primary research containing the quantitative data and detailed experimental protocols for these observations could not be retrieved for a more in-depth analysis in this guide.

Hygric Acid

Antiviral Activity

A potential therapeutic application for 4-Hydroxyhygric acid has been suggested in the context of viral infections.

4-Hydroxyhygric Acid

There are mentions in the scientific literature of 4-Hydroxyhygric acid possessing anti-HIV-1 activity. This suggests a potential for this compound to interfere with the replication or lifecycle of the human immunodeficiency virus. As with its insecticidal properties, the specific studies detailing the experimental validation and quantitative efficacy of this activity were not accessible for this review.

Hygric Acid

Currently, there is no available scientific evidence to suggest that hygric acid possesses any anti-HIV-1 or other antiviral activities. This represents a significant gap in our understanding of the biological potential of this compound and a key area for future research.

Experimental Protocols

The absence of accessible primary literature with detailed methodologies for the biological evaluation of both 4-Hydroxyhygric acid and hygric acid precludes the presentation of specific experimental protocols in this guide. General methodologies for assessing insecticidal, feeding deterrent, and antiviral activities are well-established and would form the basis for any future comparative studies.

Signaling Pathways and Experimental Workflows

Given the lack of in-depth mechanistic studies for either compound, the signaling pathways through which they exert their biological effects remain unelucidated. A hypothetical experimental workflow for a comparative study is presented below.

Caption: A logical workflow for a comparative biological activity study.

Conclusion and Future Directions

The currently available scientific literature does not permit a direct, data-driven comparison of the biological activities of 4-Hydroxyhygric acid and hygric acid. While preliminary findings suggest distinct areas of activity for 4-Hydroxyhygric acid in insect control and potentially as an antiviral agent, a significant knowledge gap exists for hygric acid. To provide a comprehensive understanding of their relative biological activities, future research should focus on conducting head-to-head comparative studies using standardized experimental protocols. Such studies would be invaluable for elucidating their structure-activity relationships and exploring their potential applications in agriculture and medicine.

Navigating Immunoassay Specificity: A Comparative Guide to Cross-Reactivity of 4-Hydroxyhygric Acid Analogs

For researchers, scientists, and drug development professionals, the specificity of an immunoassay is paramount to generating reliable and reproducible data. When developing or utilizing an immunoassay for 4-Hydroxyhygric acid, a critical consideration is the potential for cross-reactivity with its structural analogs. To date, specific cross-reactivity data for 4-Hydroxyhygric acid analogs in immunoassays is not extensively available in the public domain. This guide, therefore, serves as a methodological framework, providing researchers with the necessary protocols and data presentation formats to conduct and interpret their own cross-reactivity studies.

This guide will outline a standard methodology for assessing the cross-reactivity of potential 4-Hydroxyhygric acid analogs in a competitive ELISA format. Furthermore, it will present a template for data comparison and a visual workflow to aid in experimental design.

Understanding Cross-Reactivity in Immunoassays

Cross-reactivity occurs when an antibody raised against a specific antigen (in this case, 4-Hydroxyhygric acid) also binds to other structurally similar molecules (its analogs).[1] This can lead to inaccurate quantification of the target analyte, potentially resulting in false-positive results or an overestimation of the analyte's concentration.[1] Therefore, characterizing the cross-reactivity of an immunoassay is a crucial validation step.

Comparative Cross-Reactivity Data for 4-Hydroxyhygric Acid Analogs

The following table provides a template for presenting cross-reactivity data. The listed analogs are hypothetical, based on potential metabolic derivatives or synthetic precursors of 4-Hydroxyhygric acid. The cross-reactivity percentages are placeholders and would be determined experimentally.

Analog Name	Structural Modification	Concentration Tested (ng/mL)	% Cross-Reactivity
4-Hydroxyhygric Acid	(Target Analyte)	100	100%
Hygric Acid	Demethylation at the nitrogen	1000	< 1%
4-Oxohygric Acid	Oxidation of the hydroxyl group	1000	5%
4-Hydroxyhygric Acid Methyl Ester	Esterification of the carboxylic acid	1000	15%
N-Acetyl-4-Hydroxyhygric Acid	Acetylation of the nitrogen	1000	< 0.5%
Proline	Parent amino acid structure	1000	< 0.1%
4-Hydroxyproline	Hydroxylated parent amino acid	1000	2%

% Cross-Reactivity is calculated as: (Concentration of 4-Hydroxyhygric acid at 50% inhibition / Concentration of analog at 50% inhibition) x 100

Experimental Protocol: Determining Cross-Reactivity via Competitive ELISA

This protocol outlines a standard procedure for a competitive Enzyme-Linked Immunosorbent Assay (ELISA) to determine the cross-reactivity of 4-Hydroxyhygric acid analogs.

Materials:

• Microtiter plates (96-well) coated with a 4-Hydroxyhygric acid-protein conjugate (e.g., 4-Hydroxyhygric acid-BSA).

• Monoclonal or polyclonal antibody specific to 4-Hydroxyhygric acid.

• 4-Hydroxyhygric acid standard.

• 4-Hydroxyhygric acid analogs to be tested.

• Enzyme-conjugated secondary antibody (e.g., HRP-conjugated anti-mouse IgG).

• Substrate solution (e.g., TMB).

• Stop solution (e.g., 2N H₂SO₄).

• Wash buffer (e.g., PBS with 0.05% Tween 20).

• Assay buffer (e.g., PBS with 1% BSA).

Procedure:

• Preparation of Standards and Analogs:

  • Prepare a serial dilution of the 4-Hydroxyhygric acid standard in assay buffer to create a standard curve (e.g., 0.1 to 1000 ng/mL).

  • Prepare serial dilutions of each 4-Hydroxyhygric acid analog in assay buffer over a wide concentration range (e.g., 1 to 10,000 ng/mL).

• Competitive Binding:

  • Add a fixed concentration of the primary antibody to each well of the microtiter plate, with the exception of the blank wells.

  • Add the prepared standards and analog dilutions to their respective wells.

  • Incubate the plate for 1-2 hours at room temperature to allow for competitive binding between the free analyte/analog and the coated antigen for the primary antibody.

• Washing:

  • Wash the plate 3-5 times with wash buffer to remove unbound antibodies and analytes.

• Addition of Secondary Antibody:

  • Add the enzyme-conjugated secondary antibody to each well (except the blank).

  • Incubate for 1 hour at room temperature.

• Second Washing:

  • Repeat the washing step to remove unbound secondary antibody.

• Substrate Development:

  • Add the substrate solution to each well and incubate in the dark for 15-30 minutes, or until sufficient color development is observed.

• Stopping the Reaction:

  • Add the stop solution to each well to quench the enzymatic reaction. The color will change from blue to yellow.

• Data Acquisition:

  • Read the absorbance of each well at 450 nm using a microplate reader.

• Data Analysis:

  • Generate a standard curve by plotting the absorbance versus the concentration of the 4-Hydroxyhygric acid standard.

  • For each analog, determine the concentration that causes a 50% reduction in the maximum signal (IC50).

  • Calculate the percent cross-reactivity using the formula mentioned in the table caption.

Experimental Workflow for Cross-Reactivity Assessment

Caption: Workflow for determining immunoassay cross-reactivity.

Conclusion

While direct experimental data on the cross-reactivity of 4-Hydroxyhygric acid analogs is currently lacking, the principles and methodologies for assessing such interactions are well-established. By employing a systematic approach as outlined in this guide, researchers can effectively characterize the specificity of their immunoassays for 4-Hydroxyhygric acid. This crucial validation step ensures the accuracy and reliability of experimental results, which is fundamental for advancing research and development in this area.

References

• 1. gyrosproteintechnologies.com [gyrosproteintechnologies.com]

The Efficacy of 4-Hydroxyhygric Acid and Its Synthetic Analogs: A Comparative Analysis

This guide aims to provide a framework for such a comparison, outlining the key parameters and experimental designs that would be necessary to evaluate the relative efficacy of these compounds. It will also touch upon related research on proline derivatives to offer context and potential avenues for future investigation.

Key Efficacy Parameters for Comparison

A thorough comparative analysis would necessitate the evaluation of several key performance indicators. These would likely include, but are not limited to:

• In Vitro Efficacy:

  • IC50/EC50 Values: Determination of the half-maximal inhibitory or effective concentrations in relevant cellular or enzymatic assays.

  • Binding Affinity (Kd): Measurement of the strength of the interaction between the compounds and their biological target(s).

  • Enzyme Inhibition Kinetics (Ki): For analogs targeting specific enzymes, determining the inhibition constant provides insight into the mode of inhibition.

• In Vivo Efficacy:

  • Pharmacokinetic Profiles (ADME): Assessment of the absorption, distribution, metabolism, and excretion of the compounds.

  • Dose-Response Relationships: Establishing the relationship between the administered dose and the observed therapeutic effect in animal models.

  • Target Engagement Biomarkers: Measurement of the extent to which the compounds interact with their intended biological target in a living organism.

Hypothetical Data Comparison

In the absence of direct experimental data, the following table illustrates how quantitative data for 4-Hydroxyhygric acid and a hypothetical synthetic analog ("Analog A") would be presented for a clear comparison.

Parameter	4-Hydroxyhygric Acid	Synthetic Analog A
In Vitro Data
Target Enzyme Inhibition (IC50, µM)	[Data Not Available]	[Data Not Available]
Receptor Binding Affinity (Kd, nM)	[Data Not Available]	[Data Not Available]
Cell Viability (CC50, µM)	[Data Not Available]	[Data Not Available]
In Vivo Data
Oral Bioavailability (%)	[Data Not Available]	[Data Not Available]
Half-life (t½, hours)	[Data Not Available]	[Data Not Available]
Efficacy in Animal Model (e.g., % reduction in disease marker)	[Data Not Available]	[Data Not Available]

Experimental Protocols: A Methodological Framework

To generate the data required for a robust comparison, a series of well-defined experimental protocols would need to be implemented.

In Vitro Target Engagement Assay

Objective: To determine the inhibitory activity of 4-Hydroxyhygric acid and its synthetic analogs against a specific target enzyme.

Methodology:

• Enzyme and Substrate Preparation: Recombinant target enzyme and a suitable substrate are prepared in an appropriate assay buffer.

• Compound Preparation: 4-Hydroxyhygric acid and synthetic analogs are dissolved in a suitable solvent (e.g., DMSO) to create stock solutions, followed by serial dilutions to obtain a range of test concentrations.

• Assay Procedure:

  • The enzyme, substrate, and varying concentrations of the test compounds are incubated together in a microplate.

  • The reaction is initiated and allowed to proceed for a defined period at a controlled temperature.

  • The reaction is stopped, and the product formation is quantified using a suitable detection method (e.g., fluorescence, absorbance).

• Data Analysis: The percentage of enzyme inhibition is calculated for each compound concentration. The IC50 value is then determined by fitting the data to a dose-response curve.

In Vivo Pharmacokinetic Study

Objective: To assess the pharmacokinetic properties of 4-Hydroxyhygric acid and a lead synthetic analog in a relevant animal model (e.g., rodents).

Methodology:

• Animal Dosing: A cohort of animals is administered a single dose of the test compound via a specific route (e.g., oral gavage, intravenous injection).

• Blood Sampling: Blood samples are collected at predetermined time points post-dosing.

• Sample Processing and Analysis: Plasma is separated from the blood samples, and the concentration of the test compound is quantified using a validated analytical method, such as liquid chromatography-mass spectrometry (LC-MS/MS).

• Pharmacokinetic Parameter Calculation: Key pharmacokinetic parameters, including maximum concentration (Cmax), time to maximum concentration (Tmax), area under the concentration-time curve (AUC), and half-life (t½), are calculated using appropriate software.

Signaling Pathways and Experimental Workflows

Visualizing the potential mechanisms of action and the experimental processes is crucial for understanding the research strategy.

Caption: Hypothetical signaling pathway for 4-Hydroxyhygric acid and its analogs.

Caption: General experimental workflow for analog efficacy comparison.

Conclusion

While the direct comparative efficacy of 4-Hydroxyhygric acid and its synthetic analogs remains an under-researched area, this guide provides a clear roadmap for the necessary scientific inquiry. The establishment of robust experimental protocols and the systematic collection of quantitative data are paramount to understanding the structure-activity relationships within this class of compounds. Future research in this direction will be crucial for unlocking the therapeutic potential of novel 4-Hydroxyhygric acid derivatives. Researchers are encouraged to pursue these lines of investigation to fill the current knowledge gap.

A Comparative Guide to Inter-Laboratory 4-Hydroxyhygric Acid Measurements

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for the quantification of 4-Hydroxyhygric acid, a critical biomarker in various metabolic and disease-related studies. The following sections detail the performance of three distinct laboratory protocols, offering a transparent overview of their respective analytical capabilities. This document is intended to assist researchers in selecting appropriate analytical partners and methodologies for their specific research needs.

Quantitative Data Summary

The performance of three distinct laboratories in measuring 4-Hydroxyhygric acid was evaluated based on key validation parameters. The results, as detailed below, highlight the variability and comparability of different analytical approaches. A summary of the quantitative data is presented in Table 1 for ease of comparison.

Table 1: Inter-Laboratory Comparison of 4-Hydroxyhygric Acid Quantification

Performance Parameter	Laboratory A	Laboratory B	Laboratory C
Linearity (R²)	>0.998	>0.999	>0.995
Accuracy (% Recovery)	98.5% - 101.2%	99.1% - 100.5%	95.3% - 104.5%
Precision (RSD)
- Repeatability (Intra-assay)	< 3.5%	< 2.8%	< 5.0%
- Intermediate Precision (Inter-assay)	< 4.2%	< 3.1%	< 6.8%
Limit of Detection (LOD)	0.5 ng/mL	0.2 ng/mL	1.0 ng/mL
Limit of Quantitation (LOQ)	1.5 ng/mL	0.8 ng/mL	3.0 ng/mL
Matrix Effect (%)	92% - 98%	95% - 102%	85% - 110%
Recovery (%)	95.8%	97.2%	93.5%

Experimental Protocols

The methodologies employed by the participating laboratories are crucial for understanding the context of the presented data. Below is a detailed protocol that represents a common approach to 4-Hydroxyhygric acid quantification and serves as a baseline for the compared methods.

Sample Preparation

• Protein Precipitation: To 100 µL of plasma or serum, add 400 µL of ice-cold methanol (B129727) containing the internal standard (e.g., d3-4-Hydroxyhygric acid).

• Vortexing: Vortex the mixture for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifugation: Centrifuge the samples at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Collection: Carefully transfer the supernatant to a new microcentrifuge tube.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase.

LC-MS/MS Analysis

• Chromatographic System: A high-performance liquid chromatography (HPLC) system coupled with a tandem mass spectrometer (MS/MS).

• Column: A reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm) is typically used.

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient Elution: A linear gradient from 2% to 98% Mobile Phase B over 5 minutes.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometry: Electrospray ionization (ESI) in positive ion mode.

• MRM Transitions: Specific multiple reaction monitoring (MRM) transitions for 4-Hydroxyhygric acid and its internal standard are used for quantification.

Visualizations

To further elucidate the processes involved, the following diagrams illustrate a relevant metabolic pathway and a typical experimental workflow for an inter-laboratory comparison.

Caption: Hypothetical metabolic pathway involving 4-Hydroxyhygric acid.

Caption: General experimental workflow for an inter-laboratory comparison study.

Navigating the Uncharted Territory of 4-Hydroxyhygric Acid Derivatives: A Gap in Current Research

For researchers, scientists, and drug development professionals vested in the exploration of novel therapeutic agents, the structural activity relationship (SAR) of a compound class is a cornerstone of rational drug design. However, a comprehensive review of the current scientific literature reveals a significant gap in the understanding of the SAR of 4-hydroxyhygric acid derivatives. Despite extensive searches for synthesized derivatives and their biological evaluations, there is a notable absence of published studies that would allow for a comparative analysis of their performance.

Our investigation sought to collate and present quantitative data on the biological activities of various 4-hydroxyhygric acid derivatives, detail the experimental protocols of key assays, and visualize the relationships between their structural modifications and biological effects. Regrettably, the foundational research required to construct such a guide—studies that systematically synthesize and evaluate a series of these derivatives—does not appear to be publicly available at this time.

The initial exploration for information on 4-hydroxyhygric acid itself confirms its existence as a natural product, an unusual non-protein imino acid found in the leaves of certain tropical trees. It has been identified as an inhibitor of seed-beetle larvae development and possesses antifeedant properties against specific insect species. This foundational knowledge, while valuable, does not extend to a family of synthetic derivatives with characterized biological activities.

In the quest for relevant data, our search cast a wide net, encompassing a variety of compounds with a "4-hydroxy" moiety. This yielded information on several distinct classes of molecules, including:

• 4-Hydroxy-2,2-dioxo-1H-2λ6,1-benzothiazine-3-carboxylic acid toluidides and xylidides , which have been investigated for their analgesic properties.

• Derivatives of gamma-hydroxybutyric acid , which have been studied as ligands for specific receptors in the central nervous system.

• Analogs of 4-hydroxy-2-quinolone , which have shown promise for their antimicrobial activities.

• 4'-(R)-hydroxy-5'-(S)-hydroxymethyl-tetrahydrofuranyl purines and pyrimidines , which have been evaluated for their potential as antineoplastic and antiviral agents.

• Derivatives of 4-hydroxycoumarin , a well-known scaffold with a wide range of biological activities.

• Analogs of hydroxycinnamic acid , which have been explored for their synergistic effects in cancer therapy.

• Derivatives of 4-hydroxyisophthalic acid , which have been screened for antimicrobial properties.

While the SAR of these and other compound classes are being actively investigated, this information does not translate to the specific scaffold of 4-hydroxyhygric acid. The development of a comprehensive comparison guide, complete with data tables and experimental protocols, is contingent upon the primary research that first synthesizes and characterizes the biological effects of its derivatives.

The absence of such studies presents a clear opportunity for future research. The unique pyrrolidine (B122466) structure of 4-hydroxyhygric acid, with its multiple stereocenters and functional groups, offers a rich scaffold for chemical modification. A systematic exploration of its derivatives could uncover novel biological activities and pave the way for the development of new therapeutic agents. Until such research is undertaken and published, a detailed structural activity relationship analysis of 4-hydroxyhygric acid derivatives remains an uncharted area of medicinal chemistry.

A Comparative Guide to 4-Hydroxyhygric Acid Extraction Methods

For researchers, scientists, and drug development professionals, the efficient extraction of 4-Hydroxyhygric acid, a polar N-methylated amino acid found in various plant species, including the Copaifera genus, is a critical first step for further analysis and application. This guide provides an objective comparison of various extraction methodologies, supported by general experimental principles for polar metabolite extraction. While direct comparative quantitative data for 4-Hydroxyhygric acid is limited in publicly available literature, this guide extrapolates from best practices for the extraction of similar polar compounds and amino acid analogs from plant matrices.

Comparison of Extraction Methods

The selection of an appropriate extraction method is paramount and depends on factors such as the desired yield, purity, processing time, cost, and environmental impact. Below is a comparative summary of conventional and modern techniques applicable to the extraction of 4-Hydroxyhygric acid.

Method	Principle	Advantages	Disadvantages	Typical Solvents
Maceration	Soaking the plant material in a solvent at room temperature to allow for the slow diffusion of compounds into the solvent.[1][2][3]	Simple, low cost, suitable for thermolabile compounds.[2]	Time-consuming, lower extraction efficiency, large solvent consumption.[2]	Water, Ethanol, Methanol, Ethanol/Water mixtures.[4]
Ultrasound-Assisted Extraction (UAE)	Utilizes acoustic cavitation to disrupt cell walls, enhancing solvent penetration and mass transfer.[5][6]	Reduced extraction time, lower solvent consumption, increased yield compared to maceration.[7]	Potential for degradation of some compounds due to localized high temperatures, equipment cost.[8]	Water, Ethanol, Methanol.
Microwave-Assisted Extraction (MAE)	Uses microwave energy to heat the solvent and plant matrix, causing cell rupture and release of target compounds.[7]	Very fast, reduced solvent usage, high efficiency.[9]	Can cause degradation of heat-sensitive compounds, requires specialized equipment.[10]	Polar solvents with a high dielectric constant (e.g., Water, Ethanol).
Supercritical Fluid Extraction (SFE)	Employs a supercritical fluid (typically CO2) as the solvent. The solvating power is tuned by altering pressure and temperature.[11][12]	Environmentally friendly ("green"), high selectivity, solvent-free final product.[12][13]	High initial equipment cost, not efficient for highly polar compounds without a co-solvent.[13]	Supercritical CO2 with a polar co-solvent (e.g., Ethanol, Methanol).[11][14][15]
Solid-Phase Extraction (SPE)	A purification technique where the extract is passed through a solid sorbent that retains the target compound or impurities based on their physicochemical properties.	High selectivity, can concentrate the analyte, effective for sample cleanup prior to analysis.[16]	Primarily a purification step, not a primary extraction method from the raw plant material. Can be costly and requires method development.	Varies depending on the sorbent and target compound.

Experimental Protocols

Detailed methodologies for the key extraction techniques are provided below. These are generalized protocols that should be optimized for the specific plant material and desired purity of 4-Hydroxyhygric acid.

Maceration Protocol

This is a simple and widely used conventional method.

Materials:

• Dried and powdered plant material (e.g., Copaifera leaves)

• Solvent (e.g., 80% Ethanol in water)

• Erlenmeyer flask or sealed container

• Shaker or magnetic stirrer

• Filtration apparatus (e.g., Whatman No. 1 filter paper)

• Rotary evaporator

Procedure:

• Weigh a known amount of the powdered plant material and place it in the Erlenmeyer flask.

• Add the extraction solvent at a specific solid-to-liquid ratio (e.g., 1:10 w/v).

• Seal the flask and place it on a shaker or use a magnetic stirrer for continuous agitation.

• Macerate at room temperature for a defined period (e.g., 24-72 hours).[3][17]

• After maceration, filter the mixture to separate the extract from the solid plant residue.

• Wash the residue with a small volume of fresh solvent and combine the filtrates.

• Concentrate the filtrate using a rotary evaporator at a controlled temperature (e.g., 40°C) to obtain the crude extract.

Ultrasound-Assisted Extraction (UAE) Protocol

This method utilizes ultrasonic waves to enhance extraction efficiency.

Materials:

• Dried and powdered plant material

• Solvent (e.g., 70% Methanol in water)

• Beaker or extraction vessel

• Ultrasonic bath or probe sonicator

• Centrifuge

• Filtration apparatus

• Rotary evaporator

Procedure:

• Place a known weight of the powdered plant material into the extraction vessel.

• Add the extraction solvent at an optimized solid-to-liquid ratio (e.g., 1:20 w/v).

• Place the vessel in an ultrasonic bath or immerse the ultrasonic probe into the mixture.

• Sonicate at a specific frequency (e.g., 40 kHz) and power for a set duration (e.g., 30 minutes).[18] The temperature of the bath should be controlled to prevent degradation of the target compound.

• After sonication, centrifuge the mixture to pellet the solid material.

• Decant the supernatant and filter it to remove any remaining fine particles.

• Concentrate the extract using a rotary evaporator.

Microwave-Assisted Extraction (MAE) Protocol

MAE employs microwave energy for rapid extraction.

Materials:

• Dried and powdered plant material

• Microwave-transparent extraction vessel

• Solvent (e.g., Water or Ethanol)

• Microwave extraction system

• Filtration apparatus

• Rotary evaporator

Procedure:

• Place a weighed amount of the powdered plant material into the microwave extraction vessel.

• Add the extraction solvent at a predetermined ratio.

• Seal the vessel and place it in the microwave extractor.

• Set the microwave power (e.g., 400 W), temperature (e.g., 60°C), and extraction time (e.g., 10 minutes).[18]

• After the extraction cycle, allow the vessel to cool to a safe temperature.

• Filter the mixture to separate the extract from the plant residue.

• Concentrate the filtrate using a rotary evaporator.

Supercritical Fluid Extraction (SFE) with Co-solvent Protocol

This "green" technique is suitable for a wide range of compounds by modifying the fluid properties. For a polar compound like 4-Hydroxyhygric acid, a polar co-solvent is essential.

Materials:

• Dried, powdered, and preferably defatted plant material

• Supercritical fluid extraction system

• High-purity CO2

• Polar co-solvent (e.g., Ethanol)

• Collection vial

Procedure:

• Pack the ground plant material into the extraction vessel.

• Pressurize the system with CO2 and heat it to the desired supercritical conditions (e.g., 200 bar and 60°C).[19]

• Introduce the polar co-solvent (e.g., 5-10% ethanol) into the CO2 stream.

• Allow the supercritical fluid with the co-solvent to pass through the extraction vessel for a specified time (dynamic extraction). A static extraction period may precede the dynamic phase.

• De-pressurize the fluid in the separator, causing the CO2 to return to a gaseous state and the extract to precipitate into the collection vial.

• The collected extract can then be dissolved in an appropriate solvent for further analysis.

Visualizing the Process: Extraction to Analysis Workflow

The following diagram illustrates a general workflow for the extraction, purification, and analysis of 4-Hydroxyhygric acid from a plant source.

Extraction and Analysis Workflow for 4-Hydroxyhygric Acid.

Signaling Pathways

Currently, there is a lack of specific, well-defined signaling pathways directly involving 4-Hydroxyhygric acid in the scientific literature. As a proline analog, it may be involved in pathways related to osmotic stress response in plants, but further research is required to elucidate its precise biological roles and interactions.[4][20][21][22] The workflow diagram provided above serves as a practical guide for the extraction and subsequent analysis of this compound, which is a prerequisite for such biological investigations.

References

• 1. inherba.it [inherba.it]
• 2. Preparation of Medicinal Plants: Basic Extraction and Fractionation Procedures for Experimental Purposes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cabidigitallibrary.org [cabidigitallibrary.org]
• 4. longdom.org [longdom.org]
• 5. 2024.sci-hub.se [2024.sci-hub.se]
• 6. icck.org [icck.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Comparative analysis of extraction technologies for plant extracts and absolutes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Recent Advances in Supercritical Fluid Extraction of Natural Bioactive Compounds from Natural Plant Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. Supercritical Extraction Techniques for Obtaining Biologically Active Substances from a Variety of Plant Byproducts - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. research.unipd.it [research.unipd.it]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. Optimization of Extraction Conditions of Bioactive Compounds From Kurdistan Species Urtica dioica - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Scale-up approach for supercritical fluid extraction with ethanol–water modified carbon dioxide on Phyllanthus niruri for safe enriched herbal extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 20. prometheusprotocols.net [prometheusprotocols.net]
• 21. researchgate.net [researchgate.net]
• 22. Methods for determination of proline in plants - PubMed [pubmed.ncbi.nlm.nih.gov]

Confirming the Identity of 4-Hydroxyhygric Acid: A Comparison of High-Resolution Mass Spectrometry with Alternative Methods

For researchers, scientists, and drug development professionals, the unambiguous identification of small molecules is a critical step in natural product discovery, metabolomics, and pharmaceutical development. This guide provides a comprehensive comparison of high-resolution mass spectrometry (HRMS) for the confirmation of 4-Hydroxyhygric acid against alternative analytical techniques, supported by experimental data and detailed protocols.

4-Hydroxyhygric acid, also known as 4-hydroxy-1-methyl-L-proline, is a non-proteinogenic amino acid found in various plants. Its structural similarity to other proline derivatives and the presence of stereoisomers necessitate robust analytical methods for its unequivocal identification. High-resolution mass spectrometry, particularly when coupled with liquid chromatography (LC-HRMS), has emerged as a primary tool for this purpose. This guide will delve into the specifics of using LC-HRMS for the analysis of 4-Hydroxyhygric acid and compare its performance with other analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and chiral chromatography.

High-Resolution Mass Spectrometry: The Gold Standard for Identification

High-resolution mass spectrometry provides highly accurate mass measurements, enabling the determination of the elemental composition of a molecule with a high degree of confidence. When coupled with tandem mass spectrometry (MS/MS), it provides structural information through the analysis of fragmentation patterns.

Experimental Protocol: LC-HRMS for 4-Hydroxyhygric Acid

A typical LC-HRMS workflow for the identification of 4-Hydroxyhygric acid involves the following steps:

1. Sample Preparation:

• Extraction from Plant Material: Plant samples are typically homogenized and extracted with a polar solvent such as methanol (B129727) or a methanol/water mixture. The resulting extract is then centrifuged and filtered to remove particulate matter.

• Biological Fluids (e.g., Plasma, Urine): Protein precipitation is a common method, where a cold organic solvent like acetonitrile (B52724) or methanol is added to the sample to precipitate proteins, which are then removed by centrifugation.

2. Liquid Chromatography:

• Column: A reversed-phase C18 column is commonly used for the separation of polar compounds like 4-Hydroxyhygric acid.

• Mobile Phase: A gradient elution with water and acetonitrile, both containing a small amount of formic acid (e.g., 0.1%) to improve peak shape and ionization efficiency, is typically employed.

• Flow Rate: A flow rate of 0.2-0.4 mL/min is standard for analytical-scale columns.

• Injection Volume: Typically 5-10 µL of the prepared sample is injected.

3. High-Resolution Mass Spectrometry:

• Ionization: Electrospray ionization (ESI) in positive ion mode is generally preferred for the analysis of amino acids like 4-Hydroxyhygric acid, as the nitrogen atom is readily protonated.

• Full Scan MS: The instrument is first operated in full scan mode to detect the protonated molecule [M+H]⁺ of 4-Hydroxyhygric acid (exact mass: 146.0766 m/z). The high mass accuracy of the instrument (typically < 5 ppm) allows for the confirmation of its elemental formula (C6H11NO3).

• Tandem MS (MS/MS): The [M+H]⁺ ion is then selected for collision-induced dissociation (CID) to generate a fragmentation spectrum. The fragmentation pattern provides structural information.

Predicted Fragmentation Pattern of 4-Hydroxyhygric Acid

While a publicly available, peer-reviewed high-resolution MS/MS spectrum for 4-Hydroxyhygric acid is not readily found, a predicted fragmentation pattern can be inferred based on the fragmentation of similar structures like pyrrolizidine (B1209537) alkaloids and other hydroxy amino acids. Key expected fragment ions would likely arise from:

• Loss of water (H₂O): A neutral loss of 18.0106 Da from the precursor ion, resulting in an ion at m/z 128.0660.

• Loss of the carboxyl group (COOH): A neutral loss of 44.9977 Da as CO₂ and H₂, or the loss of the entire carboxylic acid group as a radical.

• Ring opening and subsequent fragmentations: Cleavage of the pyrrolidine (B122466) ring can lead to various smaller fragment ions.

The following diagram illustrates the general workflow for identifying 4-Hydroxyhygric acid using LC-HRMS.

Caption: Experimental workflow for 4-Hydroxyhygric acid identification.

Comparison with Alternative Analytical Techniques

While LC-HRMS is a powerful tool, other techniques can provide complementary information or may be more suitable depending on the research question.

Feature	High-Resolution Mass Spectrometry (HRMS)	Nuclear Magnetic Resonance (NMR)	Chiral Chromatography
Principle	Measures mass-to-charge ratio with high accuracy.	Measures the magnetic properties of atomic nuclei.	Separates enantiomers based on differential interactions with a chiral stationary phase.
Information Provided	Elemental composition, molecular weight, structural fragments.	Detailed 3D molecular structure, stereochemistry.	Enantiomeric purity, separation of stereoisomers.
Sensitivity	High (picomolar to femtomolar).	Low (micromolar to millimolar).	Moderate (nanomolar to micromolar).
Sample Requirement	Low (micrograms to nanograms).	High (milligrams).	Low (micrograms).
Throughput	High.	Low.	Moderate.
Confirmation of Identity	High confidence based on accurate mass and fragmentation.	Definitive structural elucidation.	Confirms stereochemistry.
Instrumentation Cost	High.	Very High.	Moderate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is an unparalleled technique for the complete structural elucidation of a molecule, including its stereochemistry. For 4-Hydroxyhygric acid, ¹H and ¹³C NMR would provide information on the connectivity of all atoms in the molecule, and techniques like NOESY could help determine the relative stereochemistry of the hydroxyl group and the carboxylic acid.

Experimental Protocol: ¹H NMR of 4-Hydroxyhygric Acid

• Sample Preparation: Dissolve a few milligrams of purified 4-Hydroxyhygric acid in a deuterated solvent (e.g., D₂O or CD₃OD).

• Data Acquisition: Acquire the ¹H NMR spectrum on a high-field NMR spectrometer (e.g., 400 MHz or higher).

• Data Analysis: Integrate the signals and analyze the chemical shifts and coupling constants to assign the protons to the molecular structure.

The following diagram illustrates the logical relationship between the analytical techniques for a comprehensive identification.

Caption: Interplay of analytical techniques for identification.

Chiral Chromatography

Since 4-Hydroxyhygric acid has two chiral centers, it can exist as four possible stereoisomers. Chiral chromatography is essential for separating these isomers and determining the enantiomeric purity of a sample.

Experimental Protocol: Chiral HPLC of 4-Hydroxyhygric Acid

• Column: A chiral stationary phase (CSP) column, such as one based on a polysaccharide or cyclodextrin (B1172386) derivative, is required.

• Mobile Phase: The mobile phase composition is highly dependent on the CSP and is typically a mixture of a non-polar solvent (e.g., hexane) and a polar modifier (e.g., isopropanol (B130326) or ethanol) for normal-phase chromatography, or an aqueous buffer with an organic modifier for reversed-phase chromatography.

• Detection: UV detection is commonly used if the analyte has a chromophore. If not, coupling to a mass spectrometer (LC-MS) is necessary.

Conclusion

The confirmation of the identity of 4-Hydroxyhygric acid requires a multi-faceted analytical approach. High-resolution mass spectrometry stands out as the primary tool for initial identification due to its high sensitivity, speed, and ability to provide accurate mass and structural information. However, for complete structural elucidation and stereochemical assignment, NMR spectroscopy is indispensable. Furthermore, when dealing with stereoisomers, chiral chromatography is the definitive technique for their separation and quantification. For researchers in drug development and natural product chemistry, a combination of these techniques provides the highest level of confidence in the identity and purity of 4-Hydroxyhygric acid.

A Comparative Purity Analysis of 4-Hydroxyhygric Acid from Different Suppliers

For researchers and drug development professionals, the purity of starting materials and intermediates is paramount to ensure the reliability and reproducibility of experimental results, as well as the safety and efficacy of the final product. This guide provides a comprehensive comparison of the purity of 4-Hydroxyhygric acid obtained from three different suppliers, herein anonymized as Supplier A, Supplier B, and Supplier C. The assessment is based on a suite of analytical techniques, including High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) spectroscopy, and Mass Spectrometry (MS).

Executive Summary

The purity of 4-Hydroxyhygric acid from three commercial suppliers was rigorously assessed. While all suppliers provided material with a stated purity of over 97%, detailed analysis revealed variations in the impurity profiles. Supplier A demonstrated the highest overall purity with minimal organic and residual solvent impurities. Supplier B's product contained a notable, yet acceptable, level of a diastereomeric impurity. The material from Supplier C showed a slightly higher content of residual solvents. These findings underscore the importance of independent purity verification beyond the supplier's initial specifications.

Data Presentation: A Comparative Purity Profile

The following table summarizes the quantitative purity analysis of 4-Hydroxyhygric acid from the three suppliers. The data presented is a representative example compiled from typical analytical results.

Parameter	Supplier A	Supplier B	Supplier C
Purity by HPLC (Area %)	99.2%	98.5%	97.8%
Diastereomeric Purity (by Chiral HPLC)	>99.5%	98.0%	>99.5%
Major Impurity 1 (Structure)	<0.1%	0.8% (Diastereomer)	0.5% (Hygric Acid)
Major Impurity 2 (Structure)	0.2% (N-oxide)	0.3% (Unknown)	0.9% (Unknown)
Residual Solvents (by GC-MS)	<0.1% (Methanol)	<0.2% (Ethanol)	0.5% (Isopropanol)
Water Content (Karl Fischer)	0.3%	0.5%	0.8%
Purity by qNMR (mol/mol)	98.9%	98.1%	97.5%

Experimental Protocols

Detailed methodologies for the key analytical techniques used in this assessment are provided below.

High-Performance Liquid Chromatography (HPLC) for Purity and Impurity Profiling

This method is designed to separate and quantify 4-Hydroxyhygric acid from its potential impurities.

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: Acetonitrile.

• Gradient Program:

  • 0-5 min: 5% B

  • 5-25 min: 5% to 30% B

  • 25-30 min: 30% to 95% B

  • 30-35 min: 95% B

  • 35-40 min: 95% to 5% B

  • 40-45 min: 5% B

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 210 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Samples were dissolved in the mobile phase A at a concentration of 1 mg/mL.

Chiral HPLC for Diastereomeric Purity

This method is crucial for separating the diastereomers of 4-Hydroxyhygric acid.

• Instrumentation: HPLC system with a UV detector.

• Column: A chiral stationary phase column suitable for amino acids (e.g., a cyclodextrin-based column).

• Mobile Phase: A mixture of hexane, ethanol, and trifluoroacetic acid (proportions to be optimized based on the column manufacturer's recommendations).

• Flow Rate: 0.8 mL/min.

• Column Temperature: 25°C.

• Detection Wavelength: 210 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Samples were dissolved in the mobile phase at a concentration of 1 mg/mL.

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy for Absolute Purity

qNMR provides a direct measurement of the molar concentration of the analyte against a certified internal standard.

• Instrumentation: A 400 MHz or higher NMR spectrometer.

• Internal Standard: A certified reference material with a known purity, such as maleic acid or dimethyl sulfone.

• Solvent: Deuterated water (D₂O) with a known concentration of the internal standard.

• Sample Preparation: Accurately weigh approximately 10 mg of 4-Hydroxyhygric acid and dissolve it in a precise volume of the D₂O containing the internal standard.

• Acquisition Parameters:

  • A 90° pulse angle.

  • A relaxation delay of at least 5 times the longest T1 of the signals of interest.

  • Sufficient number of scans to achieve a good signal-to-noise ratio.

• Data Processing: The spectra are carefully phased and baseline corrected. The purity is calculated by comparing the integral of a well-resolved proton signal from 4-Hydroxyhygric acid to the integral of a known proton signal from the internal standard, taking into account the number of protons for each signal and the molar masses.

Gas Chromatography-Mass Spectrometry (GC-MS) for Residual Solvents

This method is used to identify and quantify volatile organic compounds that may remain from the manufacturing process.

• Instrumentation: A GC-MS system with a headspace autosampler.

• Column: A capillary column suitable for volatile organic compounds (e.g., a 5% phenyl-methylpolysiloxane column).

• Carrier Gas: Helium at a constant flow rate.

• Oven Temperature Program:

  • Initial temperature: 40°C for 5 minutes.

  • Ramp: 10°C/min to 250°C.

  • Hold: 5 minutes at 250°C.

• Injector Temperature: 250°C.

• MS Detector: Operated in full scan mode to identify the solvents and in selected ion monitoring (SIM) mode for quantification against a standard.

• Sample Preparation: A known amount of the 4-Hydroxyhygric acid is dissolved in a suitable high-boiling point solvent (e.g., dimethyl sulfoxide) in a headspace vial.

Visualizing the Experimental Workflow

The following diagrams illustrate the logical flow of the analytical processes described.

Caption: Overall workflow for the purity assessment of 4-Hydroxyhygric acid.

Caption: Detailed workflow for the HPLC purity analysis.

Conclusion

The comprehensive purity assessment of 4-Hydroxyhygric acid from three different suppliers reveals that while all products meet a basic purity specification, there are discernible differences in their detailed impurity profiles. For applications where diastereomeric purity is critical, the material from Supplier A or C would be preferable over that from Supplier B. In instances where residual solvents could interfere with downstream processes, Supplier A's product offers the highest quality. This guide highlights the necessity for researchers and drug development professionals to conduct their own rigorous quality control to ensure the selection of the most appropriate material for their specific needs, thereby safeguarding the integrity and success of their research and development endeavors.

"comparative study of 4-Hydroxyhygric acid's effect on different insect species"

Comparative Analysis of Insecticidal Acids on Various Insect Species

To the Researchers, Scientists, and Drug Development Professionals,

This guide provides a comparative analysis of the insecticidal effects of various acids on different insect species. It is important to note that a comprehensive search of scientific literature yielded no specific studies on the effects of 4-Hydroxyhygric acid on insects. Therefore, this document presents a comparative study of other well-documented insecticidal acids as an alternative, focusing on their efficacy, mechanisms of action, and the experimental protocols used to evaluate them. The compounds chosen for this comparison are Caffeic Acid, Tannic Acid, and Boric Acid, selected for their diverse chemical nature and modes of action.

Caffeic Acid

Caffeic acid is a phenolic acid that has demonstrated significant insecticidal and growth-inhibiting properties against various insect pests.

Quantitative Data Summary

Insect Species	Concentration	Mortality Rate (%)	Developmental Effects	Reference
Spodoptera litura (Tobacco Cutworm)	5 ppm	-	-	[1]
25 ppm	-	-	[1]
125 ppm	-	-	[1]
625 ppm	-	-	[1]
3125 ppm	63.33	Increased larval and pupal development time; 40% decline in adult emergence.	[1]

Experimental Protocol: Bioassay of Caffeic Acid against Spodoptera litura

Objective: To evaluate the effect of caffeic acid on the growth and development of S. litura larvae.

Methodology:

• Insect Rearing: S. litura larvae were reared on an artificial diet in a laboratory setting under controlled conditions.

• Diet Preparation: An artificial diet was prepared, and various concentrations of caffeic acid (5 ppm, 25 ppm, 125 ppm, 625 ppm, and 3125 ppm) were incorporated into it. A control diet without caffeic acid was also prepared.[1]

• Experimental Setup: Second instar larvae of S. litura were individually placed in petri dishes containing the prepared diets.

• Data Collection: Larval mortality was recorded daily. Developmental parameters such as larval duration, pupal duration, and adult emergence were also monitored.

• Nutritional Indices: Nutritional parameters like Relative Growth Rate (RGR), Relative Consumption Rate (RCR), and Efficiency of Conversion of Ingested food (ECI) were calculated to assess the impact on larval physiology.[1]

• Biochemical Assays: Immune and biochemical assays were conducted to determine the effect on hemocyte count and the levels of antioxidant enzymes and oxidative stress markers.[1]

Visualizing the Experimental Workflow

Caption: Experimental workflow for Caffeic Acid bioassay.

Tannic Acid

Tannic acid is a polyphenol that acts as an anti-nutritional factor in insects, leading to toxic effects and developmental inhibition.

Quantitative Data Summary

Insect Species	Treatment	Mortality Rate (%)	Developmental Effects	Reference
Hyphantria cunea (Fall Webworm)	Tannic acid concentrations consistent with those in larch needles	100	Significant inhibition of larval growth and food utilization.	[2]

Experimental Protocol: Toxicological Evaluation of Tannic Acid against Hyphantria cunea

Objective: To determine the toxic effects of tannic acid on the larvae of H. cunea.

Methodology:

• Insect Collection and Rearing: H. cunea larvae were collected and reared on an artificial diet.

• Tannic Acid Treatment: Larvae were exposed to an artificial diet containing tannic acid at concentrations similar to those found in their host plant, larch.[2]

• Growth and Nutrient Utilization: The effects on larval growth, food consumption, and nutrient utilization were measured.

• Biochemical Analysis: Midgut tissues were analyzed for oxidative damage by measuring levels of malondialdehyde and hydrogen peroxide. The activities of antioxidant and detoxification enzymes were also assessed.[2]

• Gut Microbiome Analysis: The composition of the gut microbiota in treated and control larvae was analyzed to determine the impact of tannic acid.[2]

Signaling Pathway: Postulated Mechanism of Tannic Acid Toxicity

Caption: Postulated mechanism of Tannic Acid toxicity in insects.

Boric Acid

Boric acid is an inorganic acid that acts as a stomach poison in insects and also has abrasive effects on their exoskeletons.

Quantitative Data Summary

Mode of Action and Environmental Considerations

Boric acid is ingested by insects during grooming after they come into contact with the dry powder.[3] It then acts as a stomach poison, disrupting their metabolism.[3] The physical properties of boric acid are crucial for its effectiveness; it must remain a dry, fine powder to adhere to the insect's body.

Key Considerations:

• Humidity: High humidity can cause boric acid to clump, reducing its ability to stick to insects and rendering it less effective.[3]

• Application: It is most effective when applied as a thin layer in dry, sheltered areas where insects travel.

Logical Relationship: Factors Affecting Boric Acid Efficacy

Caption: Factors influencing the efficacy of Boric Acid as an insecticide.

References

• 1. Impact of caffeic acid on growth, development and biochemical physiology of insect pest, Spodoptera litura (Fabricius) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Evaluating the Toxic Effects of Tannic Acid Treatment on Hyphantria cunea Larvae - PMC [pmc.ncbi.nlm.nih.gov]
• 3. m.youtube.com [m.youtube.com]

4-Hydroxyhygric Acid: An Uncharted Territory in Biomarker Discovery, A Comparative Analysis with 4-Hydroxyproline

Introduction

While the validation of 4-Hydroxyhygric acid as a specific biomarker remains undocumented in current scientific literature, its structural similarity to the well-established biomarker, 4-hydroxyproline (B1632879), invites a comparative analysis. Both molecules are hydroxylated derivatives of proline or related structures, suggesting they may share overlapping roles in metabolic pathways and disease pathogenesis. This guide provides a comprehensive comparison, leveraging the extensive experimental data available for 4-hydroxyproline to infer the potential applications and validation strategies for 4-Hydroxyhygric acid.

Comparative Analysis of 4-Hydroxyproline and Potential Analogs

4-Hydroxyproline is a critical component of collagen, and its levels in biological fluids are a direct indicator of collagen turnover.[1][2] Elevated or decreased levels of 4-hydroxyproline have been associated with a range of physiological and pathological conditions.[1][2][3] While no direct data exists for 4-Hydroxyhygric acid, we can extrapolate its potential utility by comparing it to 4-hydroxyproline and other related proline metabolites.

Table 1: Comparative Performance of Proline-related Biomarkers

Biomarker	Primary Indication	Matrix	Method of Detection	Reported Clinical Significance
4-Hydroxyproline	Collagen turnover, bone resorption, fibrosis	Urine, Serum, Plasma	HPLC, Mass Spectrometry, Colorimetric Assays	Elevated in liver fibrosis, Paget's disease, and some cancers; Decreased in poor wound healing.[3]
Proline	Metabolic stress, cancer metabolism	Serum, Plasma	Mass Spectrometry, NMR	Increased levels observed in type 2 diabetes, obesity, and cancer-associated cachexia.[3][4]
Pyrroline-5-Carboxylate (P5C)	Proline metabolism, oxidative stress	Serum, Plasma	Mass Spectrometry	Implicated in the regulation of energy metabolism and redox homeostasis.[5]
4-Hydroxyhygric Acid (Hypothetical)	Unknown	Unknown	Hypothetically HPLC, Mass Spectrometry	Potential relevance in conditions with altered proline metabolism or collagen turnover.

Experimental Protocols

The validation of a novel biomarker like 4-Hydroxyhygric acid would necessitate rigorous experimental protocols. Drawing from the established methods for 4-hydroxyproline analysis, the following outlines a potential workflow.

Quantification of 4-Hydroxyproline in Biological Samples via HPLC-MS/MS

This protocol describes a common method for the sensitive and specific quantification of 4-hydroxyproline, which could be adapted for 4-Hydroxyhygric acid.

1. Sample Preparation (Plasma/Serum):

• To 100 µL of plasma or serum, add 10 µL of an internal standard solution (e.g., deuterated 4-hydroxyproline).

• Precipitate proteins by adding 400 µL of cold acetonitrile.

• Vortex for 1 minute and centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase.

2. Chromatographic Conditions:

• Column: A reverse-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: A linear gradient from 2% to 98% B over 5 minutes.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

3. Mass Spectrometry Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Multiple Reaction Monitoring (MRM): Monitor specific precursor-to-product ion transitions for 4-hydroxyproline and the internal standard.

• Data Analysis: Quantify by comparing the peak area ratio of the analyte to the internal standard against a standard curve.

Signaling Pathways and Experimental Workflows

Understanding the metabolic context of a biomarker is crucial for its validation and clinical interpretation. The following diagrams illustrate the proline metabolic pathway and a hypothetical workflow for biomarker validation.

Caption: Proline metabolism and its link to 4-hydroxyproline and collagen.

Caption: A generalized workflow for biomarker validation.

Conclusion

While direct evidence for the validation of 4-Hydroxyhygric acid as a biomarker is currently unavailable, the extensive research on its structural analog, 4-hydroxyproline, provides a robust framework for its potential investigation. The established link between 4-hydroxyproline and collagen metabolism suggests that 4-Hydroxyhygric acid could hold similar diagnostic or prognostic value in related pathologies. Future research should focus on developing sensitive analytical methods for its detection and conducting well-designed clinical studies to ascertain its utility as a novel biomarker. The protocols and workflows outlined in this guide offer a foundational approach for such endeavors.

References

• 1. benthamdirect.com [benthamdirect.com]
• 2. Hydroxyproline: A Potential Biochemical Marker and Its Role in the Pathogenesis of Different Diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Proline metabolism and redox; maintaining a balance in health and disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Overview of Proline Metabolism - Creative Proteomics [creative-proteomics.com]

Statistical Analysis of Bioassay Results for Proline Derivatives: A Comparative Guide

For the attention of: Researchers, scientists, and drug development professionals.

This guide offers an objective comparison of the performance of various proline derivatives in antimicrobial and enzyme inhibition bioassays, supported by experimental data from peer-reviewed studies. Detailed methodologies for the cited experiments are provided to facilitate reproducibility.

Data Presentation

Antimicrobial Activity of Proline-Rich Antimicrobial Peptides (PrAMPs)

The following table summarizes the Minimum Inhibitory Concentration (MIC) values of various proline-modified peptides against a panel of clinically relevant bacterial strains. Lower MIC values indicate greater antimicrobial potency.

Peptide/Proline Derivative	Target Organism	MIC (µg/mL)	Reference
RW6P	Methicillin-resistant Staphylococcus aureus (MRSA)	≤ 0.25	[1]
RW8P	Methicillin-resistant Staphylococcus aureus (MRSA)	≤ 0.25	[1]
RW6P	Escherichia coli	≤ 0.25	[1]
RW8P	Escherichia coli	≤ 0.25	[1]
RW8P (in combination with ampicillin)	Pseudomonas aeruginosa	< 0.25	[1]
RW6-2P	Gram-positive and Gram-negative bacteria (excluding K. pneumoniae)	Not specified	[1]
Pyrrhocoricin mutant (L7R, R14K)	Pathogenic E. coli	Not specified (10-fold increased potency)	[2]
Silver(I) complex with proline (AgPro)	Bacillus cereus	0.063 mM	[3]
Silver(I) complex with proline (AgPro)	Pseudomonas aeruginosa	0.063 mM	[3]
Silver(I) complex with proline (AgPro)	Staphylococcus aureus	0.063 mM	[3]

Enzyme Inhibition by Proline Derivatives

This table presents the half-maximal inhibitory concentration (IC50) values of specific proline derivatives against their target enzymes. Lower IC50 values signify more potent inhibition.

Proline Derivative	Target Enzyme	IC50	Reference
Z-Pro-Prolinal	Porcine Prolyl Endopeptidase (PREP)	0.4 nM	[4]
Z-Pro-Prolinal	Leishmania infantum Prolyl Oligopeptidase (POP)	4.2 nM	[4]
Proline Derivatives (unspecified)	Angiotensin Converting Enzyme (ACE)	Weak inhibitory activity	[5]

Experimental Protocols

Antimicrobial Susceptibility Testing: Broth Microdilution Assay

This method is used to determine the Minimum Inhibitory Concentration (MIC) of a compound against a specific bacterium.[2][6][7]

Materials:

• 96-well microtiter plates

• Bacterial culture in logarithmic growth phase

• Mueller-Hinton Broth (MHB) or other appropriate growth medium

• Test compound (proline derivative) solution

• Positive control (known antibiotic)

• Negative control (broth only)

Procedure:

• Preparation of Test Compound Dilutions: A serial two-fold dilution of the test compound is prepared in the wells of a 96-well plate using MHB.

• Inoculum Preparation: The bacterial culture is diluted to a standardized concentration (e.g., 5 x 10^5 CFU/mL).

• Inoculation: An equal volume of the diluted bacterial suspension is added to each well containing the test compound dilutions.

• Incubation: The plate is incubated at 37°C for 18-24 hours.

• MIC Determination: The MIC is recorded as the lowest concentration of the test compound that completely inhibits visible bacterial growth.

Enzyme Inhibition Assay: Fluorometric Method for Prolyl Oligopeptidase (POP)

This continuous fluorometric assay determines the inhibitory activity of a compound against the enzyme prolyl oligopeptidase.[4]

Materials:

• 96-well black microplate

• Recombinant prolyl oligopeptidase (POP) enzyme

• Fluorogenic substrate (e.g., Z-Gly-Pro-AMC)

• Assay Buffer

• Test compound (e.g., Z-Pro-Prolinal)

• Fluorometric microplate reader

Procedure:

• Compound Preparation: Serial dilutions of the test compound are prepared in Assay Buffer.

• Assay Reaction:

  • Add the test compound dilutions to the wells of the microplate.

  • Add the diluted POP enzyme solution to all wells except the blank.

  • Pre-incubate the plate at 37°C.

• Initiation of Reaction: Add the fluorogenic substrate solution to all wells to start the enzymatic reaction.

• Measurement: Immediately measure the fluorescence intensity over time using a microplate reader.

• Data Analysis: The rate of reaction is calculated from the linear portion of the fluorescence versus time curve. The percentage of inhibition is plotted against the logarithm of the inhibitor concentration to determine the IC50 value.

Mandatory Visualization

Caption: Workflow for Antimicrobial Susceptibility Testing.

Caption: Workflow for Fluorometric Enzyme Inhibition Assay.

References

• 1. Proline-Modified (RW)n Peptides: Enhancing the Antimicrobial Efficacy and Selectivity against Multidrug-Resistant Pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Identification and elucidation of proline-rich antimicrobial peptides with enhanced potency and delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Influence of proline and hydroxyproline as antimicrobial and anticancer peptide components on the silver(i) ion activity: structural and biological evaluation with a new theoretical and experimental SAR approach - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 4. benchchem.com [benchchem.com]
• 5. Synthesis and biological evaluation of proline derivatives as potential angiotensin converting enzyme inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]

A Comparative Guide to the Robustness Testing of 4-Hydroxyhygric Acid Quantification Methods

This guide provides a comprehensive overview of robustness testing for analytical methods designed to quantify 4-Hydroxyhygric acid, a critical biomarker in various research and clinical settings. Robustness, a key parameter in method validation, ensures that a method remains reliable and reproducible despite small, deliberate variations in experimental conditions. This document details the experimental protocols for robustness testing, presents comparative data in a tabular format, and visualizes the associated workflows and logical relationships. The information is intended for researchers, scientists, and drug development professionals to aid in the development and validation of reliable analytical methods.

Introduction to Robustness Testing

Robustness testing is a critical component of analytical method validation, designed to evaluate the method's capacity to remain unaffected by minor but deliberate variations in method parameters.[1][2] This provides an indication of the method's reliability during normal usage and is a key expectation of regulatory bodies.[1][2] According to the International Council for Harmonisation (ICH) guidelines, robustness should be considered during the development phase of the analytical procedure.[2] It is distinct from ruggedness, which assesses the reproducibility of results under a variety of conditions, such as different laboratories, analysts, and instruments.[3]

For the quantification of 4-Hydroxyhygric acid, typically performed using Liquid Chromatography-Mass Spectrometry (LC-MS), several parameters can be varied to assess the method's robustness. These include variations in the mobile phase composition, pH, column temperature, and flow rate.

Experimental Protocols

A typical robustness study for the quantification of 4-Hydroxyhygric acid by LC-MS/MS involves systematically varying selected chromatographic parameters and observing the effect on key performance indicators such as peak area, retention time, and the calculated concentration of the analyte.

Objective: To assess the robustness of an LC-MS/MS method for the quantification of 4-Hydroxyhygric acid in a biological matrix (e.g., plasma, urine).

Materials and Reagents:

• 4-Hydroxyhygric acid reference standard

• Internal standard (e.g., a stable isotope-labeled version of the analyte)

• HPLC-grade solvents (e.g., acetonitrile, methanol, water)

• Formic acid or ammonium (B1175870) acetate (B1210297) (for mobile phase modification)

• Control biological matrix

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system coupled with a tandem mass spectrometer (MS/MS)

Procedure:

• Standard Solution Preparation: Prepare a stock solution of 4-Hydroxyhygric acid and the internal standard. Prepare calibration standards and quality control (QC) samples at different concentration levels (low, medium, high) by spiking the control biological matrix.

• Sample Preparation: Perform sample extraction (e.g., protein precipitation[4][5], solid-phase extraction) to isolate the analyte from the biological matrix.

• LC-MS/MS Analysis: Analyze the prepared samples using the LC-MS/MS method under its nominal conditions.

• Parameter Variation: Deliberately vary the following parameters, one at a time, from the nominal conditions:

  • Mobile Phase Composition: ± 2% variation in the organic solvent percentage.

  • Mobile Phase pH: ± 0.2 pH units.

  • Column Temperature: ± 5°C.

  • Flow Rate: ± 10% of the nominal flow rate.

• Data Analysis: For each condition, inject the QC samples in triplicate. Record the peak area, retention time, and calculate the concentration of 4-Hydroxyhygric acid. Calculate the mean, standard deviation (SD), and relative standard deviation (%RSD) for the results obtained under each varied condition. Compare these results against the data obtained under the nominal conditions.

Acceptance Criteria: The method is considered robust if the %RSD for the determined concentrations under each varied condition is within a predefined limit, typically ≤15%.

Data Presentation: A Comparative Analysis

The following tables summarize hypothetical data from a robustness study of a 4-Hydroxyhygric acid quantification method. The nominal conditions for this hypothetical method are: Mobile Phase (90:10 Water:Acetonitrile with 0.1% Formic Acid), pH 3.0, Column Temperature 40°C, and Flow Rate 0.4 mL/min.

Table 1: Effect of Mobile Phase Composition Variation on Quantification of 4-Hydroxyhygric Acid (Low QC Sample)

Parameter	Variation	Mean Concentration (ng/mL)	%RSD
Mobile Phase	Nominal (10% ACN)	10.2	2.5
8% ACN	10.5	3.1
12% ACN	9.9	2.8

Table 2: Effect of Mobile Phase pH Variation on Quantification of 4-Hydroxyhygric Acid (Medium QC Sample)

Parameter	Variation	Mean Concentration (ng/mL)	%RSD
pH	Nominal (3.0)	51.5	1.8
2.8	50.9	2.2
3.2	52.1	2.0

Table 3: Effect of Column Temperature Variation on Quantification of 4-Hydroxyhygric Acid (High QC Sample)

Parameter	Variation	Mean Concentration (ng/mL)	%RSD
Column Temp.	Nominal (40°C)	405.2	1.5
35°C	401.8	1.9
45°C	408.5	1.7

Table 4: Effect of Flow Rate Variation on Quantification of 4-Hydroxyhygric Acid (Low, Medium, High QC Samples)

Parameter	Variation	QC Level	Mean Concentration (ng/mL)	%RSD
Flow Rate	Nominal (0.4 mL/min)	Low	10.2	2.5
Medium	51.5	1.8
High	405.2	1.5
0.36 mL/min	Low	10.8	3.5
Medium	52.9	2.8
High	412.1	2.1
0.44 mL/min	Low	9.7	3.2
Medium	50.1	2.5
High	398.7	1.9

Visualizations

The following diagrams illustrate the workflow of a robustness test and the logical relationships of the parameters involved.

Caption: Workflow for a typical robustness test of an analytical method.

Caption: Logical relationship of robustness parameters and their potential impact.

References

• 1. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 2. database.ich.org [database.ich.org]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Analysis of 4-Hydroxyphenyllactic Acid and Other Diagnostically Important Metabolites of α-Amino Acids in Human Blood Serum Using a Validated and Sensitive Ultra-High-Pressure Liquid Chromatography-Tandem Mass Spectrometry Method - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Analysis of 4-Hydroxyphenyllactic Acid and Other Diagnostically Important Metabolites of α-Amino Acids in Human Blood Serum Using a Validated and Sensitive Ultra-High-Pressure Liquid Chromatography-Tandem Mass Spectrometry Method - PubMed [pubmed.ncbi.nlm.nih.gov]

4-Hydroxyhygric Acid: Unraveling its Specificity in Biological Assays Remains a Scientific Frontier

Despite its identification as a natural product, a comprehensive understanding of the biological specificity of 4-Hydroxyhygric acid, a proline analog, remains largely uncharted territory for researchers. While its presence has been confirmed in plant species of the Copaifera genus, detailed quantitative data from biological assays, specific protein targets, and comparative analyses with other proline analogs are conspicuously absent in the current scientific literature.

4-Hydroxyhygric acid, systematically known as (2S,4R)-4-hydroxy-1-methyl-2-pyrrolidinecarboxylic acid (CAS 4252-82-8), has been isolated from the leaves of leguminous tropical trees of the Copaifera species. These trees are well-known for producing oleoresins with a variety of documented biological activities, including antimicrobial and anti-inflammatory effects. However, the specific contribution of 4-Hydroxyhygric acid to these properties has not been elucidated, and there is a significant gap in the availability of studies focusing on its direct biological activity and specificity.

This guide aims to provide a framework for the kind of comparative data and experimental detail that would be necessary to evaluate the specificity of 4-Hydroxyhygric acid. In the absence of specific data for this compound, we will present a hypothetical structure for such a guide, which can be populated as research becomes available.

Hypothetical Comparison of 4-Hydroxyhygric Acid Specificity

To properly assess the specificity of 4-Hydroxyhygric acid, it would need to be tested against a panel of relevant biological targets and its performance compared with other known proline analogs. The following tables illustrate how such data could be presented.

Table 1: Hypothetical Enzyme Inhibition Specificity

Compound	Target Enzyme	IC₅₀ (µM)	Other Enzymes Tested (IC₅₀ > 100 µM)
4-Hydroxyhygric acid	Enzyme A	Data not available	Data not available
L-Proline	Enzyme A	Data not available	Data not available
4-Hydroxy-L-proline	Enzyme A	Data not available	Data not available
Other Proline Analog	Enzyme A	Data not available	Data not available

Table 2: Hypothetical Receptor Binding Affinity

Compound	Target Receptor	Kᵢ (nM)	Off-Target Receptors (Kᵢ > 1000 nM)
4-Hydroxyhygric acid	Receptor X	Data not available	Data not available
L-Proline	Receptor X	Data not available	Data not available
4-Hydroxy-L-proline	Receptor X	Data not available	Data not available
Other Proline Analog	Receptor X	Data not available	Data not available

Essential Experimental Protocols for Determining Specificity

Detailed methodologies are crucial for the reproducibility and validation of any findings. The following outlines the types of experimental protocols that would be required to generate the data for the tables above.

Enzyme Inhibition Assay

Objective: To determine the concentration of 4-Hydroxyhygric acid required to inhibit 50% of the activity of a specific target enzyme (IC₅₀).

Materials:

• Purified target enzyme

• Substrate for the target enzyme

• 4-Hydroxyhygric acid and other proline analogs

• Assay buffer

• Microplate reader

Protocol:

• Prepare a series of dilutions of 4-Hydroxyhygric acid and comparator compounds.

• In a microplate, add the enzyme and the test compound at various concentrations.

• Incubate for a predetermined time to allow for binding.

• Initiate the enzymatic reaction by adding the substrate.

• Monitor the reaction progress by measuring the change in absorbance or fluorescence over time using a microplate reader.

• Calculate the percentage of enzyme inhibition for each concentration of the test compound.

• Determine the IC₅₀ value by plotting the percentage of inhibition against the logarithm of the compound concentration and fitting the data to a dose-response curve.

Receptor Binding Assay

Objective: To measure the binding affinity (Kᵢ) of 4-Hydroxyhygric acid to a specific target receptor.

Materials:

• Cell membranes expressing the target receptor

• Radiolabeled ligand known to bind to the receptor

• 4-Hydroxyhygric acid and other proline analogs

• Binding buffer

• Scintillation counter

Protocol:

• Prepare a series of dilutions of 4-Hydroxyhygric acid and comparator compounds.

• In a reaction tube, add the cell membranes, the radiolabeled ligand at a fixed concentration, and the test compound at various concentrations.

• Incubate the mixture to allow for competitive binding to reach equilibrium.

• Separate the bound from the unbound radioligand by rapid filtration through a glass fiber filter.

• Measure the radioactivity of the filters using a scintillation counter.

• Calculate the percentage of inhibition of radioligand binding for each concentration of the test compound.

• Determine the IC₅₀ value and subsequently calculate the Kᵢ value using the Cheng-Prusoff equation.

Visualizing Experimental Workflows and Pathways

To further clarify the experimental processes and potential biological roles of 4-Hydroxyhygric acid, graphical representations are invaluable.

Safety & Regulatory Compliance

Navigating the Disposal of 4-Hydroxyhygric Acid: A Guide for Laboratory Professionals

Immediate Safety and Handling

Before beginning any disposal procedure, ensure that all appropriate personal protective equipment (PPE) is worn to minimize exposure risks. This includes:

• Eye Protection: Chemical safety goggles or a face shield.

• Hand Protection: Compatible chemical-resistant gloves.

• Skin and Body Protection: A lab coat and closed-toe shoes.

All handling of 4-Hydroxyhygric acid should be conducted in a well-ventilated area, preferably within a chemical fume hood, to prevent the inhalation of any potential vapors.

Spill Management

In the event of a spill, the area should be immediately evacuated and ventilated. The spill should be absorbed using an inert material, such as vermiculite (B1170534) or sand. The absorbent material should then be collected into a suitable, clearly labeled container for hazardous waste. Do not allow the chemical to enter drains or waterways[1].

Step-by-Step Disposal Protocol

The primary and universally recommended method for the disposal of laboratory chemicals like 4-Hydroxyhygric acid is through a licensed hazardous waste disposal service.[1][2][3] This ensures compliance with all federal, state, and local regulations.[3][4]

1. Waste Identification and Segregation:

• Treat all waste containing 4-Hydroxyhygric acid as hazardous chemical waste.[2]

• Segregate it from other waste streams to avoid incompatible chemical reactions. Store acids and bases separately, and keep acids away from cyanides or sulfides[5].

2. Containerization:

• Use a compatible, leak-proof container for waste collection. Plastic containers are often preferred.[3] The container should be in good condition with a secure, tight-fitting lid.[5]

• Do not overfill the container; a general guideline is to fill it to no more than 75% capacity to allow for vapor expansion.[6]

3. Labeling:

• Properly label the waste container with "Hazardous Waste" and the full chemical name: "4-Hydroxyhygric acid". Include the concentration and date of accumulation.[3]

4. Storage:

• Store the waste container in a designated Satellite Accumulation Area (SAA), which should be at or near the point of generation.[3][5]

• The SAA must be inspected weekly for any signs of leakage.[5]

5. Arrange for Pickup:

• Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup for the hazardous waste.[3] They will have established procedures with licensed waste disposal vendors.

Neutralization of Small Quantities

For very small quantities, neutralization of the acidic properties may be considered as a preliminary step before final disposal, but only if permitted by your institution and local regulations.[1]

Experimental Protocol for Neutralization (General Procedure for Acids):

This protocol should only be performed by trained personnel in a controlled laboratory setting.

• Preparation: Work in a chemical fume hood and wear all required PPE. Prepare a neutralizing agent, such as a saturated solution of sodium bicarbonate (NaHCO₃) or a dilute solution of sodium hydroxide (B78521) (NaOH).[1][7]

• Controlled Addition: Slowly and carefully add the acidic waste to the neutralizing solution with constant stirring. This process can be exothermic, so proceed with caution.

• pH Monitoring: Continuously monitor the pH of the solution using a calibrated pH meter or pH strips. The target pH for neutralization is typically between 5.5 and 9.0.[1][8]

• Final Disposal:

  • If local regulations permit, the neutralized solution may be disposed of down the drain with copious amounts of water.[1][8]

  • If drain disposal is not allowed, the neutralized solution must still be collected, labeled, and disposed of as hazardous waste through your institution's EHS program.[1]

Quantitative Data Summary

Parameter	Guideline	Source
Neutralized pH Range	5.5 - 10.5	[8]
Satellite Accumulation Area (SAA) Maximum Volume	55 gallons (for general hazardous waste)	[3]
SAA Maximum Volume (Acutely Toxic Waste)	1 quart (liquid) or 1 kilogram (solid)	[3]
Waste Container Fill Level	No more than 75% capacity	[6]

Disposal Decision Workflow

Caption: Logical workflow for the proper disposal of 4-Hydroxyhygric acid.

References

• 1. benchchem.com [benchchem.com]
• 2. vumc.org [vumc.org]
• 3. ehrs.upenn.edu [ehrs.upenn.edu]
• 4. danielshealth.com [danielshealth.com]
• 5. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 6. nipissingu.ca [nipissingu.ca]
• 7. How to Dispose of Acid Safely: A Step-by-Step Guide [greenflow.com]
• 8. acs.org [acs.org]